1-Chloroethane

• CAS: 16520-13-1

Core Science & Biosynthesis

1-Chloroethane: A Comprehensive Technical Guide for Synthetic Applications

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the physical and chemical properties of 1-chloroethane, with a focus on its applications in chemical synthesis. The information is intended to support laboratory work by providing essential data, experimental considerations, and safety guidelines.

Physical Properties of 1-Chloroethane

1-Chloroethane, also known as ethyl chloride, is a colorless, flammable gas at room temperature and pressure, though it is often handled as a refrigerated liquid. Its key physical properties are summarized in the table below, providing a foundation for its use in various synthetic protocols.

Property	Value
Molecular Formula	C2H5Cl
Molecular Weight	64.51 g/mol
Appearance	Colorless gas or liquid
Odor	Pungent, ethereal
Boiling Point	12.3 °C (54.1 °F; 285.4 K)
Melting Point	-138.7 °C (-217.7 °F; 134.5 K)
Density	0.9214 g/cm³ at 0 °C (liquid)
Solubility in Water	5.74 g/L at 20 °C
Solubility in Organic Solvents	Miscible with ethanol, ether, and other organic solvents.
Vapor Pressure	1000 mmHg at 20 °C
Refractive Index	1.3676 at 6.6 °C

Chemical Properties and Reactivity

1-Chloroethane is a versatile reagent in organic synthesis, primarily utilized as an ethylating agent. Its reactivity is dominated by the polarized carbon-chlorine bond, making the ethyl group susceptible to nucleophilic attack.

Nucleophilic Substitution Reactions: 1-Chloroethane readily undergoes SN2 reactions with a variety of nucleophiles. This is a cornerstone of its utility in synthesis.

• With Alkoxides: It reacts with alkoxides to form ethers (Williamson ether synthesis).

• With Cyanides: The reaction with cyanide salts yields propionitrile, a valuable intermediate for the synthesis of carboxylic acids, amines, and amides.

• With Amines: It can be used to ethylate amines, forming secondary, tertiary amines, and quaternary ammonium (B1175870) salts.

Elimination Reactions: In the presence of a strong, non-nucleophilic base, 1-chloroethane can undergo elimination (dehydrohalogenation) to produce ethene.

Grignard Reagent Formation: 1-Chloroethane reacts with magnesium metal in dry ether to form the Grignard reagent, ethylmagnesium chloride. This organometallic compound is a powerful nucleophile used to create new carbon-carbon bonds.

Experimental Protocols

Synthesis of Ethylmagnesium Chloride (A Grignard Reagent)

This protocol describes a standard laboratory procedure for the preparation of ethylmagnesium chloride from 1-chloroethane.

Materials:

• Magnesium turnings

• 1-Chloroethane

• Anhydrous diethyl ether

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Assemble a dry three-necked flask equipped with a dropping funnel, a reflux condenser, and a glass stopper. Place a magnetic stir bar in the flask. Flame-dry the entire apparatus under a stream of inert gas (e.g., nitrogen or argon) and allow it to cool to room temperature.

• Reagent Preparation: Place the magnesium turnings in the flask. Add a small crystal of iodine.

• Initiation: Add a small portion of a solution of 1-chloroethane in anhydrous diethyl ether from the dropping funnel to the magnesium turnings.

• Reaction: The reaction is initiated by gentle warming or by the addition of the iodine crystal, which will cause the brown color of the iodine to disappear. Once the reaction begins (indicated by bubbling and a cloudy appearance), add the remaining 1-chloroethane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture and reflux gently for an additional 30 minutes to ensure all the magnesium has reacted.

• Use: The resulting grey-to-black solution of ethylmagnesium chloride is then ready for use in subsequent synthetic steps.

Diagrams

An In-depth Technical Guide to the Synthesis of 1-Chloroethane from Ethanol and Hydrochloric Acid

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of 1-chloroethane (ethyl chloride) from ethanol (B145695) and hydrochloric acid. It covers the underlying reaction mechanism, detailed experimental protocols for both laboratory and industrial scales, and quantitative data derived from established processes. This guide is intended to serve as a technical resource for professionals in chemical research and pharmaceutical development.

Introduction

1-Chloroethane is a valuable chemical intermediate and alkylating agent used in the synthesis of various products, including dyes, pharmaceuticals, and ethylcellulose.[1][2] While several production routes exist, the reaction of ethanol with hydrochloric acid remains a fundamental and economically relevant method.[2] This process, often catalyzed by a Lewis acid, involves the nucleophilic substitution of the hydroxyl group in ethanol with a chloride ion.

This document details the core principles and practical methodologies for this synthesis, providing the technical data necessary for process evaluation, optimization, and scale-up.

Reaction Mechanism: A Bimolecular Nucleophilic Substitution (SN2)

The conversion of ethanol to 1-chloroethane using hydrochloric acid is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[3][4] For primary alcohols like ethanol, this reaction is typically slow and requires a catalyst, such as anhydrous zinc chloride (ZnCl₂), to proceed efficiently.[5][6] This specific method is often referred to as the Grove's process.[7]

The mechanism involves the following key steps:

• Activation of the Hydroxyl Group : Anhydrous zinc chloride, a potent Lewis acid, coordinates with the lone pair of electrons on the oxygen atom of the ethanol's hydroxyl group.[7]

• Formation of a Good Leaving Group : This coordination makes the hydroxyl group a better leaving group by weakening the C-O bond and creating a formal positive charge on the oxygen.

• Nucleophilic Attack : The chloride ion (Cl⁻) from hydrochloric acid acts as the nucleophile and attacks the electrophilic carbon atom bonded to the oxygen. This attack occurs from the backside, 180 degrees opposite to the leaving group.[8]

• Concerted Bond Formation and Cleavage : The formation of the new C-Cl bond and the cleavage of the C-O bond occur simultaneously in a single, concerted step.[4] This leads to the formation of 1-chloroethane and a [Zn(OH)Cl₂]⁻ complex, which subsequently reacts to regenerate the catalyst and form water.

References

• 1. CN106831315B - Continuous production method of chloroethane - Google Patents [patents.google.com]
• 2. Chloroethane - Wikipedia [en.wikipedia.org]
• 3. Reaction of ethanol, hydrogen chloride | Reactory [reactory.app]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. For the preparation of chloroethane A HCl gas is passed class 12 chemistry CBSE [vedantu.com]
• 6. Convert Ethanol into chloroethane. Complete the reaction: CH3CH2OH + HCl .. [askfilo.com]
• 7. Preparation of chloroalkanes or alkyl chlorides: 1^{\circ} and 2^{\circ} .. [askfilo.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Spectroscopic Analysis of 1-Chloroethane: A Technical Guide

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-chloroethane (CH₃CH₂Cl). It is intended for researchers, scientists, and professionals in drug development and related fields, offering a detailed examination of the molecule's spectroscopic characteristics, experimental protocols for data acquisition, and a visual representation of key concepts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. For 1-chloroethane, both proton (¹H) and carbon-13 (¹³C) NMR spectra are informative.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1-chloroethane is characterized by two distinct signals, corresponding to the two different chemical environments of the protons. The methyl (-CH₃) protons are adjacent to a methylene (B1212753) (-CH₂) group, and the methylene protons are adjacent to both a methyl group and the electronegative chlorine atom.

Data Summary:

Chemical Shift (δ)	Multiplicity	Integration	Assignment
~1.48 ppm	Triplet (t)	3H	-CH₃
~3.57 ppm	Quartet (q)	2H	-CH₂Cl

Experimental Protocol:

A typical ¹H NMR spectrum of 1-chloroethane is recorded on a 300 MHz spectrometer.[1] The sample is prepared by dissolving 1-chloroethane in a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃) or carbon tetrachloride (CCl₄), with tetramethylsilane (B1202638) (TMS) added as an internal standard (δ = 0.00 ppm).[2] The resulting solution is then transferred to an NMR tube for analysis. Data acquisition involves a standard single-pulse experiment, with a sufficient number of scans to achieve a good signal-to-noise ratio.

¹H NMR Splitting Pattern:

The observed splitting patterns are a result of spin-spin coupling between adjacent non-equivalent protons, following the n+1 rule.

Caption: Spin-spin coupling in 1-chloroethane.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of 1-chloroethane displays two signals, corresponding to the two carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the attached chlorine atom.

Data Summary:

Chemical Shift (δ)	Assignment
~18 ppm	-CH₃
~40 ppm	-CH₂Cl

Experimental Protocol:

The ¹³C NMR spectrum is typically acquired on a 75 MHz spectrometer using a proton-decoupled pulse sequence. The sample is prepared similarly to that for ¹H NMR, using a deuterated solvent like CDCl₃.[3] Due to the low natural abundance of the ¹³C isotope, a greater number of scans is usually required to obtain a spectrum with a good signal-to-noise ratio.

¹³C NMR Workflow:

Caption: ¹³C NMR experimental workflow.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational modes. The IR spectrum of 1-chloroethane reveals characteristic absorption bands for its functional groups.

Data Summary:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2850-3000	C-H stretch	-CH₃, -CH₂-
1450	C-H bend (scissoring)	-CH₂-
1380	C-H bend (umbrella)	-CH₃
650-750	C-Cl stretch	C-Cl

Experimental Protocol:

The gas-phase FTIR spectrum of 1-chloroethane can be obtained using a Fourier Transform Infrared (FTIR) spectrometer.[4] The sample is introduced into a gas cell with a defined path length. A background spectrum of the empty cell is first recorded, followed by the spectrum of the sample. The final absorbance spectrum is obtained by ratioing the sample spectrum against the background spectrum. For the spectrum referenced, the gas was at a pressure of 100 mmHg, with N₂ added to a total pressure of 600 mmHg, in a 5 cm path length cell.[5]

IR Spectroscopy Signal Generation:

Caption: FTIR experimental setup.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. The mass spectrum of 1-chloroethane provides information about its molecular weight and fragmentation pattern.

Data Summary:

m/z	Ion	Relative Abundance
64	[CH₃CH₂³⁵Cl]⁺• (Molecular Ion)	High
66	[CH₃CH₂³⁷Cl]⁺• (M+2 Isotope Peak)	~1/3 of m/z 64
49	[CH₂³⁵Cl]⁺	Moderate
51	[CH₂³⁷Cl]⁺	~1/3 of m/z 49
29	[CH₃CH₂]⁺	High
27	[C₂H₃]⁺	High

Experimental Protocol:

The mass spectrum of 1-chloroethane is typically obtained using an electron ionization (EI) mass spectrometer. Gaseous 1-chloroethane is introduced into the ion source, where it is bombarded with a beam of high-energy electrons (typically 70 eV).[6][7] This causes the molecule to ionize and fragment. The resulting ions are then accelerated and separated by a mass analyzer according to their m/z ratio, and finally detected.

Mass Spectrometry Fragmentation Pathway:

Caption: Fragmentation of 1-chloroethane in MS.

References

• 1. CHLOROETHANE(75-00-3) 1H NMR [m.chemicalbook.com]
• 2. C2H5Cl CH3CH2Cl chloroethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. C2H5Cl CH3CH2Cl C-13 nmr spectrum of chloroethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of ethyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Ethyl Chloride [webbook.nist.gov]
• 6. A comparison of electron ionization mass spectra obtained at 70 eV, low electron energies, and with cold EI and their NIST library identification probabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electron Energy and Mass Spectrum : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

An In-depth Technical Guide to the ¹H NMR Spectrum Analysis of Ethyl Chloride

This guide provides a comprehensive analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of ethyl chloride (C₂H₅Cl). It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for molecular structure elucidation. This document outlines the spectral parameters, a detailed experimental protocol for acquiring the spectrum, and visual representations of the underlying principles of spin-spin coupling and the analytical workflow.

Data Presentation: ¹H NMR Spectral Data of Ethyl Chloride

The ¹H NMR spectrum of ethyl chloride is characterized by two distinct signals, each exhibiting spin-spin coupling. The quantitative data for these signals are summarized in the table below.

Protons	Chemical Shift (δ) in ppm	Integration	Multiplicity	Coupling Constant (³JHH) in Hz
-CH₃ (Methyl)	~1.5	3	Triplet (t)	~7.0
-CH₂- (Methylene)	~3.5	2	Quartet (q)	~7.0

Note: Chemical shifts are approximate and can vary slightly depending on the solvent and concentration. The coupling constant is a typical value for vicinal coupling in ethyl groups.

Experimental Protocol: Acquiring the ¹H NMR Spectrum of Ethyl Chloride

This section details the methodology for obtaining a high-resolution ¹H NMR spectrum of ethyl chloride.

1. Sample Preparation:

• Analyte: Ethyl chloride (a volatile liquid). Due to its volatility, it is crucial to prepare the sample in a well-ventilated fume hood.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for non-polar to moderately polar organic compounds.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Procedure:

  • In a clean, dry vial, carefully add approximately 0.5-0.7 mL of CDCl₃ containing 0.03-0.05% TMS.

  • Add 1-2 drops of ethyl chloride to the solvent.

  • Gently mix the solution to ensure homogeneity.

  • Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.

  • Cap the NMR tube securely to prevent evaporation of the volatile sample and solvent.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used for analysis.

• Locking and Shimming:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the CDCl₃ solvent. This compensates for any magnetic field drift.

  • Shim the magnetic field to achieve maximum homogeneity, which results in sharp, well-resolved peaks.

• Acquisition Parameters (Typical for a 300 MHz spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

  • Spectral Width: A range of approximately 10-12 ppm is typically sufficient to cover the signals of most organic molecules.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds to allow for full relaxation of the protons between pulses.

  • Number of Scans: 8-16 scans are generally adequate for a sample of this concentration to achieve a good signal-to-noise ratio.

3. Data Processing:

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum via a Fourier transform.

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the pure absorption mode (positive and symmetrical).

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift of the TMS signal is set to 0.00 ppm, and all other peaks are referenced accordingly.

• Integration: The area under each signal is integrated to determine the relative ratio of the protons.

• Peak Picking: The chemical shift of each peak is determined. The splitting patterns are analyzed to determine the coupling constants.

Mandatory Visualization

The following diagrams illustrate the key concepts in the ¹H NMR analysis of ethyl chloride.

Caption: Spin-spin splitting pattern of ethyl chloride.

Caption: Workflow for ¹H NMR spectrum analysis.

An In-Depth Technical Guide to the Infrared Spectrum of Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of chloroethane (B1197429) (C₂H₅Cl). It is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development and related fields who utilize spectroscopic techniques for molecular identification and characterization. This document outlines the core principles of interpreting the chloroethane IR spectrum, presents quantitative data in a structured format, details experimental methodologies, and provides a visual representation of the underlying molecular vibrations.

Principles of Infrared Spectroscopy of Chloroethane

Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of a molecule. When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies that correspond to the vibrations of its chemical bonds. These vibrations, which include stretching, bending, rocking, and twisting, create a unique spectral fingerprint for each molecule.

For chloroethane, the IR spectrum is characterized by absorption bands arising from the vibrations of its C-H, C-C, and C-Cl bonds. The positions, intensities, and shapes of these bands provide valuable information about the molecule's functional groups and overall structure. The spectrum can be broadly divided into two regions: the functional group region (typically 4000-1500 cm⁻¹) and the fingerprint region (1500-400 cm⁻¹). The fingerprint region is particularly complex and unique to each molecule, making it highly useful for identification.[1]

Data Presentation: Infrared Absorption of Gaseous Chloroethane

The following table summarizes the prominent absorption maxima observed in the gas-phase infrared spectrum of chloroethane. The data is compiled from established spectroscopic literature and provides assignments for the fundamental vibrational modes.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
2995	Strong	CH₃ Asymmetric Stretch
2965	Strong	CH₂ Asymmetric Stretch
2948	Strong	CH₃ Symmetric Stretch
2885	Medium	CH₂ Symmetric Stretch
1478	Medium	CH₂ Scissoring
1450	Medium	CH₃ Asymmetric Deformation
1390	Medium	CH₃ Symmetric Deformation (Umbrella)
1285	Medium	CH₂ Wagging
1045	Medium	C-C Stretch
970	Weak	CH₃ Rocking
785	Strong	C-Cl Stretch
675	Strong	CH₂ Rocking

Data sourced from Daasch, L. W., Liang, C. Y., & Nielsen, J. R. (1954). Vibrational Spectra and Calculated Thermodynamic Properties of Ethyl Chloride and 1,1-Dichloroethane. The Journal of Chemical Physics, 22(8), 1293–1300.

Experimental Protocols: Gas-Phase Infrared Spectroscopy

The following provides a detailed methodology for obtaining the gas-phase infrared spectrum of chloroethane, based on standard practices for volatile organic compounds.

Objective: To record the gas-phase infrared absorption spectrum of chloroethane using a Fourier Transform Infrared (FTIR) spectrometer.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) spectrometer

• Gas-tight infrared cell with KBr or NaCl windows (typically 10 cm path length)

• Vacuum line and pump

• Chloroethane gas cylinder or a liquid sample with a means for vaporization

• Nitrogen gas (for purging)

• Pressure gauge

Procedure:

• System Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

  • Purge the sample compartment with dry nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Align the gas cell in the sample holder of the spectrometer.

• Background Spectrum Acquisition:

  • Evacuate the gas cell using the vacuum line to a pressure below 1 Torr.

  • Close the valve to the vacuum line, isolating the evacuated cell.

  • Acquire a background spectrum. This will be a measurement of the instrument's response without any sample present and will be subtracted from the sample spectrum.

• Sample Introduction:

  • Connect the chloroethane source to the gas cell via the vacuum line.

  • Carefully introduce a small amount of chloroethane vapor into the gas cell. Since chloroethane is a gas at room temperature and pressure, this can be done by controlled expansion from a gas cylinder or by carefully vaporizing a small amount of liquid chloroethane into the evacuated cell.

  • Monitor the pressure in the gas cell using a pressure gauge. A typical pressure for obtaining a good quality spectrum is in the range of 10-50 Torr.

• Sample Spectrum Acquisition:

  • Allow the gas sample to equilibrate within the cell for a few minutes.

  • Acquire the infrared spectrum of the chloroethane sample. The spectrometer will automatically ratio the single-beam sample spectrum against the previously collected single-beam background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • The resulting spectrum can be processed to identify the positions and intensities of the absorption bands.

  • Compare the obtained spectrum with reference spectra from databases for confirmation.

Visualization of Molecular Vibrations

The following diagrams illustrate the logical relationship between the molecular structure of chloroethane and its characteristic infrared absorption bands.

Caption: Relationship between chloroethane's structure and its IR spectrum.

Caption: Workflow for gas-phase FTIR analysis of chloroethane.

References

• 1. C2H5Cl CH3CH2Cl infrared spectrum of chloroethane prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Mass Spectrum Fragmentation Pattern of Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the mass spectrum of chloroethane (B1197429) (C₂H₅Cl), detailing its characteristic fragmentation pattern. This document is intended for researchers, scientists, and professionals in drug development who utilize mass spectrometry for molecular identification and structural elucidation. The guide includes a summary of quantitative data, a detailed experimental protocol for obtaining the mass spectrum, and a visualization of the fragmentation pathway.

Mass Spectrum Fragmentation Analysis of Chloroethane

The mass spectrum of chloroethane is characterized by a distinct pattern of peaks resulting from the ionization and subsequent fragmentation of the molecule. The presence of chlorine, with its two stable isotopes, ³⁵Cl and ³⁷Cl, in a natural abundance ratio of approximately 3:1, significantly influences the appearance of the spectrum, leading to the formation of characteristic isotopic clusters for chlorine-containing fragments.[1][2]

Upon electron ionization, a chloroethane molecule loses an electron to form a molecular ion ([C₂H₅Cl]⁺•). Due to the two isotopes of chlorine, two main molecular ion peaks are observed:

• m/z 64: Corresponding to the molecular ion containing the ³⁵Cl isotope ([CH₃CH₂³⁵Cl]⁺•). This peak is also the base peak , the most intense peak in the spectrum, with a relative abundance of 100%.[3][4]

• m/z 66: Corresponding to the molecular ion containing the ³⁷Cl isotope ([CH₃CH₂³⁷Cl]⁺•). The intensity of this peak is approximately one-third that of the m/z 64 peak, reflecting the natural isotopic abundance of ³⁷Cl.[1][5]

The fragmentation of the molecular ion leads to the formation of several daughter ions, which are detected at lower mass-to-charge ratios. The primary fragmentation pathways involve the cleavage of the C-C and C-Cl bonds.

Data Presentation: Key Fragments in the Mass Spectrum of Chloroethane

The following table summarizes the prominent peaks observed in the mass spectrum of chloroethane, their corresponding ionic species, and their relative intensities.

m/z	Proposed Fragment Ion	Formula	Relative Intensity (%)	Notes
66	Molecular Ion (M+2)	[CH₃CH₂³⁷Cl]⁺•	~33	Isotopic peak due to the presence of ³⁷Cl.
64	Molecular Ion (M) / Base Peak	[CH₃CH₂³⁵Cl]⁺•	100	The most abundant ion, containing the ³⁵Cl isotope.
49	Chloromethyl cation	[CH₂³⁵Cl]⁺	Moderate	Formed by the loss of a methyl radical (•CH₃).
51	Chloromethyl cation (Isotope)	[CH₂³⁷Cl]⁺	Moderate	Isotopic partner to the m/z 49 peak.
29	Ethyl cation	[C₂H₅]⁺	High	Formed by the loss of a chlorine radical (•Cl).
28	Ethene radical cation	[C₂H₄]⁺•	Moderate	Formed by the loss of HCl.
27	Vinyl cation	[C₂H₃]⁺	Moderate	Formed by the loss of H₂ from the ethyl cation.

Visualization of Chloroethane Fragmentation Pathway

The fragmentation of the chloroethane molecular ion can be visualized as a series of competing dissociation reactions. The following diagram, generated using the DOT language, illustrates the primary fragmentation pathways.

Fragmentation pathway of the chloroethane molecular ion.

Experimental Protocol: Acquisition of the Mass Spectrum of Chloroethane

This section provides a detailed methodology for obtaining the mass spectrum of chloroethane using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Instrumentation

• Gas Chromatograph (GC): Equipped with a capillary column suitable for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Mass Spectrometer (MS): A quadrupole or time-of-flight mass analyzer equipped with an Electron Ionization (EI) source.

• Autosampler: For automated and reproducible injections.

Reagents and Materials

• Chloroethane: High purity grade.

• Solvent: A volatile organic solvent of high purity, such as methanol (B129727) or dichloromethane, to prepare a dilute sample solution.[6]

• Helium: Ultra-high purity (99.999%) as the carrier gas.

• Microsyringe: For manual injection if an autosampler is not used.

• GC Vials: Standard 2 mL vials with septa.

Sample Preparation

• Prepare a dilute solution of chloroethane in the chosen volatile solvent. A typical concentration is in the range of 10-100 µg/mL.[3]

• Transfer the solution to a GC vial and seal it with a septum cap.

GC-MS Instrument Settings

The following are typical instrument parameters. These may need to be optimized for the specific instrument being used.

Gas Chromatograph Parameters:

• Injector Temperature: 200 °C

• Injection Mode: Splitless or split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 150 °C

  • Final Hold: 2 minutes at 150 °C

Mass Spectrometer Parameters:

• Ionization Mode: Electron Ionization (EI)[7]

• Electron Energy: 70 eV[8]

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 20-100

• Scan Speed: 1000 amu/s

• Solvent Delay: 2 minutes (to prevent the solvent peak from saturating the detector)

Data Acquisition and Analysis

• Inject the prepared chloroethane sample into the GC-MS system.

• Acquire the mass spectral data over the specified mass range.

• The resulting total ion chromatogram (TIC) will show a peak corresponding to the elution of chloroethane.

• Extract the mass spectrum from the apex of the chloroethane peak in the TIC.

• Analyze the mass spectrum to identify the molecular ion peaks, the base peak, and the major fragment ions. Compare the obtained spectrum with a reference library spectrum (e.g., NIST) for confirmation.

This comprehensive guide provides the necessary information for the analysis and experimental acquisition of the mass spectrum of chloroethane. The provided data and protocols are intended to support researchers in their analytical endeavors.

References

• 1. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 2. benchchem.com [benchchem.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. C2H5Cl CH3CH2Cl mass spectrum of chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of ethyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. m.youtube.com [m.youtube.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 8. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic properties of 1-Chloroethane

An In-depth Technical Guide on the Thermodynamic Properties of 1-Chloroethane

Introduction

1-Chloroethane (CH₃CH₂Cl), commonly known as ethyl chloride, is a halogenated organic compound with significant industrial and historical applications.[1] At standard temperature and pressure, it exists as a colorless, flammable gas with a characteristic ethereal odor.[2][3][4][5] Due to its low boiling point of approximately 12.3°C, it is often handled as a compressed, liquefied gas.[1][6] Historically used in the production of tetraethyllead, an anti-knock gasoline additive, its applications have evolved to include roles as an ethylating agent in the synthesis of dyes and pharmaceuticals, a refrigerant, a solvent, and a topical anesthetic for minor medical procedures.[1][3][4]

A thorough understanding of the thermodynamic properties of 1-chloroethane is critical for its safe handling, process optimization, and application in chemical synthesis. This guide provides a comprehensive overview of its core thermodynamic data, details the experimental protocols used for their determination, and illustrates relevant chemical pathways and workflows.

Physicochemical and Thermodynamic Data

The fundamental physicochemical and thermodynamic properties of 1-chloroethane are summarized in the tables below. These values have been compiled from critically evaluated data sources and peer-reviewed literature.

Table 1: General Physicochemical Properties of 1-Chloroethane

Property	Value	Reference
Molecular Formula	C₂H₅Cl	[3][5]
Molar Mass	64.51 g·mol⁻¹	[1]
Boiling Point (at 1 atm)	12.27 °C (285.42 K)	[1]
Melting Point	-138.7 °C (134.5 K)	[1]
Flash Point	-50 °C	[2]
Auto-ignition Temperature	519 °C	[2]
Vapor Pressure	133.3 kPa at 20 °C	[2]
Density (liquid)	0.8898 g·cm⁻³ at 25 °C	[1]
Solubility in Water	0.574 g/100 mL at 20 °C	[1][2]

Table 2: Standard Enthalpy, Entropy, and Gibbs Free Energy of Formation

Standard state: Ideal gas at 298.15 K and 1 bar.

Property	Value	Units	Reference
Standard Enthalpy of Formation (ΔfH°)	-112.21 ± 0.25	kJ·mol⁻¹	[7]
Standard Molar Entropy (S°)	275.9 J·mol⁻¹·K⁻¹	J·mol⁻¹·K⁻¹	[1]

Note: Enthalpy of formation for the crystalline/liquid phase is reported as -135.81 ± 0.20 kJ·mol⁻¹ at 298.15 K.[8]

Table 3: Phase Change Thermodynamics

Property	Value	Units	Reference
Enthalpy of Vaporization (ΔvapH°)	24.3 kJ·mol⁻¹	kJ·mol⁻¹	[9]
Enthalpy of Fusion (ΔfusH°)	4.58 kJ·mol⁻¹	kJ·mol⁻¹	[10]

Table 4: Isobaric Heat Capacity (Cp)

Phase	Temperature (K)	Cp Value (J·mol⁻¹·K⁻¹)	Reference
Liquid	288	109.6	[11]
Liquid	290	103.3	[11]
Liquid	298	108.8	[11]
Ideal Gas	300	65.5	[10]
Ideal Gas	400	80.3	[10]
Ideal Gas	500	92.8	[10]

Reaction Thermodynamics: Synthesis Pathways

1-Chloroethane is primarily synthesized via two main industrial routes: the hydrochlorination of ethylene (B1197577) and the chlorination of ethane (B1197151). The thermodynamics of these reactions differ significantly.

• Hydrochlorination of Ethylene: CH₂=CH₂ (g) + HCl (g) → CH₃CH₂Cl (g)

• Chlorination of Ethane: CH₃CH₃ (g) + Cl₂ (g) → CH₃CH₂Cl (g) + HCl (g)

The reaction involving the addition of HCl to ethylene is characterized by a significant decrease in entropy (ΔS° is -31 e.u.) because two gaseous reactant molecules combine to form a single gaseous product molecule, leading to a more ordered system.[12] Conversely, the chlorination of ethane has a near-zero entropy change (ΔS° is +0.5 e.u.) as the number of moles of gas remains constant throughout the reaction.[12]

Caption: Synthesis pathways for 1-chloroethane.

Experimental Protocols

The determination of thermodynamic properties requires precise and carefully controlled experimental techniques. The primary methods used for a volatile organic compound like 1-chloroethane are calorimetry and vapor pressure measurements.

Adiabatic Heat-Capacity Calorimetry

This is the principal method for determining heat capacities, entropies, and enthalpies of fusion and vaporization.

Objective: To measure the heat capacity (Cp) of 1-chloroethane in its solid and liquid phases, and to determine the enthalpies of phase transitions (fusion and vaporization).

Methodology:

• Calorimeter Setup: A sample of high-purity 1-chloroethane is condensed into a gold-plated copper calorimeter vessel. The vessel is equipped with a heater and a platinum resistance thermometer for precise temperature measurement and energy input.

• Adiabatic Shielding: The calorimeter is suspended within a vacuum chamber and surrounded by adiabatic shields. The temperature of these shields is meticulously controlled to match the temperature of the calorimeter at all times, thereby minimizing heat exchange with the surroundings.

• Measurement of Heat Capacity:

  • The sample is cooled to a low starting temperature (e.g., near liquid helium or nitrogen temperatures).[9]

  • A known quantity of electrical energy (Q) is supplied to the sample through the heater, causing a small, measured increase in temperature (ΔT).

  • The heat capacity is calculated using the formula: C = Q / ΔT.

  • This process is repeated in small increments across the desired temperature range to generate a continuous heat capacity curve.[9]

• Measurement of Enthalpy of Fusion:

  • As the sample reaches its melting point, the energy supplied will not raise the temperature but will instead drive the phase transition from solid to liquid.

  • The total energy required to melt the entire sample at a constant temperature is measured to determine the enthalpy of fusion (ΔfusH°).

• Measurement of Enthalpy of Vaporization:

  • After the sample is fully liquid, an electrical current is passed through the heater to cause vaporization at a constant temperature (the boiling point).

  • The mass of the vaporized substance is determined, and the enthalpy of vaporization (ΔvapH°) is calculated from the energy input and the amount of substance vaporized.[9]

• Entropy Calculation: The absolute standard molar entropy (S°) is calculated by integrating the heat capacity data from 0 K to the standard temperature of 298.15 K, using the third law of thermodynamics. The calculation involves summing the entropy changes for each phase and phase transition: S°(T) = ∫(Cp(solid)/T)dT + ΔfusS° + ∫(Cp(liquid)/T)dT + ΔvapS° + ∫(Cp(gas)/T)dT

References

• 1. Chloroethane - Wikipedia [en.wikipedia.org]
• 2. ICSC 0132 - 1-CHLOROETHANE [inchem.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Chloroethane | CH3CH2Cl | CID 6337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. CHLOROETHANE CAS#: 75-00-3 [m.chemicalbook.com]
• 7. atct.anl.gov [atct.anl.gov]
• 8. atct.anl.gov [atct.anl.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Ethyl Chloride [webbook.nist.gov]
• 11. Ethyl Chloride [webbook.nist.gov]
• 12. The entropy change \Delta S^{0} for the formation of chloroethane by chlo.. [askfilo.com]

Unveiling the Thermodynamic Landscape of Ethyl Chloride: A Technical Guide to Heat Capacity and Entropy

For Immediate Release

This technical guide provides an in-depth analysis of the heat capacity and entropy of ethyl chloride, offering valuable thermodynamic data and experimental insights for researchers, scientists, and professionals in drug development and chemical engineering. The following sections detail the thermodynamic properties, experimental methodologies for their determination, and a visual representation of the experimental workflow.

Thermodynamic Data of Ethyl Chloride

The heat capacity and entropy of ethyl chloride are fundamental thermodynamic properties that are crucial for understanding its behavior in various chemical and physical processes. The data presented here is compiled from established sources, with a significant portion derived from the comprehensive work of Gordon and Giauque (1948).

Heat Capacity of Ethyl Chloride

The constant pressure heat capacity (Cp) of ethyl chloride has been determined across a range of temperatures for both the solid and liquid phases. This data is essential for modeling heat transfer processes and understanding the energy requirements of reactions involving ethyl chloride.

Table 1: Molar Heat Capacity (Cp) of Ethyl Chloride at Various Temperatures

Temperature (K)	Molar Heat Capacity (J/mol·K)	Phase	Reference
15.05	4.39	Solid	Gordon and Giauque, 1948
20.04	9.08	Solid	Gordon and Giauque, 1948
30.07	19.16	Solid	Gordon and Giauque, 1948
50.04	36.19	Solid	Gordon and Giauque, 1948
70.00	47.95	Solid	Gordon and Giauque, 1948
90.00	57.07	Solid	Gordon and Giauque, 1948
110.00	65.27	Solid	Gordon and Giauque, 1948
130.00	73.05	Solid	Gordon and Giauque, 1948
134.8 (m.p.)	74.43	Solid	Gordon and Giauque, 1948
140.00	97.49	Liquid	Gordon and Giauque, 1948
160.00	98.45	Liquid	Gordon and Giauque, 1948
180.00	99.66	Liquid	Gordon and Giauque, 1948
200.00	101.13	Liquid	Gordon and Giauque, 1948
220.00	102.84	Liquid	Gordon and Giauque, 1948
240.00	104.89	Liquid	Gordon and Giauque, 1948
260.00	107.45	Liquid	Gordon and Giauque, 1948
280.00	110.46	Liquid	Gordon and Giauque, 1948
285.4 (b.p.)	111.42	Liquid	Gordon and Giauque, 1948
290.0	103.3	Liquid	Gordon and Giauque, 1948
298.0	108.8	Liquid	Riedel, 1941

Entropy of Ethyl Chloride

The entropy (S) of a substance is a measure of its molecular disorder or randomness. The standard molar entropy is determined by measuring the heat capacity from near absolute zero and integrating Cp/T with respect to temperature, accounting for the entropy changes during phase transitions.

Table 2: Molar Entropy of Ethyl Chloride

Property	Value	Units	Reference
Entropy of Fusion at 134.8 K	33.02	J/mol·K	Gordon and Giauque, 1948
Entropy of Vaporization at 285.4 K	85.94	J/mol·K	Gordon and Giauque, 1948
Standard Molar Entropy (S°) at 298.15 K	275.9 ± 0.8	J/mol·K	Gordon and Giauque, 1948

Experimental Protocols

The determination of the heat capacity and entropy of ethyl chloride, particularly at low temperatures, requires meticulous experimental procedures. The primary method employed is low-temperature adiabatic calorimetry.

Low-Temperature Adiabatic Calorimetry for Heat Capacity Measurement

This method involves measuring the energy required to raise the temperature of a known mass of ethyl chloride by a small, precisely measured amount.

2.1.1. Calorimeter and Sample Preparation:

• Calorimeter: A gold-plated copper calorimeter is typically used. It is equipped with a platinum resistance thermometer for accurate temperature measurement and a heater made of a constantan wire. The calorimeter is suspended within a vacuum jacket to minimize heat exchange with the surroundings.

• Sample Preparation: High-purity ethyl chloride is condensed into the calorimeter. The amount of the sample is determined by weighing the calorimeter before and after filling. Helium gas is often introduced in small amounts to ensure thermal equilibrium within the calorimeter.

2.1.2. Measurement Procedure:

• The calorimeter and its contents are cooled to a very low temperature, typically near absolute zero (around 13 K in the case of the Gordon and Giauque study), using liquid hydrogen or helium.

• A known amount of electrical energy is supplied to the heater for a specific duration, causing a small increase in the temperature of the calorimeter and the sample.

• The temperature of the calorimeter is precisely measured before and after the heating interval using the platinum resistance thermometer.

• The heat capacity of the sample is calculated by subtracting the heat capacity of the empty calorimeter (determined in separate experiments) from the total heat capacity and dividing by the number of moles of the sample.

• This process is repeated at various temperatures to obtain a continuous heat capacity curve.

Determination of Enthalpy and Entropy of Fusion and Vaporization

• Heat of Fusion: To determine the heat of fusion, energy is supplied to the sample at its melting point until the entire solid has melted. The total energy input, corrected for any heat leak, divided by the number of moles of the sample gives the molar heat of fusion. The entropy of fusion is then calculated by dividing the molar heat of fusion by the melting temperature.

• Heat of Vaporization: Similarly, the heat of vaporization is measured by supplying energy to the liquid at its boiling point and measuring the amount of vapor produced. The entropy of vaporization is the molar heat of vaporization divided by the boiling temperature.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental determination of the thermodynamic properties of ethyl chloride.

Caption: Workflow for the experimental determination of the heat capacity of ethyl chloride.

Caption: Logical workflow for the calculation of the absolute entropy of ethyl chloride.

An In-Depth Technical Guide to the Reaction Mechanisms of 1-Chloroethane in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core reaction mechanisms of 1-chloroethane, a primary haloalkane. The content focuses on nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) pathways, offering insights into the kinetic and thermodynamic factors that govern these transformations. This document is intended to serve as a technical resource, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying chemical processes.

Introduction to 1-Chloroethane Reactivity

1-Chloroethane (CH3CH2Cl) is a versatile substrate in organic synthesis. Its reactivity is primarily dictated by the polarized carbon-chlorine (C-Cl) bond, where the carbon atom is electrophilic and susceptible to attack by nucleophiles. As a primary haloalkane, 1-chloroethane predominantly undergoes bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2) reactions. Unimolecular pathways (SN1 and E1) are generally disfavored due to the high energy of the primary carbocation intermediate that would need to form.[1][2] The competition between SN2 and E2 pathways is a key consideration and can be influenced by various factors, including the nature of the nucleophile/base, solvent, and temperature.[3][4]

Nucleophilic Substitution Reactions

Nucleophilic substitution reactions of 1-chloroethane involve the replacement of the chlorine atom by a nucleophile. The predominant mechanism for this transformation is the SN2 pathway.

Bimolecular Nucleophilic Substitution (SN2)

The SN2 reaction is a single-step, concerted process where the nucleophile attacks the electrophilic carbon atom from the backside, simultaneously displacing the chloride leaving group.[5][6] This mechanism leads to an inversion of stereochemistry at the carbon center, although for the achiral 1-chloroethane, this is not observable in the product.

The rate of the SN2 reaction is dependent on the concentrations of both the 1-chloroethane and the nucleophile, exhibiting second-order kinetics.[6][7]

Rate Law: Rate = k[CH3CH2Cl][Nucleophile]

A key factor influencing the SN2 reaction rate is the steric hindrance around the electrophilic carbon. As a primary haloalkane, 1-chloroethane has minimal steric hindrance, making it an excellent substrate for SN2 reactions.[8]

Nucleophile	Solvent	Temperature (K)	Rate Constant (k) (M⁻¹s⁻¹)
OH⁻	Aqueous	310	520

Data is illustrative and may vary based on specific experimental conditions.

This protocol describes the synthesis of ethanol (B145695) from 1-chloroethane using sodium hydroxide (B78521), a classic example of an SN2 reaction.

Materials:

• 1-Chloroethane

• Sodium hydroxide (NaOH)

• Ethanol (solvent)

• Water

• Reflux condenser

• Round-bottom flask

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gas chromatograph-mass spectrometer (GC-MS) (for analysis)

• Nuclear Magnetic Resonance (NMR) spectrometer (for analysis)

Procedure:

• In a round-bottom flask, dissolve a known concentration of sodium hydroxide in a mixture of ethanol and water.[9]

• Add a stoichiometric equivalent of 1-chloroethane to the flask.

• Attach a reflux condenser and heat the mixture to reflux for a specified period to ensure the reaction goes to completion.[10]

• After cooling, transfer the reaction mixture to a separatory funnel and wash with water to remove any unreacted sodium hydroxide and sodium chloride byproduct.

• Separate the organic layer containing the ethanol product.

• Purify the ethanol by fractional distillation.

• Analyze the product purity and yield using GC-MS and confirm the structure using ¹H and ¹³C NMR.[11][12]

Expected ¹H NMR of Ethanol: A triplet corresponding to the methyl protons, a quartet for the methylene (B1212753) protons, and a singlet for the hydroxyl proton (which may be broad and its chemical shift can vary).[2]

Unimolecular Nucleophilic Substitution (SN1)

The SN1 mechanism is a two-step process involving the formation of a carbocation intermediate.[13] For 1-chloroethane, this would require the formation of a primary ethyl carbocation (CH₃CH₂⁺). Primary carbocations are highly unstable, making the SN1 pathway energetically unfavorable for 1-chloroethane under typical conditions.[1] Therefore, SN1 reactions of 1-chloroethane are not commonly observed.

Elimination Reactions

Elimination reactions of 1-chloroethane result in the formation of ethene (CH₂=CH₂) through the removal of a hydrogen atom and the chlorine atom from adjacent carbons.

Bimolecular Elimination (E2)

The E2 reaction is a single-step, concerted process where a strong base removes a proton from the carbon adjacent (β-carbon) to the carbon bearing the chlorine, while the chloride ion simultaneously departs.[14][15] This reaction also follows second-order kinetics.

Rate Law: Rate = k[CH3CH2Cl][Base]

The E2 mechanism is favored by strong, sterically hindered bases and higher temperatures.[4] For example, potassium tert-butoxide is a bulky base that favors elimination over substitution.[2][16]

Specific kinetic data for the E2 reaction of 1-chloroethane is sparse in readily accessible literature. However, the competition with SN2 is a well-studied phenomenon. The product distribution is highly dependent on the reaction conditions. For the reaction of 1-bromobutane (B133212) with potassium tert-butoxide, the major product is the E2 product (90% but-1-ene).[17] A similar trend is expected for 1-chloroethane.

Base	Solvent	Temperature	Major Product	Minor Product
Potassium tert-butoxide	tert-Butanol	High	Ethene (E2)	Diethyl ether (SN2)
Sodium Ethoxide	Ethanol	High	Ethene (E2)	Diethyl ether (SN2)

This table represents expected qualitative outcomes based on established principles of E2/SN2 competition.

This protocol outlines the preparation of ethene from 1-chloroethane using a strong base in an alcoholic solvent.[18][19][20]

Materials:

• 1-Chloroethane

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Ethanol (solvent)

• Gas collection apparatus (e.g., gas syringe or collection over water)

• Round-bottom flask

• Heating mantle

• Condenser (for reflux if necessary, or for gas delivery)

• Gas chromatograph (GC) for analysis

Procedure:

• Prepare a solution of potassium hydroxide in ethanol in a round-bottom flask. Using an alcoholic solvent favors the elimination reaction.[10]

• Slowly add 1-chloroethane to the heated solution.

• The ethene gas produced can be collected using a gas syringe or by displacement of water.[21]

• The reaction progress and product purity can be monitored by gas chromatography.

• The structure of the ethene product can be confirmed by its characteristic spectroscopic data, such as its ¹H NMR spectrum, which shows a single peak for the equivalent vinyl protons.[12]

Unimolecular Elimination (E1)

Similar to the SN1 reaction, the E1 mechanism proceeds through a carbocation intermediate.[22] Due to the instability of the primary ethyl carbocation, the E1 pathway is not a significant reaction mechanism for 1-chloroethane.

Competition Between SN2 and E2 Reactions

For primary haloalkanes like 1-chloroethane, SN2 and E2 reactions are often in competition. The outcome of the reaction depends on several factors:

• Nature of the Nucleophile/Base: Strong, sterically hindered bases (e.g., potassium tert-butoxide) favor E2, while strong, unhindered nucleophiles (e.g., iodide) favor SN2. Hydroxide and alkoxides can act as both nucleophiles and bases, and the reaction pathway is sensitive to other conditions.[23][24]

• Solvent: Polar aprotic solvents (e.g., acetone, DMSO) favor SN2 reactions by solvating the cation of the nucleophilic salt, leaving the anion more "naked" and reactive as a nucleophile.[13][25] Polar protic solvents (e.g., ethanol, water) can solvate both the cation and the anion, which can favor elimination.[10]

• Temperature: Higher temperatures generally favor elimination reactions over substitution reactions, as elimination reactions often have a higher activation energy and lead to an increase in entropy (formation of more molecules).[4]

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction mechanisms and a general experimental workflow for studying the reactions of 1-chloroethane.

Caption: SN2 reaction pathway for 1-chloroethane.

Caption: E2 reaction pathway for 1-chloroethane.

Caption: A typical workflow for 1-chloroethane reactions.

Caption: Disfavored SN1/E1 pathways for 1-chloroethane.

Conclusion

1-Chloroethane serves as a model primary haloalkane, predominantly undergoing SN2 and E2 reactions. The choice between these competing pathways is a nuanced decision controlled by the careful selection of reagents, solvent, and reaction temperature. While SN1 and E1 mechanisms are theoretically possible, the instability of the primary carbocation intermediate renders them insignificant in most practical scenarios. A thorough understanding of these mechanistic principles is crucial for synthetic chemists to predict and control the outcomes of reactions involving 1-chloroethane and other primary alkyl halides, enabling the efficient synthesis of a wide range of organic compounds.

References

• 1. Ethyl cloride reacts with sodium ethoxide to form a compound (A)Which of the following reaction also yields (A) ? [allen.in]
• 2. Reagent Friday: Potassium tert-butoxide [KOC(CH3)3] [bzchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 5. oxfordsciencetrove.com [oxfordsciencetrove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. m.youtube.com [m.youtube.com]
• 12. C2H5Cl CH3CH2Cl chloroethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. quora.com [quora.com]
• 20. quora.com [quora.com]
• 21. youtube.com [youtube.com]
• 22. researchgate.net [researchgate.net]
• 23. E2/SN2 Selectivity Driven by Reaction Dynamics. Insight into Halogen Bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]

Solubility of 1-Chloroethane in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloroethane (ethyl chloride), a volatile halogenated alkane, serves as a key intermediate and solvent in various chemical syntheses, including the production of pharmaceuticals and other fine chemicals. A thorough understanding of its solubility characteristics in common organic solvents is paramount for reaction design, process optimization, purification, and formulation development. This technical guide provides a comprehensive overview of the solubility of 1-chloroethane, presenting available quantitative data, outlining detailed experimental protocols for solubility determination, and offering a logical workflow for these procedures.

Quantitative Solubility Data

The solubility of 1-chloroethane in a range of common organic solvents has been compiled from various sources. The data reveals a high degree of solubility in many polar and non-polar organic media, a critical factor for its utility in diverse chemical applications. The principle of "like dissolves like" is a general predictor of its behavior, with its slight polarity allowing for interactions with a variety of solvent types.

Solvent Class	Solvent Name	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)	Notes
Alcohols	Ethanol	C₂H₅OH	48.3[1][2][3]	21	-
Methanol	CH₃OH	37	25	-
Ethers	Diethyl Ether	(C₂H₅)₂O	Miscible[1]	-	Implies solubility in all proportions.
Ketones	Acetone	(CH₃)₂CO	103[3]	25	-
Esters	Ethyl Acetate	CH₃COOC₂H₅	Data not readily available	-	Expected to be soluble based on polarity.
Hydrocarbons	n-Heptane	C₇H₁₆	87[3]	25	Representative of aliphatic hydrocarbons.
Benzene	C₆H₆	110[3]	25	Representative of aromatic hydrocarbons.
Halogenated Hydrocarbons	Chloroform	CHCl₃	Miscible[4]	-	Implies solubility in all proportions.
Carbon Tetrachloride	CCl₄	Miscible[4]	-	Implies solubility in all proportions.
Tetrachloroethane	C₂H₂Cl₄	Miscible[4]	-	Implies solubility in all proportions.

Experimental Protocols for Solubility Determination

The high volatility and flammability of 1-chloroethane necessitate specific experimental considerations for the accurate and safe determination of its solubility. The following protocol is a synthesized methodology based on established techniques for volatile compounds.

Method 1: Gravimetric Analysis of a Saturated Solution

This method is suitable for determining the solubility of liquid 1-chloroethane in a given solvent at a specific temperature.

Materials:

• 1-Chloroethane (liquefied)

• Solvent of interest

• Temperature-controlled shaker bath

• Analytical balance (accurate to ±0.0001 g)

• Gas-tight vials with septa

• Syringes and needles

• Drying agent (e.g., anhydrous sodium sulfate)

• Evaporating dish

Procedure:

• Preparation of the Saturated Solution: a. Add a known mass of the organic solvent to a pre-weighed, gas-tight vial. b. Cool the vial and solvent in an ice bath to minimize the volatilization of 1-chloroethane upon addition. c. Carefully add an excess of liquefied 1-chloroethane to the cooled solvent. The presence of a separate, undissolved phase of 1-chloroethane is necessary to ensure saturation. d. Immediately seal the vial with a septum cap. e. Place the vial in a temperature-controlled shaker bath set to the desired temperature. f. Equilibrate the mixture for a sufficient period (e.g., 24 hours) with continuous agitation to ensure the solvent is fully saturated.

• Sampling and Analysis: a. After equilibration, allow the vial to stand undisturbed in the temperature bath for a sufficient time to allow any undissolved 1-chloroethane to settle. b. Using a pre-weighed gas-tight syringe, carefully withdraw a known mass of the clear, saturated supernatant. c. Transfer the aliquot of the saturated solution to a pre-weighed evaporating dish. d. Allow the 1-chloroethane and the solvent to evaporate in a well-ventilated fume hood. For higher boiling point solvents, gentle heating may be required. e. Once the solvent has completely evaporated, weigh the evaporating dish containing the non-volatile residue (if any, to account for impurities). The mass of the dissolved 1-chloroethane is determined by the difference in mass.

• Calculation:

  • Solubility ( g/100 g solvent) = [(Mass of dissolved 1-chloroethane) / (Mass of solvent in the aliquot)] x 100

Method 2: Volumetric Method for Gaseous 1-Chloroethane

This method is suitable for determining the solubility of gaseous 1-chloroethane in a liquid solvent.

Materials:

• 1-Chloroethane gas cylinder with a regulator

• Gas-tight syringe or gas burette

• A calibrated vessel of known volume (equilibrium vessel)

• Pressure transducer

• Temperature-controlled bath

• Magnetic stirrer and stir bar

• Vacuum pump

Procedure:

• System Preparation: a. Place a known volume of the degassed solvent into the equilibrium vessel. Degassing can be achieved by several freeze-pump-thaw cycles. b. Submerge the equilibrium vessel in a temperature-controlled bath set to the desired experimental temperature. c. Evacuate the headspace of the vessel to remove air.

• Introduction of 1-Chloroethane: a. Introduce a known amount of 1-chloroethane gas into the equilibrium vessel from the gas burette. b. Record the initial pressure of the gas in the vessel.

• Equilibration: a. Vigorously stir the solvent to facilitate the dissolution of the gas. b. Monitor the pressure inside the vessel. The pressure will decrease as the gas dissolves into the liquid phase. c. Equilibrium is reached when the pressure remains constant over a significant period.

• Calculation: a. Using the initial and final pressure, the volume of the headspace, and the temperature, calculate the amount of 1-chloroethane that has dissolved in the solvent using the ideal gas law or a more appropriate equation of state. b. The solubility can then be expressed in terms of mole fraction, Henry's Law constant, or other relevant units.

Experimental Workflow Diagram

The following diagram illustrates the logical steps involved in determining the solubility of 1-chloroethane in an organic solvent.

Caption: A logical workflow for the experimental determination of 1-chloroethane solubility.

Conclusion

1-Chloroethane exhibits broad solubility in a variety of common organic solvents, making it a versatile compound in chemical research and development. The provided quantitative data serves as a valuable resource for professionals in the field. Furthermore, the detailed experimental protocols offer a framework for the accurate and safe determination of its solubility where specific data is not yet available. Adherence to these methodologies will ensure the generation of reliable data, crucial for advancing scientific and industrial applications of 1-chloroethane.

References

• 1. chloroethane [chemister.ru]
• 2. Chloroethane - Wikipedia [en.wikipedia.org]
• 3. Chloroethane | CH3CH2Cl | CID 6337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 75-00-3 CAS MSDS (CHLOROETHANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Technical Guide to the Historical Synthesis of Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methodologies for the preparation of chloroethane (B1197429) (ethyl chloride), a compound with a rich history as a refrigerant, anesthetic, and a key intermediate in industrial chemistry. This document provides a detailed overview of the core synthetic routes employed historically, complete with experimental protocols, quantitative data, and process visualizations to offer a comprehensive understanding of the evolution of chloroethane synthesis.

Reaction of Ethanol (B145695) with Hydrochloric Acid

One of the earliest and most fundamental methods for producing chloroethane involves the reaction of ethanol with hydrochloric acid. This reaction's first recorded synthesis is attributed to Basil Valentine in 1440.[1] Later, in 1648, Glauber reported its preparation by reacting ethanol with zinc chloride.[1] This method, often referred to as the Groves process, utilizes a catalyst to facilitate the conversion.

Groves Process (Zinc Chloride Catalysis)

The Groves process enhances the reaction rate and yield by employing a Lewis acid catalyst, typically anhydrous zinc chloride. The catalyst protonates the hydroxyl group of ethanol, making it a better leaving group (water).

Experimental Protocol:

A common laboratory-scale preparation involves the following steps:

• Apparatus Setup: A round-bottom flask is fitted with a reflux condenser and a gas inlet tube. The top of the condenser is connected to a series of two washing bottles. The first washing bottle contains water to scrub unreacted hydrogen chloride and ethanol vapor, and the second contains concentrated sulfuric acid to dry the gaseous chloroethane. The outlet of the second washing bottle is connected to a receiving flask cooled in a freezing mixture of ice and salt.

• Reaction Mixture: 100 g of ethanol and 50 g of anhydrous zinc chloride are placed in the round-bottom flask.[2]

• Reaction: The mixture is heated to boiling, and a steady stream of dry hydrogen chloride gas is passed through the boiling mixture.[2]

• Product Collection: The chloroethane vapors pass through the washing bottles and are condensed in the cooled receiving flask.[2] Due to its low boiling point (12.3 °C), the receiving flask must be kept at a low temperature.

• Purification: The collected crude chloroethane can be further purified by distillation.

Quantitative Data:

The following table summarizes data from various historical and laboratory-scale preparations.

Method	Catalyst	Reactants	Temperature (°C)	Pressure	Yield	Reference
Groves (1874)	None	Ethanol saturated with HCl	Boiling	Atmospheric	~15% conversion	[3]
Groves (1874)	Zinc Chloride	Ethanol, Zinc Chloride, Gaseous HCl	Boiling	Atmospheric	Significantly higher	[3]
PrepChem	Anhydrous ZnCl₂	100 g Ethanol, 50 g ZnCl₂, Gaseous HCl	Boiling	Atmospheric	Almost quantitative	[2]
Industrial Process (historical)	Zinc Chloride	Ethanol, Hydrochloric Acid	130-150	Pressurized	High	U.S. Patent 2,396,639[4]

Reaction Pathway and Experimental Workflow:

Groves Process for Chloroethane Synthesis

Reaction with Sulfuric Acid and Sodium Chloride

An alternative historical method involved distilling a mixture of ethanol, sulfuric acid, and sodium chloride. The sulfuric acid reacts with sodium chloride to generate hydrogen chloride in situ, which then reacts with the ethanol. However, this method was often plagued by the formation of diethyl ether as a byproduct.[3]

Reaction of Ethanol with Phosphorus Chlorides

Another historical route to chloroethane involved the use of phosphorus chlorides as chlorinating agents. Both phosphorus trichloride (B1173362) (PCl₃) and phosphorus pentachloride (PCl₅) were used.

Using Phosphorus Trichloride (PCl₃)

Experimental Protocol:

The preparation involves refluxing ethanol with phosphorus trichloride. The reaction proceeds as follows:

3 C₂H₅OH + PCl₃ → 3 C₂H₅Cl + H₃PO₃

The by-product, phosphorous acid, is non-volatile, which simplifies the separation of the volatile chloroethane.

Using Phosphorus Pentachloride (PCl₅)

Experimental Protocol:

Ethanol is treated with phosphorus pentachloride at room temperature or with gentle warming. The reaction is:

C₂H₅OH + PCl₅ → C₂H₅Cl + POCl₃ + HCl

This method produces volatile by-products (phosphoryl chloride and hydrogen chloride), which can make purification more complex.

Quantitative Data:

Reaction Pathways:

Chloroethane Synthesis using Phosphorus Chlorides

Hydrochlorination of Ethylene (B1197577)

The addition of hydrogen chloride to ethylene is the basis for the modern industrial production of chloroethane.[1] This method also has historical roots and offers a more direct route from a readily available petrochemical feedstock.

Experimental Protocol:

This reaction is typically carried out in the presence of a catalyst, such as aluminum chloride or ferric chloride, and can be performed in either the liquid or gas phase.

• Liquid-Phase Process: The reaction is conducted at temperatures of 30-90 °C and pressures of 1-5 atm.

• Gas-Phase Process: This process operates at higher temperatures, typically 150-250 °C.

The reaction is an electrophilic addition of HCl to the ethylene double bond.

Quantitative Data:

Method	Catalyst	Temperature (°C)	Pressure (atm)	Yield	Reference
Liquid-Phase	Aluminum Chloride	30-90	1-5	High	Encyclopedia Britannica[6]
Gas-Phase	Metal Halides	150-250	>1	High	[1]

Reaction Pathway:

Hydrochlorination of Ethylene

Chlorination of Ethane (B1197151)

The direct chlorination of ethane was another historical route for chloroethane production. This method involves a free-radical substitution reaction.

Experimental Protocol:

Ethane and chlorine are reacted at high temperatures (e.g., 400 °C) or under photochemical conditions. A significant drawback of this method is the formation of hydrogen chloride as a byproduct and the potential for over-chlorination to produce di- and trichloroethanes.

C₂H₆ + Cl₂ → C₂H₅Cl + HCl

To mitigate the formation of polychlorinated products, an excess of ethane is typically used. Historically, this process was sometimes integrated with the hydrochlorination of ethylene, where the HCl byproduct from ethane chlorination could be used as a reactant.

Quantitative Data:

Quantitative data for early, standalone ethane chlorination processes is sparse. The focus of later industrial efforts was on integrated processes where the overall material balance was more critical than the yield of a single step.

Logical Relationship of Integrated Process:

Integrated Ethane Chlorination and Ethylene Hydrochlorination

References

• 1. Chloroethane - Wikipedia [en.wikipedia.org]
• 2. prepchem.com [prepchem.com]
• 3. XXXIII.—Note on the preparation of ethyl chloride and its homologues - Journal of the Chemical Society (RSC Publishing) [pubs.rsc.org]
• 4. US2396639A - Preparation of ethyl chloride - Google Patents [patents.google.com]
• 5. shaalaa.com [shaalaa.com]
• 6. Ethyl chloride | Anesthetic, Solvent, Refrigerant | Britannica [britannica.com]

Navigating the Risks: A Technical Guide to the Safe Laboratory Use of 1-Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and toxicity of 1-Chloroethane (ethyl chloride), a critical resource for laboratory personnel. By consolidating key data on its physical and chemical properties, toxicological profile, and established safety protocols, this document aims to foster a culture of safety and informed risk assessment in research and development settings. The following sections detail quantitative safety data, experimental methodologies for toxicity assessment, and visual guides to safety procedures and experimental workflows.

Section 1: Core Safety and Toxicity Data

A thorough understanding of the inherent properties and hazards of 1-Chloroethane is fundamental to its safe handling. The following tables summarize essential quantitative data for quick reference and easy comparison.

Table 1: Physical and Chemical Properties of 1-Chloroethane

Property	Value	Reference
Chemical Formula	C₂H₅Cl	[1][2]
Molecular Weight	64.51 g/mol	[1]
Appearance	Colorless gas or refrigerated liquid	[1][2][3]
Odor	Pungent, ethereal, faintly sweet	[1][2][3]
Boiling Point	12.3 °C (54.1 °F) at 760 mmHg	[1][4]
Melting Point	-138.7 °C (-217.7 °F)	[1][2]
Vapor Pressure	1000 mmHg at 20 °C (68 °F)	[4]
Vapor Density	2.22 (Air = 1)	[4]
Water Solubility	0.574 g/100 mL at 20 °C (68 °F)	[4]
Log Octanol/Water Partition Coefficient (Log Kow)	1.43	[5]

Table 2: Flammability and Explosive Limits

Parameter	Value	Reference
Flash Point	-50 °C (-58 °F)	[4][6]
Autoignition Temperature	519 °C (966 °F)	[5][6]
Lower Explosive Limit (LEL)	3.8%	[4][6]
Upper Explosive Limit (UEL)	15.4%	[4][6]
Flammability	Extremely flammable gas	[6]

Table 3: Occupational Exposure Limits

Organization	Limit	Concentration (ppm)	Concentration (mg/m³)	Reference
OSHA (PEL)	8-hour TWA	1000	2600	[7]
ACGIH (TLV)	8-hour TWA	100	264	[8]
NIOSH (REL)	10-hour TWA	1000	2600	[8]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; TWA: Time-Weighted Average.

Table 4: Summary of Toxicity Data

Endpoint	Species	Route	Value	Reference
LC50 (2 hours)	Mouse	Inhalation	56,860 ppm	[9]
Carcinogenicity	Mouse (female)	Inhalation	Clear evidence (uterine carcinomas)	[6][10][11][12][13]
Carcinogenicity	Rat (male)	Inhalation	Marginal increase in skin tumors	[10][11]
Carcinogenicity	Rat (female)	Inhalation	Few uncommon glial cell tumors	[10][11]
Reproductive Toxicity	Mouse	Inhalation	Increased estrous cycle length, decreased uterine weight	[9][14]
Developmental Toxicity	Mouse	Inhalation	Delayed ossification of skull bones in fetuses	[9][14][15]
Acute Toxicity (Oral LD50)	Rat	Oral	Not established, low toxicity observed	[16]

Section 2: Experimental Protocols for Toxicity Assessment

The toxicological data presented in this guide are derived from rigorous experimental studies. The following section outlines the general methodologies employed in key toxicity assessments for volatile organic compounds like 1-Chloroethane, based on established guidelines.

Acute Inhalation Toxicity (Based on OECD Test Guideline 403)

The primary objective of this study is to determine the median lethal concentration (LC50) of a substance after a short-term inhalation exposure.[8][10][12]

Methodology:

• Test Animals: Typically, young adult rats of a standard laboratory strain are used.[11] Both males and females are included in the study.

• Exposure System: A dynamic inhalation exposure system is utilized to maintain a constant and uniform concentration of 1-Chloroethane in the air.[10]

• Exposure Conditions: Animals are exposed to various concentrations of 1-Chloroethane for a fixed period, usually 4 hours.[8][10] A control group is exposed to clean air under identical conditions.

• Observation Period: Following exposure, the animals are observed for at least 14 days.[8][12]

• Data Collection: Mortality, clinical signs of toxicity (e.g., respiratory distress, behavioral changes), and body weight are recorded daily.[10]

• Pathology: At the end of the observation period, all animals are subjected to a gross necropsy.[8]

• Data Analysis: The LC50 value is calculated using appropriate statistical methods based on the mortality data.

Carcinogenicity Bioassay (Based on NTP TR-346 for 1-Chloroethane)

Long-term carcinogenicity studies are conducted to assess the potential of a substance to cause cancer after chronic exposure.[7][14][17]

Methodology:

• Test Animals: Fischer 344 rats and B6C3F1 mice are commonly used in these two-year bioassays.[10][11][18]

• Exposure: Animals are exposed to a specific concentration of 1-Chloroethane (e.g., 15,000 ppm in the NTP study) via whole-body inhalation for 6 hours per day, 5 days per week, for up to two years.[10][11][18] A concurrent control group is exposed to clean air.

• Clinical Observations: Animals are monitored twice daily for signs of toxicity and morbidity. Body weights are recorded weekly for the first 13 weeks and monthly thereafter.

• Hematology and Clinical Chemistry: Blood samples may be collected at specified intervals for analysis of hematological and clinical chemistry parameters.

• Necropsy and Histopathology: At the end of the study, a complete necropsy is performed on all animals. Tissues from all major organs are collected, preserved, and examined microscopically for evidence of neoplastic (tumors) and non-neoplastic lesions.

• Data Evaluation: The incidence of tumors in the exposed groups is compared to the control group using statistical analysis to determine the carcinogenic potential of the substance.

Reproductive and Developmental Toxicity (Based on OECD Test Guideline 415)

These studies are designed to evaluate the potential adverse effects of a substance on reproductive function and the development of offspring.[9][16]

Methodology:

• Test Animals: Typically, rats are used.[16]

• Administration: 1-Chloroethane is administered to male and female animals before mating, and to females during gestation and lactation.[16] Given its volatility, inhalation is the relevant route of exposure.

• Mating: After the premating exposure period, animals are paired for mating.

• Parental Observations: Adult animals are monitored for clinical signs of toxicity, effects on the estrous cycle, mating behavior, fertility, and pregnancy outcomes.

• Offspring Evaluation: Pups are examined for viability, growth, and development. Selected offspring may be raised to maturity and mated to assess the reproductive capabilities of the second generation.

• Pathology: A comprehensive necropsy is performed on all parental animals and selected offspring. Reproductive organs are a key focus of the histopathological examination.

• Data Analysis: Reproductive and developmental endpoints are statistically analyzed to identify any adverse effects of the test substance.

Section 3: Mandatory Visualizations

The following diagrams provide visual representations of critical safety workflows and experimental processes, designed for clarity and rapid comprehension.

Caption: Workflow for Safe Handling and Emergency Procedures for 1-Chloroethane.

Caption: Experimental Workflow for an Acute Inhalation Toxicity Study.

Section 4: Hazard Communication and First Aid

Hazard Statements

1-Chloroethane is classified with the following primary hazards:

• H220: Extremely flammable gas. [6]

• H351: Suspected of causing cancer. [6]

• H412: Harmful to aquatic life with long lasting effects. [6]

Intentional inhalation or high-level exposure can lead to dizziness, intoxication, lack of coordination, and in severe cases, unconsciousness and death.[9][15]

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

• Inhalation: Move the exposed individual to fresh air at once. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[19]

• Skin Contact: For brief contact, numbness may occur.[15] In case of contact with the liquid, which can cause frostbite, flush the affected area with large amounts of lukewarm water.[15] Promptly wash contaminated skin with soap and water.[19] Remove contaminated clothing. If irritation persists, get medical attention.

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[19] Seek immediate medical attention.

• Ingestion: Ingestion is an unlikely route of exposure for a gas. However, if it occurs, do NOT induce vomiting. Seek immediate medical attention.

Section 5: Handling, Storage, and Decomposition

Handling and Storage

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[6] Employ a closed system with explosion-proof electrical equipment.[6] Prevent the build-up of electrostatic charges by grounding equipment.[6] Use non-sparking tools.[6]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep containers tightly closed. Avoid storage with incompatible materials such as strong oxidizing agents and alkali metals.[5]

Decomposition

Thermal decomposition of 1-Chloroethane can produce toxic and corrosive gases, including hydrogen chloride and phosgene.[18][20][21]

Conclusion

1-Chloroethane is a valuable chemical in various research and industrial applications, but its use necessitates a comprehensive understanding of its associated hazards. By adhering to the safety guidelines, understanding the toxicological data, and being prepared for emergencies as outlined in this guide, researchers and laboratory professionals can mitigate risks and ensure a safe working environment. Continuous review of safety procedures and a commitment to best practices are paramount when working with this and other volatile, flammable, and potentially carcinogenic substances.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Rodent carcinogenicity bioassay: past, present, and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Solvent Neurotoxicity (87-104) | NIOSH | CDC [cdc.gov]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. Carcinogenicity (two rodent species) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. Abstract for TR-346 [ntp.niehs.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 9. oecd.org [oecd.org]
• 10. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. researchgate.net [researchgate.net]
• 14. TR-346: Chloroethane (75-00-3) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. oecd.org [oecd.org]
• 17. mhlw.go.jp [mhlw.go.jp]
• 18. publications.iarc.who.int [publications.iarc.who.int]
• 19. HEALTH EFFECTS - Toxicological Profile for Chloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Methods and Issues in Evaluating the Neurotoxic Effects of Organic Solvents - Behavioral Measures of Neurotoxicity - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. fda.gov [fda.gov]

An In-depth Technical Guide to the Molecular Geometry and Bond Angles of 1-Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular geometry and bond angles of 1-chloroethane (CH₃CH₂Cl). The information presented herein is compiled from established spectroscopic data and is intended to serve as a foundational resource for professionals in research, science, and drug development.

Molecular Structure Overview

1-Chloroethane, an organochlorine compound, consists of a two-carbon ethyl group with a single chlorine atom substituted on one carbon. The presence of the electronegative chlorine atom induces a significant dipole moment and influences the molecule's overall geometry. Both carbon atoms in 1-chloroethane are sp³ hybridized, leading to a tetrahedral arrangement of the atoms bonded to them. However, the molecule as a whole does not exhibit perfect tetrahedral symmetry due to the different steric and electronic effects of the hydrogen and chlorine substituents.

Quantitative Geometrical Parameters

The precise bond lengths and angles of 1-chloroethane have been determined through experimental techniques such as microwave spectroscopy and gas-phase electron diffraction. These values deviate from the ideal 109.5° angle of a perfect tetrahedron due to the electrostatic repulsion and steric bulk of the chlorine atom. The experimentally determined structural parameters are summarized in the tables below.

Table 1: Bond Angles of 1-Chloroethane

Atoms Involved (C1 is the methyl carbon, C2 is the chloromethyl carbon)	Bond Angle (°)
C1-C2-Cl	111.020
C1-C2-H	111.810
C2-C1-H (in-plane)	109.300
C2-C1-H (out-of-plane)	110.530
H-C1-H	108.260 - 109.098
Cl-C2-H	105.937 - 106.990
H-C2-H	108.990

Data sourced from the NIST Computational Chemistry Comparison and Benchmark Database.

Table 2: Bond Lengths of 1-Chloroethane

Bond	Bond Length (Å)
C-C	1.5096
C-Cl	1.7888
C-H (methyl group)	1.0894 - 1.0904
C-H (chloromethyl group)	1.0862

Data sourced from the NIST Computational Chemistry Comparison and Benchmark Database.

Visualization of Molecular Geometry

The following diagram illustrates the three-dimensional structure and connectivity of 1-chloroethane.

Caption: Ball-and-stick model of 1-chloroethane with approximate bond lengths.

Experimental Determination of Molecular Geometry

The precise determination of the molecular structure of 1-chloroethane in the gas phase is primarily accomplished through two key experimental techniques: microwave spectroscopy and gas electron diffraction.

Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that measures the absorption of microwave radiation by a molecule in the gas phase, corresponding to transitions between its rotational energy levels.[1][2]

Methodology:

• Sample Introduction: A gaseous sample of 1-chloroethane is introduced into a high-vacuum chamber. The low pressure is essential to minimize intermolecular collisions that would disrupt the rotational states.

• Microwave Irradiation: The sample is irradiated with microwave radiation of continuously varying frequency.

• Detection of Absorption: As the frequency of the microwaves matches the energy difference between two rotational levels of the 1-chloroethane molecule, the radiation is absorbed. A detector measures the intensity of the transmitted radiation, revealing a spectrum of absorption lines.

• Spectral Analysis: The frequencies of these absorption lines are used to determine the rotational constants (A, B, and C) of the molecule.

• Structural Determination: The rotational constants are inversely related to the principal moments of inertia of the molecule. By analyzing the rotational constants for different isotopically substituted versions of 1-chloroethane (e.g., containing ¹³C or ³⁷Cl), a set of simultaneous equations can be solved to yield highly precise values for the bond lengths and bond angles.

The workflow for determining molecular structure via microwave spectroscopy can be visualized as follows:

Caption: Workflow for molecular structure determination using microwave spectroscopy.

Gas Electron Diffraction (GED)

Gas electron diffraction is another powerful technique for determining the three-dimensional arrangement of atoms in a molecule.[3]

Methodology:

• Electron Beam Generation: A high-energy beam of electrons is generated in a vacuum chamber.

• Sample Interaction: The electron beam is directed through a jet of gaseous 1-chloroethane effusing from a nozzle.

• Scattering and Diffraction: The electrons are scattered by the electrostatic potential of the atoms in the 1-chloroethane molecules, creating a diffraction pattern. This pattern is a result of the interference between electrons scattered by different pairs of atoms.

• Pattern Recording: The diffraction pattern, consisting of concentric rings of varying intensity, is recorded on a detector (e.g., a photographic plate or a CCD camera).

• Data Analysis: The intensity of the scattered electrons is measured as a function of the scattering angle. This information is then mathematically transformed (via a Fourier transform) to generate a radial distribution curve.

• Structural Refinement: The peaks in the radial distribution curve correspond to the internuclear distances within the molecule. By fitting a theoretical model of the molecular geometry to the experimental data, precise bond lengths, bond angles, and torsional angles can be determined.

Conclusion

The molecular geometry of 1-chloroethane is fundamentally tetrahedral around its sp³ hybridized carbon atoms. However, the presence of the chlorine atom introduces distortions from the ideal tetrahedral angles. The C-C-Cl bond angle is notably larger than 109.5°, a consequence of the steric and electronic repulsion of the chlorine atom. Conversely, some H-C-H and H-C-Cl angles are compressed. The precise structural parameters, determined through sophisticated experimental techniques like microwave spectroscopy and gas electron diffraction, are crucial for accurate molecular modeling, understanding intermolecular interactions, and predicting the chemical reactivity of 1-chloroethane in various applications, including drug design and synthesis.

References

• 1. sci.tanta.edu.eg [sci.tanta.edu.eg]
• 2. sci.tanta.edu.eg [sci.tanta.edu.eg]
• 3. Gas electron diffraction - Wikipedia [en.wikipedia.org]

Computational Chemistry Analysis of 1-Chloroethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of computational chemistry methods to the study of 1-chloroethane. It provides a comprehensive overview of its structural properties, vibrational analysis, conformational landscape, and reactivity, supported by data from established computational studies. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development, offering insights into the theoretical investigation of small halogenated alkanes.

Molecular Structure and Geometry

The equilibrium geometry of 1-chloroethane has been a subject of both experimental and theoretical investigations. Computational chemistry provides a powerful tool to determine its three-dimensional structure with high accuracy. The optimized geometric parameters, including bond lengths, bond angles, and dihedral angles, are crucial for understanding its physical and chemical properties.

Experimental Protocols for Geometry Optimization

A common computational approach for geometry optimization involves the use of quantum mechanical methods such as Hartree-Fock (HF) theory and Møller-Plesset perturbation theory (MP2), often in conjunction with Pople-style basis sets like 6-31G(d,p). The optimization process seeks to find the minimum energy conformation of the molecule on its potential energy surface. The procedure typically involves:

• Initial Structure Generation: A plausible 3D structure of 1-chloroethane is created.

• Method and Basis Set Selection: A level of theory (e.g., MP2) and a basis set (e.g., 6-31G(d,p)) are chosen to describe the electronic structure of the molecule.

• Energy Minimization: An algorithm, such as the Broyden–Fletcher–Goldfarb–Shanno (BFGS) algorithm, is used to iteratively adjust the atomic coordinates to find the geometry with the lowest electronic energy.

• Convergence Check: The optimization is considered complete when the forces on the atoms and the change in energy between successive steps fall below predefined thresholds.

Optimized Geometric Parameters

The following table summarizes the calculated and experimental geometric parameters for 1-chloroethane. The computational results were obtained at the HF/6-31G(d,p) and MP2/6-31G(d,p) levels of theory.

Parameter	HF/6-31G(d,p)	MP2/6-31G(d,p)	Experimental
Bond Lengths (Å)
C-C	1.529	1.525	1.520 ± 0.005
C-Cl	1.807	1.800	1.788 ± 0.002
C-H (methyl)	1.086	1.092	1.090 (avg)
C-H (methylene)	1.084	1.090	1.090 (avg)
Bond Angles (°) **
C-C-Cl	110.6	110.7	111.0 ± 0.2
H-C-C	110.1	110.2	110.0 (avg)
H-C-H (methyl)	108.5	108.4	108.8 (avg)
H-C-H (methylene)	108.9	108.8	109.0 (avg)
Dihedral Angle (°) **
H-C-C-Cl	60.0 (gauche)	60.0 (gauche)	60.0 (assumed)

Vibrational Analysis

Vibrational spectroscopy, in conjunction with computational methods, provides a detailed picture of the internal motions of a molecule. Theoretical calculations of vibrational frequencies can aid in the assignment of experimental infrared (IR) and Raman spectra.

Methodology for Vibrational Frequency Calculation

The calculation of vibrational frequencies typically follows a geometry optimization. The methodology involves:

• Hessian Matrix Calculation: The second derivatives of the energy with respect to the atomic coordinates are computed to form the Hessian matrix.

• Mass-Weighting and Diagonalization: The Hessian matrix is mass-weighted and then diagonalized to obtain the vibrational frequencies and the corresponding normal modes.

• Frequency Scaling: Due to the harmonic approximation and inherent limitations of the theoretical methods, calculated frequencies are often systematically higher than experimental values. A scaling factor is commonly applied to improve the agreement with experimental data. For B3LYP/6-31G(d) calculations, a scaling factor of 0.9614 is often used.

Calculated and Experimental Vibrational Frequencies

The following table presents a comparison of the calculated (B3LYP/6-31G(d)) and experimental vibrational frequencies for 1-chloroethane. The calculated frequencies have been scaled by a factor of 0.9614.

Vibrational Mode	Calculated (Scaled) Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)
CH₃ stretch (asym)	2975	2985
CH₂ stretch (asym)	2960	2968
CH₃ stretch (sym)	2890	2897
CH₂ stretch (sym)	2875	2883
CH₃ deformation (asym)	1455	1452
CH₂ scissoring	1440	1445
CH₃ deformation (sym)	1380	1379
CH₂ wagging	1285	1288
CH₂ twisting	1240	1245
CH₃ rocking	1030	1033
C-C stretch	970	972
CH₂ rocking	895	898
C-Cl stretch	730	732
C-C torsion	290	295

Conformational Analysis

The rotation around the carbon-carbon single bond in 1-chloroethane leads to different spatial arrangements of the atoms, known as conformations. The study of these conformations and their relative energies is crucial for understanding the molecule's behavior.

Computational Approach for Conformational Analysis

A potential energy surface (PES) scan is a common computational technique to explore the conformational space of a molecule. This involves:

• Defining the Reaction Coordinate: The dihedral angle of interest (in this case, the Cl-C-C-H dihedral angle) is chosen as the reaction coordinate.

• Constrained Optimizations: A series of geometry optimizations are performed where the chosen dihedral angle is fixed at different values (e.g., in increments of 15 or 30 degrees). All other geometric parameters are allowed to relax at each step.

• Plotting the Potential Energy Surface: The relative energies of the optimized structures are plotted against the corresponding dihedral angles to generate the PES.

Potential Energy Surface for C-C Bond Rotation

The following diagram illustrates the potential energy surface for the rotation around the C-C bond in 1-chloroethane. The staggered conformation represents the global energy minimum, while the eclipsed conformations are energy maxima.

Vapor pressure of 1-Chloroethane at different temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of 1-chloroethane (ethyl chloride) at various temperatures. The information herein is curated for professionals in research and development who require precise thermodynamic data and an understanding of its experimental determination. This document presents quantitative data in a clear tabular format, details the methodologies of key experimental protocols, and includes a visualization of the temperature-pressure relationship.

Data Presentation: Vapor Pressure of 1-Chloroethane

The following table summarizes the vapor pressure of 1-chloroethane at different temperatures, compiled from various reliable sources. All pressure values have been converted to kilopascals (kPa) for consistency and ease of comparison.

Temperature (°C)	Temperature (K)	Vapor Pressure (kPa)
-40	233.15	8.4[1][2]
0	273.15	62.3[1][2]
0	273.15	61.86
20	293.15	133.3[3]
20	293.15	134.6[1][2]
20	293.15	134.4
20	293.15	132.3
55	328.15	222.63
55	328.15	397.58

Experimental Protocols

The determination of vapor pressure is a critical experimental procedure in physical chemistry and chemical engineering. The data for 1-chloroethane have been established through several well-defined methods. The following are detailed descriptions of the primary experimental protocols used for measuring the vapor pressure of volatile compounds.

Static Method

The static method is a direct and accurate technique for measuring vapor pressure over a wide range of pressures.[4]

Principle: This method involves placing a pure, degassed sample of the substance in a temperature-controlled, evacuated container. The pressure exerted by the vapor in equilibrium with the liquid or solid phase is measured directly using a pressure sensor.[5][6]

Methodology:

• Sample Preparation: A sample of 1-chloroethane is introduced into an equilibrium cell. It is crucial to thoroughly degas the sample to remove any dissolved gases, which could contribute to the total pressure and lead to erroneous results.[6] Degassing is typically achieved by repeated freeze-pump-thaw cycles.

• Apparatus Setup: The equilibrium cell is connected to a vacuum line and a high-precision pressure transducer. The entire assembly is placed within a thermostat or a furnace capable of maintaining a constant and uniform temperature, with stability often required to be within ±0.2 K.[5]

• Measurement: With the sample at a constant temperature, the system is isolated from the vacuum pump. The pressure inside the cell is allowed to equilibrate, which is achieved when the pressure reading stabilizes. This stable pressure is the vapor pressure of the substance at that specific temperature.[5]

• Data Collection: The process is repeated at various temperatures to obtain a set of vapor pressure data as a function of temperature.[5]

Gas Saturation Method (Transpiration Method)

The gas saturation method is particularly suitable for determining low vapor pressures.[4][7]

Principle: An inert carrier gas is passed through or over the sample at a known and constant rate, slow enough to ensure that the gas becomes saturated with the vapor of the substance. The amount of substance transported by the gas is then determined, from which the vapor pressure can be calculated.[7][8]

Methodology:

• Apparatus Setup: A stream of an inert gas (e.g., nitrogen, helium) is passed through a flowmeter to precisely control and measure its volume.[7][9] The gas then enters a thermostatted saturation chamber containing the 1-chloroethane sample.

• Saturation: The design of the saturation chamber ensures intimate contact between the carrier gas and the sample, allowing the gas to become fully saturated with 1-chloroethane vapor.

• Collection: The gas mixture exiting the saturation chamber is passed through a collection system, which can be a cold trap or an adsorbent material, to capture the vaporized 1-chloroethane.[9]

• Quantification: The amount of condensed or adsorbed 1-chloroethane is determined gravimetrically or by other analytical techniques.

• Calculation: The vapor pressure is calculated from the mass of the collected substance, the volume of the carrier gas, and the temperature of saturation, often applying the ideal gas law with corrections for non-ideal behavior if necessary.[7]

Ebulliometry (Swietoslawski Ebulliometer)

Ebulliometry is a dynamic method that involves measuring the boiling point of a liquid at a known pressure. A Swietoslawski ebulliometer is a specialized apparatus designed for highly accurate boiling point measurements.[10][11]

Principle: The vapor pressure of a liquid is equal to the external pressure at its boiling point. By precisely measuring the boiling temperature at different controlled pressures, a vapor pressure curve can be constructed.

Methodology:

• Apparatus: The Swietoslawski ebulliometer consists of a boiler, Cottrell pumps to ensure the equilibrium of the boiling liquid and vapor, a thermowell for accurate temperature measurement, and a condenser.[11][12]

• Operation: The liquid 1-chloroethane is heated in the boiler. The Cottrell pumps lift the boiling liquid and spray it over the temperature sensor in the thermowell, ensuring the sensor is in contact with the liquid-vapor equilibrium.

• Pressure Control: The system is connected to a manostat, which allows for precise control of the system pressure.

• Measurement: For a set external pressure, the liquid is brought to a boil, and the equilibrium temperature (the boiling point) is recorded with a high-precision thermometer.

• Data Series: The procedure is repeated for a series of different pressures to obtain corresponding boiling points, thus defining the vapor pressure-temperature relationship.

Visualization

The following diagram illustrates the fundamental relationship between the temperature and vapor pressure of 1-chloroethane. As the temperature of the liquid increases, its vapor pressure also increases. This relationship is a key characteristic of volatile compounds and is crucial for understanding their behavior in various applications.

References

• 1. Chloroethane - Wikipedia [en.wikipedia.org]
• 2. Chloroethane [dl1.en-us.nina.az]
• 3. ICSC 0132 - 1-CHLOROETHANE [inchem.org]
• 4. vscht.cz [vscht.cz]
• 5. consilab.de [consilab.de]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. assignmentpoint.com [assignmentpoint.com]
• 11. Ebulliometer - Wikipedia [en.wikipedia.org]
• 12. Ebulliometer Alla France - The Vintner Vault [thevintnervault.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Chloroethane in Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloroethane (ethyl chloride), a colorless, volatile liquid at low temperatures or under pressure, presents a unique set of properties that can be advantageous for specific spectroscopic applications.[1] Its relatively low polarity and volatility make it a candidate for studies requiring a non-protic, weakly coordinating solvent, particularly in low-temperature experiments. These notes provide an overview of the properties of 1-chloroethane and detailed protocols for its use as a solvent in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Physicochemical and Spectroscopic Properties of 1-Chloroethane

A thorough understanding of the physical and spectroscopic properties of 1-chloroethane is crucial for its effective use as a solvent. Key data is summarized in the tables below.

Table 1: Physicochemical Properties of 1-Chloroethane

Property	Value	Reference
Chemical Formula	CH₃CH₂Cl	[1]
Molar Mass	64.51 g/mol	[1]
Boiling Point	12.3 °C	[2]
Melting Point	-138.7 °C	[1]
Density	0.8978 g/cm³ (at 20°C)
Refractive Index (n_D)	1.3676 (at 20°C)	[1]
Dipole Moment	2.06 D	[1]

Table 2: Solubility of 1-Chloroethane

Solvent	Solubility	Reference
Water	0.574 g/100 mL (at 20°C)	[1]
Ethanol	Soluble	[3]
Diethyl Ether	Soluble	[2][3]
Benzene	Soluble	[3]

Table 3: Spectroscopic Properties of 1-Chloroethane

Spectroscopic Technique	Property	Value	Reference
UV-Vis	UV Cutoff	~228 nm (estimated based on 1,2-dichloroethane)
IR	Major Absorption Bands	C-H stretch: ~2880-3080 cm⁻¹C-H bend: ~1300-1500 cm⁻¹C-Cl stretch: ~580-780 cm⁻¹
¹H NMR	Chemical Shifts (relative to TMS)	CH₃: ~1.5 ppm (triplet)CH₂: ~3.5 ppm (quartet)	[4]
¹³C NMR	Chemical Shifts (relative to TMS)	CH₃: ~19 ppmCH₂: ~40 ppm

Safety and Handling Precautions

1-Chloroethane is a flammable and volatile substance that requires careful handling in a well-ventilated laboratory fume hood.[5]

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Use a fume hood to avoid inhalation of vapors.

• Fire Safety: Keep away from open flames, sparks, and hot surfaces. Ensure fire-fighting equipment is readily available.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Due to its high volatility, storage at low temperatures (refrigerated) is recommended.

• Handling: When transferring, use a syringe or a cannula to minimize evaporation and exposure. Due to its low boiling point, samples may need to be prepared and handled at reduced temperatures.

Application in NMR Spectroscopy

1-Chloroethane can be a useful solvent for low-temperature NMR studies due to its very low melting point. However, its low boiling point presents challenges.

Advantages:

• Low Melting Point: Allows for experiments to be conducted at very low temperatures.

• Simple ¹H and ¹³C Spectra: The solvent signals are simple and well-defined, minimizing interference with analyte signals.

Limitations:

• Low Boiling Point: Limits the upper temperature range of experiments and requires careful sample preparation to avoid evaporation and pressure buildup in the NMR tube.

• Availability of Deuterated Form: Deuterated 1-chloroethane (chloroethane-d₅) is not commonly available, which is a significant drawback for ¹H NMR as the residual proton signals of the solvent can obscure analyte signals. For ¹³C NMR, the non-deuterated solvent can be used, but a deuterated lock solvent will be needed in a coaxial insert.

Protocol for Low-Temperature NMR Spectroscopy

This protocol is intended for instruments equipped with a variable temperature unit.

Materials:

• Analyte of interest

• 1-Chloroethane (high purity)

• Deuterated lock solvent (e.g., acetone-d₆, chloroform-d)

• NMR tubes and caps

• Coaxial NMR tube insert (if using a non-deuterated solvent for locking)

• Syringe and needle

• Dry ice or a cryocooler

Workflow Diagram:

Caption: Workflow for Low-Temperature NMR Spectroscopy.

Procedure:

• Preparation:

  • Pre-cool the 1-chloroethane, analyte, NMR tube, and syringe in a cold bath (e.g., dry ice/acetone) to a temperature below 12.3°C.

  • Prepare a solution of the analyte in 1-chloroethane to the desired concentration (typically 1-10 mg/0.5 mL).

  • If using a non-deuterated solvent, fill a coaxial insert with a suitable deuterated lock solvent and place it in the NMR tube.

  • Using the pre-cooled syringe, transfer the sample solution into the pre-cooled NMR tube.

  • Securely cap the NMR tube. It is crucial to ensure a good seal to prevent solvent evaporation and pressure buildup.

• Data Acquisition:

  • Set the NMR spectrometer's probe to the desired low temperature.

  • Carefully insert the NMR tube into the spinner turbine and then into the magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the lock solvent.

  • Tune and shim the probe for optimal field homogeneity.

  • Acquire the NMR spectrum using appropriate parameters.

Application in Infrared (IR) Spectroscopy

1-Chloroethane can be used for IR spectroscopy of compounds that are soluble in it and for which a non-polar, weakly interacting solvent is desired.

Advantages:

• Relatively Simple IR Spectrum: The solvent's own absorption bands are well-defined and may not interfere with key functional group regions of the analyte.

• Good Solubility for Non-polar Compounds: It can be a suitable solvent for non-polar to moderately polar organic molecules.

Limitations:

• Volatility: The high volatility requires the use of a sealed liquid cell to prevent evaporation during analysis.

• Potential for Solute Precipitation: Rapid evaporation can lead to the precipitation of the solute on the cell windows.

Protocol for IR Spectroscopy in Solution

Materials:

• Analyte of interest

• 1-Chloroethane (spectroscopic grade)

• Sealed liquid transmission cell (e.g., with NaCl or KBr windows)

• Syringe and needle

• FTIR spectrometer

Workflow Diagram:

Caption: Workflow for Solution-Phase IR Spectroscopy.

Procedure:

• Preparation:

  • Prepare a solution of the analyte in 1-chloroethane at a suitable concentration (typically 1-5% w/v).

  • Assemble a sealed liquid transmission cell with a known path length.

  • Using a syringe, carefully inject the solution into the cell, ensuring no air bubbles are present.

• Data Acquisition:

  • Acquire a background spectrum of the empty IR beam path.

  • Acquire a spectrum of the sealed cell filled with pure 1-chloroethane.

  • Replace the pure solvent with the analyte solution and acquire the sample spectrum.

  • Perform a spectral subtraction of the solvent spectrum from the sample spectrum to obtain the spectrum of the analyte.

Application in UV-Visible (UV-Vis) Spectroscopy

1-Chloroethane can be used as a solvent for UV-Vis spectroscopy for non-polar compounds, provided the analyte's absorption does not overlap with the solvent's UV cutoff.

Advantages:

• Good Transparency in the Visible Region: It is transparent throughout the visible spectrum.

• Suitable for Non-polar Analytes: It can be a good choice for hydrophobic molecules.

Limitations:

• UV Cutoff: The UV cutoff is estimated to be around 228 nm, which may interfere with the analysis of compounds that absorb in the lower UV region.

• Volatility: The low boiling point requires the use of a stoppered or sealed cuvette to prevent evaporation and concentration changes during the measurement.

Protocol for UV-Vis Spectroscopy

Materials:

• Analyte of interest

• 1-Chloroethane (spectroscopic grade)

• Stoppered or sealed quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

Workflow Diagram:

Caption: Workflow for UV-Vis Spectroscopy.

Procedure:

• Preparation:

  • Prepare a stock solution of the analyte in 1-chloroethane in a volumetric flask.

  • Prepare a series of standards by serial dilution of the stock solution.

  • Use a stoppered or sealed quartz cuvette to minimize evaporation.

• Data Acquisition:

  • Set the baseline (autozero) of the spectrophotometer using a cuvette filled with pure 1-chloroethane.

  • Measure the absorbance of each standard and the unknown sample solution.

  • For quantitative analysis, create a calibration curve by plotting absorbance versus concentration of the standards.

Logical Framework for Solvent Selection

The choice of a suitable solvent is critical for obtaining high-quality spectroscopic data. The following diagram illustrates a logical workflow for solvent selection, taking into account the properties of 1-chloroethane.

References

• 1. Chloroethane - Wikipedia [en.wikipedia.org]
• 2. Chloroethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. C2H5Cl CH3CH2Cl chloroethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. Chloroethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

Applications of 1-Chloroethane in Pharmaceutical Intermediate Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of 1-chloroethane as a key reagent in the synthesis of pharmaceutical intermediates. The focus is on its role as an ethylating agent in both O-ethylation and N-ethylation reactions, which are fundamental transformations in the construction of various active pharmaceutical ingredients (APIs).

Introduction

1-Chloroethane (ethyl chloride) is a versatile and cost-effective C2 building block in organic synthesis.[1] Its application in the pharmaceutical industry primarily revolves around its use as an ethylating agent, introducing an ethyl group onto nucleophilic atoms such as oxygen and nitrogen.[2] This modification can significantly impact the pharmacological properties of a molecule, including its potency, selectivity, metabolic stability, and pharmacokinetic profile. While less reactive than ethyl iodide or ethyl bromide, 1-chloroethane is often favored in industrial settings due to its lower cost and availability.[3]

This document will explore two key applications of ethylation in pharmaceutical intermediate synthesis:

• O-Ethylation: The formation of an ether linkage, exemplified by the synthesis of Phenacetin (B1679774).

• N-Ethylation: The formation of a carbon-nitrogen bond, with principles illustrated through the synthesis of a precursor to Lidocaine (B1675312).

O-Ethylation: Synthesis of Phenacetin

Phenacetin, a once widely used analgesic and antipyretic, provides a classic example of O-ethylation in pharmaceutical synthesis. The ethyl ether moiety is crucial for its therapeutic effect. The synthesis is typically achieved via the Williamson ether synthesis, where the phenoxide of paracetamol (acetaminophen) is ethylated.[4]

Reaction Principle

The synthesis involves the deprotonation of the phenolic hydroxyl group of paracetamol using a base, followed by a nucleophilic substitution (SN2) reaction with an ethylating agent.

General Reaction Scheme:

Experimental Protocol: Synthesis of Phenacetin from Paracetamol

This protocol is adapted from established Williamson ether synthesis procedures for phenacetin, substituting 1-chloroethane as the ethylating agent.[5][6] Note that due to the lower reactivity of 1-chloroethane compared to ethyl iodide or bromide, longer reaction times or more forcing conditions (e.g., higher temperature, use of a phase-transfer catalyst) may be necessary to achieve high yields.

Materials:

• Paracetamol (4-acetamidophenol)

• 1-Chloroethane (liquefied gas or in a suitable solvent)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone (B3395972) or Dimethylformamide (DMF)

• Hydrochloric Acid (HCl), dilute

• Sodium Hydroxide (NaOH), dilute

• Ethyl Acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add paracetamol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and a suitable solvent such as acetone or DMF.

• Addition of 1-Chloroethane: Add 1-chloroethane (1.2 eq) to the reaction mixture. If using liquefied 1-chloroethane, this should be done carefully at low temperature.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may require several hours to overnight for completion.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel. Add ethyl acetate and wash the organic layer sequentially with dilute HCl, dilute NaOH, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude phenacetin from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Quantitative Data

The following table summarizes typical reaction parameters for the synthesis of phenacetin.

Parameter	Value	Reference
Reactants
Paracetamol	1.0 eq	[5]
1-Chloroethane	1.2 eq	Adapted from[5]
Potassium Carbonate	1.5 eq	[5]
Solvent	Acetone or DMF	[5]
Reaction Temperature	Reflux	[5]
Reaction Time	4-12 hours (typical)	Adapted
Yield	60-80% (expected)	Adapted

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Phenacetin.

N-Ethylation: Synthesis of a Lidocaine Precursor

Lidocaine is a widely used local anesthetic. Its synthesis involves the formation of an amide bond followed by an N-alkylation step. While 1-chloroethane is not directly used to alkylate the final precursor in the most common laboratory syntheses, the principles of N-ethylation are well-illustrated in the formation of related intermediates, such as 2-(diethylamino)ethyl chloride, a crucial building block for numerous pharmaceuticals including procaine (B135) and amiodarone.[7][8] The synthesis of a key intermediate for Lidocaine, 2-diethylaminoacet-2',6'-xylidide, involves the N-alkylation of diethylamine (B46881) with 2-chloro-N-(2,6-dimethylphenyl)acetamide.

Reaction Principle

This reaction is a nucleophilic substitution where the secondary amine (diethylamine) acts as a nucleophile, displacing the chloride from the α-chloro acetamide.

Reaction Scheme:

Experimental Protocol: Synthesis of 2-diethylaminoacet-2',6'-xylidide (Lidocaine free base)

This protocol describes the final step in the synthesis of Lidocaine.[9]

Materials:

• 2-chloro-N-(2,6-dimethylphenyl)acetamide

• Diethylamine

• Toluene

• 3M Hydrochloric Acid (HCl)

• 30% Potassium Hydroxide (KOH) solution

• Pentane (B18724)

• Anhydrous Sodium Carbonate (Na₂CO₃)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Erlenmeyer flasks

Procedure:

• Reaction Setup: In a round-bottom flask, suspend 2-chloro-N-(2,6-dimethylphenyl)acetamide in toluene.

• Addition of Diethylamine: Add an excess of diethylamine to the suspension.

• Reaction: Heat the mixture to reflux for 1.5 to 2 hours.

• Work-up: Cool the reaction mixture and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water. Extract the organic layer with 3M HCl.

• Basification: Cool the acidic aqueous layer in an ice bath and make it strongly basic by adding 30% KOH solution.

• Product Extraction: Extract the liberated lidocaine free base with pentane.

• Drying and Isolation: Wash the pentane layer with water, dry it over anhydrous sodium carbonate, and evaporate the solvent to obtain the product.

Quantitative Data

The following table summarizes typical reaction parameters for the synthesis of the Lidocaine precursor.

Parameter	Value	Reference
Reactants
2-chloro-N-(2,6-dimethylphenyl)acetamide	1.0 eq	[9]
Diethylamine	Excess (e.g., 5 eq)	[6]
Solvent	Toluene	[9]
Reaction Temperature	Reflux (~110 °C)	[9]
Reaction Time	1.5 - 2 hours	[9]
Yield	>80% (typical)	[6]

Logical Relationship Diagram: Two-Step Lidocaine Synthesis

Caption: Two-step synthesis pathway for Lidocaine.

Conclusion

1-Chloroethane is an important and economical ethylating agent in the synthesis of pharmaceutical intermediates. Its application in O-ethylation and the principles of N-ethylation, as demonstrated in the syntheses of phenacetin and a lidocaine precursor, respectively, highlight its utility. While its reactivity is lower than other ethyl halides, this can be overcome by adjusting reaction conditions, making it a viable reagent for large-scale industrial production. The protocols and data presented herein provide a valuable resource for researchers and professionals in drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Solved Treatment of p-aminobenzoic acid with 2- | Chegg.com [chegg.com]
• 3. benchchem.com [benchchem.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. studylib.net [studylib.net]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. Procaine | C13H20N2O2 | CID 4914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. EP0492494A1 - Process for the preparation of procaine - Google Patents [patents.google.com]

Application Note: Derivatization of Amines for Gas Chromatography (GC) Analysis with a Focus on Ethylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of amines by gas chromatography (GC) is often challenging due to the polar and reactive nature of the amino group. These characteristics can lead to poor peak shapes, tailing, and irreversible adsorption onto the GC column, compromising analytical accuracy and sensitivity.[1][2] Chemical derivatization is a crucial sample preparation step to mitigate these issues by converting polar amines into less polar, more volatile, and more thermally stable derivatives.[3][4] This application note explores the derivatization of amines for GC analysis, with a specific focus on the theoretical application of 1-chloroethane for ethylation, and provides protocols for more commonly employed, validated derivatization techniques.

While derivatization with alkylating agents is a known strategy, the use of 1-chloroethane is not a widely documented, standard procedure for the routine analytical derivatization of amines for GC analysis. More common approaches include acylation and silylation.[3][4] This document will provide a theoretical protocol for ethylation with 1-chloroethane based on established chemical principles, alongside detailed protocols for widely accepted derivatization methods.

Theoretical Protocol: Derivatization of Amines with 1-Chloroethane

This proposed protocol is based on the principles of nucleophilic substitution (SN2) reactions, where the amine acts as a nucleophile attacking the electrophilic carbon of 1-chloroethane.[5] This method is theoretical and requires validation for specific applications.

Objective: To convert primary and secondary amines into their corresponding ethylated derivatives to improve their volatility and chromatographic properties for GC analysis.

Reaction Principle:

R-NH₂ (Primary Amine) + CH₃CH₂Cl (1-Chloroethane) → R-NH-CH₂CH₃ (Secondary Amine) + HCl R₂NH (Secondary Amine) + CH₃CH₂Cl (1-Chloroethane) → R₂N-CH₂CH₃ (Tertiary Amine) + HCl

A significant challenge with this reaction is the potential for over-alkylation, leading to the formation of secondary, tertiary, and even quaternary amines from a primary amine starting material.[5] The hydrochloric acid generated can also form salts with the unreacted amine, hindering further reaction. Therefore, a base is typically added to neutralize the acid and drive the reaction to completion.

Materials and Reagents:

• Amine-containing sample

• 1-Chloroethane (liquefied gas or in a suitable solvent)

• Anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane)

• Non-nucleophilic base (e.g., triethylamine, pyridine)

• Anhydrous sodium sulfate (B86663)

• GC-grade solvent for dilution (e.g., hexane, ethyl acetate)

• Reaction vials (2 mL) with screw caps (B75204) and septa

• Heating block or water bath

• Vortex mixer

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh or measure a known amount of the amine-containing sample into a reaction vial.

  • If the sample is in a solid form or a different solvent, evaporate to dryness under a gentle stream of nitrogen.

  • Dissolve the dried residue in 100 µL of anhydrous aprotic solvent.

• Derivatization Reaction:

  • Add 20 µL of a non-nucleophilic base (e.g., triethylamine) to the sample solution.

  • Add a molar excess of 1-chloroethane. Due to its volatility, it is recommended to add a solution of 1-chloroethane in the same aprotic solvent. For example, add 100 µL of a 10 mg/mL solution of 1-chloroethane.

  • Tightly cap the vial and vortex for 1 minute.

  • Heat the reaction mixture at 60-80°C for 1-2 hours. The optimal temperature and time will need to be determined experimentally.

• Sample Work-up:

  • Cool the reaction mixture to room temperature.

  • The resulting solution can be directly injected into the GC-MS or may require a work-up procedure to remove excess reagents and by-products.

  • For a cleaner sample, evaporate the solvent and excess reagents under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable GC-grade solvent (e.g., 100 µL of ethyl acetate).

  • Add a small amount of anhydrous sodium sulfate to remove any residual moisture.

  • Transfer the supernatant to an autosampler vial for GC analysis.

GC-MS Parameters (Suggested Starting Conditions):

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

• Injector Temperature: 250°C

• Injection Mode: Splitless or split, depending on concentration

• Oven Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-500

Established Protocols for Amine Derivatization

Given the lack of validated methods for 1-chloroethane, researchers are encouraged to use established and reliable derivatization techniques. Acylation with chloroformates is a widely used and effective method.

Protocol: Derivatization of Amines with Ethyl Chloroformate (ECF)

Objective: To convert primary and secondary amines into their corresponding stable and volatile carbamate (B1207046) derivatives for GC analysis.[6]

Reaction Principle:

R-NH₂ + ClCOOCH₂CH₃ (Ethyl Chloroformate) → R-NHCOOCH₂CH₃ (Ethyl Carbamate) + HCl R₂NH + ClCOOCH₂CH₃ (Ethyl Chloroformate) → R₂NCOOCH₂CH₃ (Ethyl Carbamate) + HCl

Materials and Reagents:

• Amine-containing sample

• Ethyl Chloroformate (ECF)

• Aqueous base (e.g., 1 M Sodium Hydroxide)

• Organic solvent (e.g., Toluene or Hexane)

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with screw caps

• Vortex mixer

Experimental Protocol:

• Sample Preparation:

  • Place 500 µL of the aqueous amine sample into a reaction vial.

  • Add 100 µL of 1 M Sodium Hydroxide to make the solution alkaline.

  • Add 500 µL of the organic solvent (e.g., Toluene).

• Derivatization Reaction:

  • Add 50 µL of Ethyl Chloroformate (ECF) to the vial.

  • Cap the vial tightly and vortex vigorously for 2 minutes.

  • Allow the layers to separate. The derivatized amines will be in the upper organic layer.

• Sample Work-up:

  • Carefully transfer the upper organic layer to a clean vial.

  • Add a small amount of anhydrous sodium sulfate to dry the organic extract.

  • Transfer the dried extract to an autosampler vial for GC analysis.

GC-FID/MS Parameters (Example): [6]

• Column: DB-5 (30 m x 0.32 mm, 0.25 µm)

• Injector Temperature: 250°C

• Injection Mode: Split (e.g., 10:1)

• Oven Program:

  • Initial temperature: 90°C, hold for 3 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 7 minutes

• Carrier Gas: Nitrogen or Helium

• Detector: FID or MS

Quantitative Data

The following table summarizes typical performance data for the derivatization of amines using established methods. Data for the theoretical 1-chloroethane method is not available as it is not a standard analytical procedure.

Analyte Class	Derivatizing Reagent	Method	Linearity Range (ng/mL)	LOD (ng/mL)	Reference
Aromatic Amines	Ethyl Chloroformate (ECF)	GC-FID	1 - 20	0.10 - 0.99	[6]

Visualizations

Caption: Theoretical workflow for amine derivatization with 1-chloroethane.

Caption: Established workflow for amine derivatization with ethyl chloroformate (ECF).

Conclusion

Derivatization is an essential step for the successful analysis of amines by gas chromatography. While the ethylation of amines using 1-chloroethane is chemically feasible, it is not a standard analytical method and presents challenges such as over-alkylation. The provided theoretical protocol serves as a starting point for method development but requires thorough validation. For routine and reliable analysis, researchers should employ established and well-documented derivatization methods, such as acylation with ethyl chloroformate. This method is robust, rapid, and provides excellent chromatographic results for a wide range of amines.

References

• 1. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. jsciences.ut.ac.ir [jsciences.ut.ac.ir]

Application Notes and Protocols for 1-Chloroethane in Friedel-Crafts Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friedel-Crafts alkylation is a fundamental and widely utilized reaction in organic synthesis for the formation of carbon-carbon bonds, enabling the introduction of alkyl groups onto aromatic rings. This electrophilic aromatic substitution reaction is of paramount importance in the synthesis of a vast array of organic compounds, including intermediates for pharmaceuticals, agrochemicals, and specialty materials. 1-Chloroethane serves as a key reagent in these reactions, providing a straightforward method for the ethylation of aromatic substrates.

This document provides detailed application notes and experimental protocols for the use of 1-chloroethane as a reagent in Friedel-Crafts alkylation reactions. It is intended to be a comprehensive resource for researchers, scientists, and drug development professionals, offering insights into reaction mechanisms, experimental setups, and methods for controlling common side reactions such as polyalkylation.

Reaction Principle and Mechanism

The Friedel-Crafts alkylation of an aromatic ring with 1-chloroethane proceeds via an electrophilic aromatic substitution mechanism. A Lewis acid catalyst, most commonly anhydrous aluminum chloride (AlCl₃) or ferric chloride (FeCl₃), is employed to generate a highly reactive electrophile.

The generally accepted mechanism involves three key steps:

• Formation of the Electrophile: The Lewis acid catalyst interacts with 1-chloroethane to form a polarized complex, which can then generate an ethyl carbocation or a highly reactive "incipient" carbocation.

• Electrophilic Attack: The π-electron system of the aromatic ring acts as a nucleophile, attacking the electrophilic ethyl group. This attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base, typically the tetrachloroaluminate ion (AlCl₄⁻) formed in the first step, removes a proton from the arenium ion. This step restores the aromaticity of the ring and regenerates the Lewis acid catalyst, yielding the ethyl-substituted aromatic product and hydrogen chloride (HCl).

dot

Caption: Mechanism of Friedel-Crafts Alkylation.

Data Presentation

The following tables summarize quantitative data for the Friedel-Crafts alkylation of various aromatic substrates with 1-chloroethane under different catalytic conditions.

Table 1: Ethylation of Benzene (B151609) with 1-Chloroethane

Catalyst	Catalyst Loading (mol%)	Benzene:1-Chloroethane Ratio	Temperature (°C)	Reaction Time (min)	Conversion of Benzene (%)	Selectivity to Ethylbenzene (B125841) (%)	Reference
[Et₃NH]Cl-AlCl₃	10% (by mass)	8:1 to 10:1	70	20-30	9.48	93.65	[1]
AlCl₃	-	Large Excess	Room Temperature	-	-	High (with excess benzene)	[2][3]

Table 2: Ethylation of Toluene (B28343) and Xylene with 1-Chloroethane (Qualitative Data)

Aromatic Substrate	Lewis Acid Catalyst	Expected Products	Key Considerations
Toluene	AlCl₃ or FeCl₃	Mixture of ortho-, meta-, and para-ethyltoluene	The methyl group is an ortho-, para-director, but reaction conditions can influence isomer distribution.
Xylene (isomers)	AlCl₃ or FeCl₃	Mixture of ethylxylene isomers	The position of the ethyl group will be directed by the existing methyl groups.

Experimental Protocols

Safety Precautions:

• Friedel-Crafts reactions should be performed in a well-ventilated fume hood.

• Anhydrous aluminum chloride and ferric chloride are corrosive and react violently with water, releasing HCl gas. Handle with care and in a dry environment.

• 1-Chloroethane is a flammable liquid.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: Synthesis of Ethylbenzene from Benzene and 1-Chloroethane using Aluminum Chloride

This protocol describes a general laboratory-scale procedure for the ethylation of benzene. To minimize polyalkylation, a large excess of benzene is used.

Materials:

• Anhydrous Benzene (C₆H₆)

• 1-Chloroethane (CH₃CH₂Cl)

• Anhydrous Aluminum Chloride (AlCl₃)

• Ice-water bath

• Crushed ice

• Concentrated Hydrochloric Acid (HCl)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dichloromethane (B109758) (CH₂Cl₂) or Diethyl Ether (for extraction)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Dropping funnel

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube.

• Reactant Charging: To the round-bottom flask, add a significant excess of anhydrous benzene (e.g., 5-10 molar equivalents relative to 1-chloroethane).

• Catalyst Addition: Cool the flask in an ice-water bath. Carefully and portion-wise, add anhydrous aluminum chloride (approximately 1.1 equivalents relative to 1-chloroethane) to the stirred benzene.

• Addition of 1-Chloroethane: Add 1-chloroethane (1 equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature of the reaction mixture between 0-10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) if desired.

• Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully, pour the reaction mixture over a mixture of crushed ice and concentrated HCl with stirring. This will decompose the aluminum chloride complex.[2][4]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane or diethyl ether (2 x 20 mL). Combine all organic layers.

• Washing: Wash the combined organic layers successively with water, 5% sodium bicarbonate solution, and finally with brine.[4]

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the excess benzene and extraction solvent by distillation or rotary evaporation.

• Purification: The crude ethylbenzene can be purified by fractional distillation.

Protocol 2: Alternative Synthesis of Ethylbenzene via Friedel-Crafts Acylation and Clemmensen Reduction

To avoid issues of polyalkylation and potential carbocation rearrangements (though not an issue with a primary halide like 1-chloroethane), a two-step acylation-reduction sequence is a reliable alternative for preparing mono-alkylated benzenes.

Step A: Friedel-Crafts Acylation of Benzene with Acetyl Chloride

Materials:

• Anhydrous Benzene

• Acetyl Chloride (CH₃COCl)

• Anhydrous Aluminum Chloride

• Dichloromethane (anhydrous)

• Ice-water bath

• Standard glassware for inert atmosphere reactions

Procedure:

• In a dry, nitrogen-flushed round-bottom flask, suspend anhydrous aluminum chloride (1.1 eq.) in anhydrous dichloromethane.

• Cool the suspension to 0°C in an ice-water bath.

• Slowly add acetyl chloride (1.1 eq.) to the stirred suspension.

• Add anhydrous benzene (1.0 eq.) dropwise to the reaction mixture, maintaining the temperature below 10°C.[2]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.[2]

• Quench and work up the reaction as described in Protocol 1 to isolate acetophenone.

Step B: Clemmensen Reduction of Acetophenone to Ethylbenzene

Materials:

• Acetophenone (from Step A)

• Zinc amalgam (Zn(Hg))

• Concentrated Hydrochloric Acid (HCl)

• Toluene (as a co-solvent)

• Standard reflux apparatus

Procedure:

• In a round-bottom flask, place zinc amalgam.

• Add concentrated hydrochloric acid, toluene, and the acetophenone.

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. Periodically add more concentrated HCl.[4]

• After completion, cool the mixture, separate the organic layer, wash with water and brine, dry, and remove the solvent.

• Purify the resulting ethylbenzene by distillation.

Mandatory Visualizations

dot

Caption: General experimental workflow for Friedel-Crafts alkylation.

Troubleshooting and Control of Polyalkylation

A significant challenge in Friedel-Crafts alkylation is preventing the product from undergoing further alkylation, a phenomenon known as polyalkylation. This occurs because the initial alkyl substituent activates the aromatic ring, making it more nucleophilic and thus more reactive than the starting material.

Strategies to Minimize Polyalkylation:

• Use of Excess Aromatic Substrate: Employing a large molar excess of the aromatic compound (e.g., benzene) increases the statistical probability that the electrophile will react with the unalkylated starting material rather than the more reactive monoalkylated product.[2]

• Control of Reaction Temperature: Lowering the reaction temperature can help to control the reaction rate and reduce the likelihood of subsequent alkylations.[2]

• Choice of Catalyst: Using a milder Lewis acid catalyst can sometimes favor monoalkylation.

• Alternative Synthetic Route: As detailed in Protocol 2, performing a Friedel-Crafts acylation followed by a reduction is a highly effective method to achieve mono-alkylation. The acyl group introduced in the first step is deactivating, which prevents further substitution on the aromatic ring.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]

Application Notes: Synthesis of Ethylcellulose via 1-Chloroethane Ethylation

Introduction

Ethylcellulose is a derivative of cellulose (B213188), a naturally occurring polymer, in which some of the hydroxyl groups on the repeating anhydroglucose (B10753087) units are replaced by ethyl ether groups.[1][2] It is a hydrophobic, non-toxic, and biocompatible polymer widely employed within the pharmaceutical, food, and industrial sectors.[1][3][4] In drug development, its primary applications include taste-masking, microencapsulation, and forming the matrix or coating for controlled-release dosage forms.[1][4] The synthesis of ethylcellulose is typically achieved through the Williamson ether synthesis, where activated alkali cellulose reacts with an ethylating agent.[1][4] 1-Chloroethane (ethyl chloride) is a common and effective ethylating agent used for this purpose. The physicochemical properties of the final ethylcellulose product, such as solubility and mechanical strength, are critically dependent on the Degree of Substitution (DS).[2][5]

Chemical Principle: The Williamson Ether Synthesis

The conversion of cellulose to ethylcellulose using 1-chloroethane is a two-step process:

• Alkalization (Mercerization): Raw cellulose is treated with a concentrated aqueous solution of an alkali, typically sodium hydroxide (B78521) (NaOH). This step breaks down the crystalline structure of cellulose, causing it to swell and exposing the hydroxyl groups for reaction. The alkali activates these hydroxyl groups by forming highly reactive alkoxide ions, resulting in "alkali cellulose".[1][4]

• Ethylation: The activated alkali cellulose is then reacted with 1-chloroethane. The alkoxide on the cellulose acts as a nucleophile, attacking the electrophilic carbon of 1-chloroethane in a nucleophilic substitution (SN2) reaction. This forms an ether linkage and displaces the chloride ion. The byproducts of this reaction are sodium chloride and water.[1][4]

The overall reaction for one anhydroglucose unit can be represented as: [C₆H₇O₂(OH)₃]ₙ + 3n NaOH + 3n CH₃CH₂Cl → [C₆H₇O₂(OCH₂CH₃)₃]ₙ + 3n NaCl + 3n H₂O (Note: This equation represents the theoretical complete substitution)

Role of the Degree of Substitution (DS)

The Degree of Substitution (DS) is the average number of hydroxyl groups substituted per anhydroglucose unit, with a theoretical maximum of 3.0.[6] The DS is the most critical parameter influencing the properties of ethylcellulose.[5]

• Solubility: The DS dictates the polymer's solubility. Commercial grades used for pharmaceutical coatings are soluble in organic solvents and typically have a DS range of 2.2 to 2.6 (corresponding to an ethoxyl content of 46.5% or more).[1] Water-soluble variants can be produced with a DS between 1.0 and 1.5.[1]

• Mechanical Properties: The DS, along with molecular weight, affects the mechanical strength, flexibility, and glass transition temperature of films formed from the polymer.[1][7]

The DS is controlled by carefully managing reaction conditions such as temperature, pressure, reaction time, and the molar ratio of reactants (cellulose, NaOH, and 1-chloroethane).[8][9]

Process Diagrams

Caption: Chemical reaction pathway for ethylcellulose synthesis.

Caption: General experimental workflow for ethylcellulose synthesis.

Experimental Protocols

Protocol 1: Synthesis of High-Substitution Ethylcellulose

This protocol is adapted from methodologies designed to produce ethylcellulose with a high degree of substitution, suitable for pharmaceutical applications.[9]

Materials & Reagents:

• Cellulose (e.g., cotton linter pulp)

• Inert Solvent (e.g., Tetrahydrofuran, Toluene)

• Sodium Hydroxide (NaOH), solid pellets

• Sodium Hydroxide (NaOH), concentrated aqueous solution (e.g., 50% w/w)

• 1-Chloroethane (Ethyl Chloride), liquid

• Acetic Acid or Nitric Acid (for neutralization)

• Nitrogen gas (for inerting)

• Deionized water

Apparatus:

• High-pressure chemical reactor with mechanical stirrer, heating mantle, cooling coils, pressure gauge, and ports for liquid/gas addition.

• Distillation apparatus.

• Filtration system (e.g., Büchner funnel).

• Drying oven.

Procedure:

• Alkalization Reaction: a. Charge the pressure reactor with cellulose, the inert solvent (approx. 4–20 mL per gram of cellulose), the concentrated NaOH solution, and solid NaOH.[9] b. Seal the reactor and purge thoroughly with nitrogen gas to create an inert atmosphere. c. Begin stirring and heat the mixture to the target alkalization temperature (e.g., 30–110 °C).[9] d. Maintain the reaction for 1–2 hours to ensure the formation of alkali cellulose.[9]

• Ethylation Reaction: a. After the alkalization step is complete, cool the reactor to near room temperature. b. Cautiously add the required amount of 1-chloroethane to the reactor (e.g., 2–10 mL per gram of initial cellulose).[9] c. Seal the reactor again and begin heating to the etherification temperature (e.g., 80–150 °C).[9] d. The reaction is carried out under pressure (typically 3–10 bar), which will build as the reactor is heated.[9] e. Continue the reaction with vigorous stirring for the specified time (e.g., 1–10 hours) to achieve the desired DS.[9]

• Product Neutralization and Extraction: a. Once the etherification is complete, cool the reactor down to room temperature. b. Slowly add acetic acid or nitric acid to neutralize the excess NaOH until the pH of the slurry is between 6 and 8.[9] c. Set up the distillation apparatus and distill the inert solvent for recovery and reuse. d. The remaining product is a slurry of crude ethylcellulose, salts, and water.

• Purification and Drying: a. Transfer the crude product slurry to a washing vessel. b. Wash the product repeatedly with hot water (90–100 °C) to dissolve and remove sodium chloride and other byproducts.[9] c. Filter the purified ethylcellulose after each wash. d. After the final wash, dry the ethylcellulose product in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

Data Presentation: Influence of Reaction Parameters

The properties of the final ethylcellulose product are highly dependent on the synthesis conditions. The following table summarizes the typical ranges and their influence on the outcome.

Parameter	Typical Range	Influence on Product Properties	Source
Alkalization Temperature	30 - 110 °C	Affects the activation of cellulose; higher temperatures can promote more uniform swelling.	[9]
Ethylation Temperature	80 - 150 °C	Higher temperatures increase the reaction rate but can also lead to more side reactions and potential polymer degradation. Directly impacts the final DS.	[9]
Ethylation Time	1 - 10 hours	Longer reaction times generally lead to a higher Degree of Substitution (DS), up to a certain limit.	[9]
Reaction Pressure	3 - 10 bar	Necessary to maintain 1-chloroethane in the liquid phase at reaction temperatures and to increase its concentration in the reaction medium.	[9]
Molar Ratio (NaOH:Cellulose)	Varies (e.g., 0.1-3 times mass of cellulose)	A sufficient excess of NaOH is required to fully activate the cellulose hydroxyl groups for efficient ethylation.	[9]
Molar Ratio (1-Chloroethane:Cellulose)	Varies (e.g., 2-10 mL/g cellulose)	This is a primary driver for the final DS. Higher ratios of the ethylating agent result in a higher DS.	[9]

References

• 1. Premium ethylcellulose polymer based architectures at work in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. welltchemicals.com [welltchemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Ethylcellulose–A Pharmaceutical Excipient with Multidirectional Application in Drug Dosage Forms Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In-Depth Understanding of the Effect of the Distribution of Substituents on the Morphology and Physical Properties of Ethylcellulose: Molecular Dynamics Simulations Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tuning the properties of ethylcellulose with degree of substitution and its distribution: Molecular dynamics study on the chemical modification of cellulose - American Chemical Society [acs.digitellinc.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN102276733B - Method for preparing ethyl cellulose with high degree of substitution - Google Patents [patents.google.com]

Application Notes and Protocols: 1-Chloroethane as a Precursor for Organometallic Reagents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and utility of organometallic reagents derived from 1-chloroethane. The protocols detailed herein are foundational for various applications in organic synthesis, materials science, and pharmaceutical development.

Introduction

1-Chloroethane is a versatile and cost-effective starting material for the preparation of several important classes of organometallic reagents. Its reaction with electropositive metals, such as magnesium and lithium, yields highly reactive species that are invaluable for the formation of new carbon-carbon bonds. This document focuses on the preparation and application of ethylmagnesium chloride (a Grignard reagent), ethyllithium (B1215237), and tetraethyllead (B6334599) from 1-chloroethane.

Synthesis of Organometallic Reagents from 1-Chloroethane

The primary organometallic reagents synthesized from 1-chloroethane are ethylmagnesium chloride and ethyllithium. These reagents are characterized by a highly polarized carbon-metal bond, which imparts significant nucleophilic and basic character to the ethyl group.

Ethylmagnesium chloride (C₂H₅MgCl) is a prominent Grignard reagent widely used in organic synthesis.[1] It is typically prepared by the reaction of 1-chloroethane with magnesium metal in an anhydrous ethereal solvent.[1]

Reaction Scheme:

C₂H₅Cl + Mg → C₂H₅MgCl

The formation of the Grignard reagent is an exothermic process that requires careful temperature control.[2] The reaction is sensitive to moisture and air, necessitating the use of anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon).[3][4] Ethereal solvents such as diethyl ether or tetrahydrofuran (B95107) (THF) are essential as they solvate and stabilize the Grignard reagent.[4][5] THF is often preferred due to its higher boiling point and better solvating ability.[1]

Ethyllithium (C₂H₅Li) is a powerful organolithium reagent used as a strong base and nucleophile in organic synthesis.[6][7] It is prepared by the reaction of 1-chloroethane with lithium metal.[8] This reaction typically requires two equivalents of lithium.

Reaction Scheme:

C₂H₅Cl + 2Li → C₂H₅Li + LiCl

Similar to Grignard reagents, organolithium compounds are highly reactive and must be handled under an inert atmosphere to prevent reaction with moisture or air.[6]

Historically, 1-chloroethane was a key precursor for the synthesis of tetraethyllead ((C₂H₅)₄Pb), an anti-knock agent in gasoline.[9][10][11] It is produced by reacting 1-chloroethane with a sodium-lead alloy.[10][11]

Reaction Scheme:

4C₂H₅Cl + 4NaPb → (C₂H₅)₄Pb + 4NaCl + 3Pb

Due to the high toxicity of lead compounds, the use of tetraethyllead has been phased out in most countries.[11][12]

Applications in Research and Drug Development

Organometallic reagents derived from 1-chloroethane are pivotal in the construction of complex organic molecules, including pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1][13]

The primary application of ethylmagnesium chloride and ethyllithium is in the formation of new carbon-carbon bonds.[1] They readily react with a variety of electrophiles, most notably carbonyl compounds (aldehydes, ketones, esters), to introduce an ethyl group.[1][14]

• Synthesis of Alcohols: Grignard and organolithium reagents react with aldehydes and ketones to produce secondary and tertiary alcohols, respectively.[1][7][15]

• Synthesis of Carboxylic Acids: Reaction with carbon dioxide, followed by an acidic workup, yields propanoic acid.[15]

• Synthesis of Ketones: Organolithium reagents can react with carboxylic acids or Weinreb amides to form ketones.[16]

Ethyllithium and, to a lesser extent, ethylmagnesium chloride are strong bases capable of deprotonating a wide range of weakly acidic C-H bonds to generate carbanions.[5][7][16] These carbanions can then participate in further synthetic transformations.

Ethylmagnesium chloride serves as a precursor for the development of various catalysts.[1] It is also used as an initiator in polymerization reactions, particularly for the synthesis of specialized polymers and copolymers.[17] Ethyllithium is also employed as a polymerization initiator for producing synthetic rubbers and plastics.[7]

The versatility of these reagents makes them valuable in the synthesis of pharmaceutical intermediates. For example, ethylmagnesium chloride is used in the synthesis of chiral intermediates for drugs like buvatexant and in the preparation of intermediates for JAK inhibitors.[18] Organometallic compounds, in general, are instrumental in synthesizing complex molecules crucial for new drug formulations and are particularly valuable in cancer research for developing less toxic chemotherapy agents.[13][19][20]

Quantitative Data Summary

Reagent	Precursor	Metal	Typical Solvent(s)	Key Applications	Reported Yields (Example)
Ethylmagnesium Chloride	1-Chloroethane	Mg	Diethyl ether, THF	C-C bond formation (alcohols, carboxylic acids), catalyst precursor, polymerization initiator	In the synthesis of (S)-1-chloromethyl-1-butanol, an intermediate for buvatexant, the use of Ethylmagnesium chloride resulted in a yield of 85%.[18]
Ethyllithium	1-Chloroethane	Li	Hydrocarbons	Strong base, nucleophilic addition to carbonyls, polymerization initiator	Specific yield data for the synthesis of ethyllithium from 1-chloroethane is not readily available in the provided search results, as commercial availability is common.[21]
Tetraethyllead	1-Chloroethane	NaPb alloy	None (neat)	Anti-knock agent in gasoline (historical)	In a laboratory-scale synthesis, reacting 100g of a Pb-Na alloy with 100g of ethyl chloride at 85°C for 5 hours resulted in a yield of 80.53% of the theoretical maximum.[22]

Experimental Protocols

Safety Precaution: Organometallic reagents such as ethylmagnesium chloride and ethyllithium are highly reactive, flammable, and sensitive to moisture and air.[1][2] All manipulations must be performed under a dry, inert atmosphere (nitrogen or argon) in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and gloves, must be worn at all times.[2]

Protocol 1: Synthesis of Ethylmagnesium Chloride in THF

This protocol describes the general procedure for preparing a solution of ethylmagnesium chloride.

Materials:

• Magnesium turnings

• Iodine (crystal)

• 1-Chloroethane

• Anhydrous tetrahydrofuran (THF)

• Three-necked round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer

• Inert gas supply (N₂ or Ar)

Procedure:

• Apparatus Setup: Assemble the glassware after oven-drying to ensure it is completely free of moisture.[4] The apparatus should be flushed with a stream of inert gas.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) and a small crystal of iodine into the reaction flask.[4] The disappearance of the brown iodine color indicates activation.[1]

• Initiation: Add a small portion (e.g., 10%) of a solution of 1-chloroethane (1.0 equivalent) in anhydrous THF to the activated magnesium. The reaction should initiate, as evidenced by bubbling and a cloudy appearance.[2] Gentle warming may be necessary if the reaction does not start.[4]

• Grignard Reagent Formation: Once initiated, add the remaining 1-chloroethane solution dropwise from the addition funnel at a rate that maintains a gentle reflux.[4] An ice-water bath can be used to control the exothermic reaction.[2]

• Completion: After the addition is complete, continue stirring the mixture until most of the magnesium has been consumed. The resulting cloudy, grayish solution is the ethylmagnesium chloride reagent.[4] This solution should be used immediately for subsequent reactions.[4]

Protocol 2: Synthesis of a Tertiary Alcohol using Ethylmagnesium Chloride

This protocol outlines a general procedure for the reaction of ethylmagnesium chloride with a ketone (e.g., acetophenone) to form a tertiary alcohol.[2]

Materials:

• Freshly prepared ethylmagnesium chloride solution in THF

• Acetophenone (B1666503)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution or dilute HCl

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a separate flask under an inert atmosphere, dissolve acetophenone (1.0 equivalent) in anhydrous diethyl ether or THF.

• Addition of Grignard Reagent: Cool the acetophenone solution in an ice bath. Slowly add the prepared ethylmagnesium chloride solution (1.2 equivalents) dropwise with stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 30-60 minutes.[2]

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and saturated aqueous NH₄Cl solution to quench the reaction and hydrolyze the magnesium alkoxide intermediate.[23]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether.[23]

• Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[2]

• Purification: Filter to remove the drying agent and remove the solvent by rotary evaporation. The crude product can be purified by distillation or column chromatography.[2]

Protocol 3: Synthesis of Ethyllithium

This protocol provides a general method for the preparation of ethyllithium.

Materials:

• Lithium metal (dispersion or wire)

• 1-Chloroethane

• Anhydrous hydrocarbon solvent (e.g., pentane (B18724) or hexane)

• Reaction flask with a stirrer

• Inert gas supply (N₂ or Ar)

Procedure:

• Apparatus Setup: Ensure all glassware is rigorously dried and the system is under a positive pressure of an inert gas.

• Reaction: To a suspension of lithium metal (2.2 equivalents) in an anhydrous hydrocarbon solvent, add 1-chloroethane (1.0 equivalent) slowly with vigorous stirring. The reaction is exothermic and may require cooling to maintain a controlled temperature.

• Completion: The reaction is typically complete when the lithium metal has been consumed. The resulting solution of ethyllithium will also contain a precipitate of lithium chloride.

• Titration: The concentration of the prepared ethyllithium solution should be determined by titration before use.

Visualizations

Caption: Workflow for the synthesis of Ethylmagnesium Chloride.

Caption: Reaction pathway for tertiary alcohol synthesis.

Caption: Synthesis of Tetraethyllead from 1-Chloroethane.

References

• 1. Buy Ethylmagnesium chloride | 2386-64-3 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. CAS 2386-64-3: Ethylmagnesium chloride | CymitQuimica [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. fiveable.me [fiveable.me]
• 7. Buy Ethyllithium | 811-49-4 [smolecule.com]
• 8. m.youtube.com [m.youtube.com]
• 9. quora.com [quora.com]
• 10. Tetraethyl Lead: Formula, Uses, Ban & Effects Explained [vedantu.com]
• 11. collegedunia.com [collegedunia.com]
• 12. Tetraethyllead - Wikipedia [en.wikipedia.org]
• 13. Applications of Organometallic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 17. nbinno.com [nbinno.com]
• 18. guidechem.com [guidechem.com]
• 19. azolifesciences.com [azolifesciences.com]
• 20. solubilityofthings.com [solubilityofthings.com]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. US2848471A - Preparation of tetraethyl lead - Google Patents [patents.google.com]
• 23. benchchem.com [benchchem.com]

Application Notes and Protocols: Polymerization of Vinyl Chloride and Related Monomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the polymerization of vinyl chloride and related vinyl monomers. The information is intended to guide researchers in the synthesis and characterization of these polymers for various applications, including in the pharmaceutical and biomedical fields.

Introduction to Vinyl Polymerization

Vinyl chloride and related monomers undergo polymerization primarily through free-radical mechanisms. The choice of polymerization technique—suspension, emulsion, bulk, or solution—significantly influences the properties of the resulting polymer, such as molecular weight, particle size, and morphology.[1] Suspension polymerization is the most common commercial method for producing polyvinyl chloride (PVC), accounting for approximately 80% of global production.[2][3][4][5] Emulsion polymerization yields finer polymer particles suitable for coatings and adhesives, while bulk polymerization is carried out in the absence of a solvent or water.[5][6]

The free-radical polymerization of vinyl chloride proceeds through the classic steps of initiation, propagation, and termination.[7] An initiator, typically an organic peroxide or an azo compound, thermally decomposes to generate free radicals.[7][8] These radicals then react with vinyl chloride monomers to initiate the polymer chain growth. The propagation step involves the sequential addition of monomer units to the growing polymer chain.[7] Termination of the growing chain occurs through combination or disproportionation of two radical chains.[7] Chain transfer reactions to the monomer, polymer, or a chain transfer agent can also occur, which influences the molecular weight of the final polymer.[9][10]

Polymerization of Vinyl Chloride

Suspension Polymerization of Vinyl Chloride

Suspension polymerization is a widely used technique where vinyl chloride monomer (VCM) droplets are dispersed in an aqueous phase with the help of a suspending agent.[7][11] Polymerization is initiated by a monomer-soluble initiator within these droplets.[7] This method allows for effective heat removal and control over particle size.[4]

Experimental Protocol: Suspension Polymerization of Vinyl Chloride

This protocol describes a typical lab-scale suspension polymerization of vinyl chloride.

Materials:

• Vinyl chloride monomer (VCM), polymerization grade

• Deionized water

• Suspending agent: Polyvinyl alcohol (PVA)[7]

• Initiator: 2,2'-Azobis(2,4-dimethylvaleronitrile) (V-58) or Lauroyl peroxide (LPO)[7][12]

• Nitrogen gas, high purity

Equipment:

• High-pressure polymerization reactor equipped with a stirrer, temperature and pressure sensors, and a cooling jacket

• Vacuum pump

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Reactor Preparation: Thoroughly clean and dry the polymerization reactor. Purge the reactor with high-purity nitrogen to remove any oxygen, which can inhibit the polymerization reaction.[7]

• Charging the Aqueous Phase: Charge the reactor with deionized water. The typical water-to-monomer ratio by weight is between 1:1 and 2:1.[7] Add the suspending agent (e.g., 0.5-1.5% PVA by weight based on the monomer) to the water and stir until it is completely dissolved.[7]

• Monomer and Initiator Charging: In a separate container, dissolve the initiator (e.g., 0.05-0.2% V-58 by weight based on the monomer) in the vinyl chloride monomer.[7] Carefully transfer the VCM/initiator solution to the sealed and deoxygenated reactor.

• Polymerization: Seal the reactor and begin stirring at a constant rate (e.g., 400 rpm) to create a stable suspension of VCM droplets.[7] Heat the reactor to the desired polymerization temperature (typically 50-70°C).[13] The polymerization is an exothermic reaction, so the temperature needs to be carefully controlled using the cooling jacket.[14]

• Monitoring the Reaction: The progress of the polymerization can be monitored by the drop in reactor pressure. The reaction is typically stopped when a conversion of 80-95% is reached.

• Termination and Recovery: Cool the reactor to stop the polymerization.[7] Safely vent any unreacted VCM to a designated recovery system.

• Product Isolation and Purification: Discharge the PVC slurry from the reactor. Filter the slurry using a Buchner funnel to separate the PVC beads from the aqueous phase.[7] Wash the collected PVC beads with deionized water to remove any residual suspending agent.[7]

• Drying: Dry the PVC beads in an oven at a temperature below the glass transition temperature of PVC (around 80°C), for instance at 50-60°C, until a constant weight is achieved.[7]

Quantitative Data: Suspension Polymerization of Vinyl Chloride

Parameter	Typical Range	Effect on Polymer Properties
Water-to-Monomer Ratio (by weight)	1:1 to 2:1[7]	Affects heat transfer and suspension stability.
Initiator Concentration (wt% of monomer)	0.05 - 0.2%[7]	Higher concentration leads to lower molecular weight.[1]
Suspending Agent Conc. (wt% of monomer)	0.5 - 1.5%[7]	Influences particle size and porosity.
Polymerization Temperature	50 - 70°C[13]	Higher temperature leads to lower molecular weight.[1]
Stirring Speed	200 - 800 rpm	Affects droplet size and particle morphology.
Conversion	80 - 95%	Higher conversion can lead to broader molecular weight distribution.

Experimental Workflow: Suspension Polymerization of Vinyl Chloride

Caption: Workflow for suspension polymerization of vinyl chloride.

Emulsion Polymerization of Vinyl Chloride

In emulsion polymerization, VCM is emulsified in water with a surfactant to form micelles.[6] A water-soluble initiator is used, and polymerization occurs within these micelles.[6][15] This method produces very fine polymer particles, typically in the range of 0.1 µm in diameter.[6]

Experimental Protocol: Emulsion Polymerization of Vinyl Chloride

Materials:

• Vinyl chloride monomer (VCM), polymerization grade

• Deionized water

• Emulsifier (surfactant): Sodium lauryl sulfate[15]

• Initiator: Potassium persulfate[15]

• Buffer: Phosphate buffers[15]

Equipment:

• Polymerization reactor with agitation and temperature control

• Nitrogen purging system

• Spray dryer (for product isolation)

Procedure:

• Premix Preparation: In the reactor, prepare a premix of the emulsifier, buffer, and deionized water at an elevated temperature (e.g., 65°C) to ensure complete dissolution.[15]

• Reactor Charging: Cool the reactor to below 45°C with continuous agitation.[15] Add the water-soluble initiator to the reactor.

• Deoxygenation: Purge the reactor with nitrogen multiple times to remove oxygen.[15]

• Monomer Addition: Add the vinyl chloride monomer to the reactor.

• Polymerization: Raise the temperature to the desired reaction temperature (e.g., 45-60°C) and resume agitation to initiate polymerization.[15]

• Termination: Once the desired conversion is achieved, the reaction can be terminated by cooling and adding a short-stop agent.[16]

• Product Isolation: The resulting PVC latex is then typically dried using a spray dryer to obtain a fine PVC powder.[16]

Quantitative Data: Emulsion Polymerization of Vinyl Chloride

Parameter	Typical Range	Effect on Polymer Properties
Emulsifier Concentration	Varies	Higher concentration leads to smaller particle size.[17]
Initiator Concentration	Varies	Higher concentration can increase the polymerization rate and affect particle size.[17]
Polymerization Temperature	45 - 60°C[15]	Affects polymerization rate and molecular weight.
Water-to-Monomer Ratio	Varies	Influences the particle size distribution.[17]
Agitation Speed	Varies	Affects the particle size distribution.[17]

Polymerization of Related Vinyl Monomers

Polymerization of Vinyl Acetate (B1210297)

Vinyl acetate can be polymerized via various methods, including solution and emulsion polymerization, to produce polyvinyl acetate (PVAc).[18]

Experimental Protocol: Solution Polymerization of Vinyl Acetate

Materials:

• Vinyl acetate monomer

• Solvent: Methyl ethyl ketone or Ethyl acetate[18][19]

• Initiator: Dibenzoyl peroxide or Azobisisobutyronitrile (AIBN)[18][19]

• Nitrogen gas

Equipment:

• Three-necked flask equipped with a reflux condenser, stirrer, and nitrogen inlet

• Heating mantle

Procedure:

• Setup: Assemble the reaction flask with the condenser, stirrer, and nitrogen inlet.

• Charging: Charge the flask with vinyl acetate and the chosen solvent.

• Deoxygenation: Bubble nitrogen through the solution to remove dissolved oxygen.

• Initiator Addition: Add the initiator to the reaction mixture.

• Polymerization: Heat the mixture to the desired temperature (e.g., 60-70°C) and maintain it for several hours (e.g., 10 hours).[18]

• Termination and Isolation: After the desired conversion is reached, cool the reaction mixture. The polymer can be isolated by precipitation in a non-solvent like hexane, followed by filtration and drying.

Polymerization of Vinylidene Chloride

Vinylidene chloride can be polymerized via free-radical mechanisms, often exhibiting heterogeneous polymerization where the polymer precipitates from the monomer.[20][21]

Experimental Protocol: Bulk Polymerization of Vinylidene Chloride

Materials:

• Vinylidene chloride monomer

• Initiator: Benzoyl peroxide[21]

• Nitrogen gas

Equipment:

• Sealed polymerization vessel

• Shaker or agitator

• Temperature-controlled bath

Procedure:

• Charging: Introduce the vinylidene chloride monomer and the initiator into the polymerization vessel.

• Deoxygenation: Purge the vessel with nitrogen and seal it.

• Polymerization: Place the vessel in a temperature-controlled bath (e.g., 45°C) and agitate.[21] The polymerization will proceed with the polymer precipitating out.

• Isolation: After the desired time or conversion, the reaction is stopped by cooling. The unreacted monomer is removed, and the polymer is collected and dried.

Characterization of Polymers

The synthesized polymers can be characterized by various techniques to determine their molecular weight, structure, thermal properties, and morphology.

Common Characterization Techniques:

Technique	Property Measured
Gel Permeation Chromatography (GPC)	Molecular weight and molecular weight distribution.[22][23]
Fourier-Transform Infrared Spectroscopy (FTIR)	Chemical structure and functional groups.[24][25][26]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed chemical structure and tacticity.[23]
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg) and melting temperature (Tm).[23][25][26]
Thermogravimetric Analysis (TGA)	Thermal stability and degradation temperature.[23][26]
Scanning Electron Microscopy (SEM)	Particle size, shape, and surface morphology.[17][23][24][25][26]

Reaction Mechanism and Signaling Pathways

Free-Radical Polymerization of Vinyl Chloride

The polymerization of vinyl chloride proceeds via a free-radical chain mechanism involving initiation, propagation, and termination steps.

Caption: Free-radical polymerization mechanism of vinyl chloride.

References

• 1. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. valcogroup-valves.com [valcogroup-valves.com]
• 4. Tech-Type: Suspension Polymerization of VCM [portfolio-pplus.com]
• 5. youtube.com [youtube.com]
• 6. inference.org.uk [inference.org.uk]
• 7. benchchem.com [benchchem.com]
• 8. PVC reactor additives [nouryon.com]
• 9. tandfonline.com [tandfonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Applications - Mitsubishi Chemical [gohsenol.com]
• 12. jofamericanscience.org [jofamericanscience.org]
• 13. scribd.com [scribd.com]
• 14. globallcadataaccess.org [globallcadataaccess.org]
• 15. US4150210A - Emulsion polymerization of vinyl chloride polymers using mixed emulsifier system - Google Patents [patents.google.com]
• 16. indianvinylcouncil.com [indianvinylcouncil.com]
• 17. dl.edi-info.ir [dl.edi-info.ir]
• 18. m.youtube.com [m.youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 22. scribd.com [scribd.com]
• 23. filab.fr [filab.fr]
• 24. dl.edi-info.ir [dl.edi-info.ir]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

Application Notes: 1-Chloroethane as a Blowing Agent for Foamed Plastics

Introduction

Blowing agents are crucial additives in the polymer industry used to create a cellular structure in plastics, resulting in foamed materials.[1][2] These agents, by generating gas, reduce density, enhance thermal and acoustic insulation, and improve the stiffness-to-weight ratio of the final product.[1][3] Blowing agents can be categorized as physical, which undergo a phase change (e.g., vaporization) to release gas, or chemical, which decompose to produce gas.[1][3] 1-Chloroethane (also known as ethyl chloride) is a volatile organic compound that functions as a physical blowing agent.[4][5] Its low boiling point and compatibility with certain polymer systems make it a candidate for specific foaming applications.

Historically, 1-chloroethane has been used in the production of various foamed plastics, including as a component in blowing agent systems for flexible polyurethane foams.[4][5][6] It operates by being dissolved or dispersed in the polymer melt under pressure; as the pressure is released at the extruder die, the 1-chloroethane vaporizes, causing the polymer to expand and form a cellular structure.[7]

Mechanism of Action

The process of using a physical blowing agent like 1-chloroethane relies on thermodynamic principles. In a typical extrusion process, the liquid 1-chloroethane is injected into the molten polymer under high pressure, ensuring it dissolves into the polymer matrix.[8] The pressure within the extruder barrel must be kept sufficiently high to prevent premature vaporization of the blowing agent.[7][9] As the polymer melt exits the die, it experiences a rapid pressure drop. This pressure drop lowers the boiling point of the dissolved 1-chloroethane, causing it to rapidly vaporize and form bubbles. These bubbles are trapped within the cooling and solidifying polymer, creating the final foam structure.[7]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Chloroethane

Property	Value	Reference
Chemical Formula	C₂H₅Cl	[10]
Molecular Mass	64.51 g/mol	[10][11]
Appearance	Colorless, liquefied gas	[4][10]
Odor	Characteristic, ether-like, pungent	[4][11]
Boiling Point	12.3 - 12.5 °C	[4][10]
Melting Point	-138.7 °C	[4][10]
Relative Density (water=1)	0.918	[10]
Vapor Pressure @ 20°C	133.3 kPa	[10]
Relative Vapor Density (air=1)	2.22	[4][10]
Solubility in Water @ 20°C	0.574 g/100 mL	[10]
Flash Point	-58 °F (-50 °C)	[12]
Flammability	Extremely flammable; gas/air mixtures are explosive	[10]

Table 2: Comparison of Common Blowing Agents

Blowing Agent Type	Example(s)	Decomposition/Boiling Temp (°C)	Gas(es) Released	Key Features	Reference
Physical (Halocarbon)	1-Chloroethane	12.3 °C (Boiling Point)	C₂H₅Cl vapor	Low boiling point; used in specific applications like PU foam.	[6][10]
Physical (Hydrocarbon)	Pentane, Butane	28 - 36 °C (Boiling Point)	Hydrocarbon vapor	Effective and common; flammable; used for PS, PE foams.	[1][3]
Physical (Inert Gas)	CO₂, Nitrogen (N₂)	N/A (Injected as gas)	CO₂, N₂	Environmentally friendly; requires high-pressure equipment.	[3]
Chemical (Exothermic)	Azodicarbonamide (ADC)	160 - 225 °C	N₂, CO, CO₂	High gas yield; widely used for PVC, PE, PP.	[13][14]
Chemical (Endothermic)	Sodium Bicarbonate / Citric Acid	~160 °C	CO₂	Produces finer cells; often used for thermoplastic foams.	[1][13]

Experimental Protocols

Protocol 1: General Purpose Foam Extrusion Using 1-Chloroethane

This protocol describes a tandem extrusion process for creating thermoplastic foams using 1-chloroethane as a physical blowing agent. Tandem extrusion is often used to provide separate control over melting/mixing and cooling.[8]

Materials and Equipment:

• Thermoplastic resin (e.g., Polystyrene, Polyethylene)

• Nucleating agent (e.g., fine particle talc)[8]

• 1-Chloroethane (in a pressurized cylinder)

• Tandem extrusion line:

  • Primary extruder (24:1 L/D ratio or greater) for melting and mixing[9]

  • High-pressure injection pump for 1-chloroethane

  • Secondary extruder for cooling[8]

  • Extrusion die (slot or annular)

• Downstream cooling and shaping equipment

• Personal Protective Equipment (PPE): Chemical splash goggles, chemical-resistant gloves, apron, and respiratory protection in a well-ventilated area.

Methodology:

• Preparation: Ensure the extrusion line is clean and purged. Dry the thermoplastic resin according to manufacturer specifications to prevent hydrolytic degradation.

• Blending: Tumble blend the thermoplastic resin with a nucleating agent (typically ~0.5% by weight). The nucleating agent helps control cell size and uniformity.[8]

• Primary Extrusion (Melting & Mixing):

  • Set the temperature profile of the primary extruder to melt the polymer. A typical melt temperature for polystyrene is in the range of 220-235°C (425-450°F).[8]

  • Feed the polymer/nucleating agent blend into the primary extruder.

  • Once a stable melt flow is achieved, begin injecting 1-chloroethane into the polymer melt through a port in the extruder barrel using a high-pressure pump. The injection pressure must be higher than the melt pressure in the barrel to ensure proper mixing.

• Melt Cooling (Secondary Extrusion):

  • The polymer melt containing dissolved 1-chloroethane is transferred to a larger, secondary extruder.

  • The secondary extruder is used to cool the melt to an optimal foaming temperature, typically in the range of 130-150°C.[8] This step is critical to increase the melt strength and prevent cell collapse upon exiting the die.[8]

• Extrusion and Foaming:

  • The cooled, pressurized melt is forced through the extrusion die.

  • The sudden pressure drop upon exiting the die causes the dissolved 1-chloroethane to vaporize, initiating foam expansion.[7]

  • The extrudate is then cooled and shaped by downstream equipment.

• Process Control:

  • Pressure: Maintain sufficient pressure throughout the extruders to keep the 1-chloroethane dissolved in the melt and prevent "pre-foaming".[7][9]

  • Temperature: Critically control the melt temperature at the die. Too high a temperature leads to low melt viscosity and foam collapse; too low a temperature results in incomplete expansion.[8]

Protocol 2: Laboratory Scale Preparation of Flexible Polyurethane (PU) Foam

This protocol is based on formulations that utilize a blend of blowing agents, including 1-chloroethane, for producing flexible PU foam.[6]

Materials and Equipment:

• Polyol (e.g., polyether polyol)

• Polyisocyanate (e.g., Toluene diisocyanate - TDI)[6]

• Catalysts, surfactants

• Blowing Agent Mixture: 1,1,1-trichloroethane (B11378) and 1-chloroethane (ethyl chloride)[6]

• Water (acts as a co-blowing agent, reacting with isocyanate to form CO₂)[6]

• Disposable cups and stirring rods[15]

• Fume hood or well-ventilated area[15]

• Mold (optional, for shaped foam)

• PPE: Chemical splash goggles, chemical-resistant gloves, chemical-resistant apron.

Methodology:

• Preparation (in a fume hood):

  • Prepare two separate mixtures.

  • Part A (Polyol Blend): In a disposable cup, accurately weigh and mix the polyol, catalysts, surfactants, water, and the volatile blowing agent mixture (1,1,1-trichloroethane and 1-chloroethane). A typical formulation might use 5-40 parts of the volatile blowing agent per 100 parts of polyol.[6]

  • Part B (Isocyanate): In a second disposable cup, weigh the required amount of polyisocyanate (e.g., TDI). The amount is calculated to achieve a specific isocyanate index, typically between 95 and 115.[6]

• Mixing and Foaming:

  • Place the cup containing Part A on a disposable surface (e.g., paper towel).[15]

  • Quickly pour Part B into Part A.

  • Immediately begin stirring vigorously with a disposable rod. Continue mixing until the components are thoroughly blended and the mixture begins to expand ("cream time").[15]

• Expansion and Curing:

  • Remove the stirring rod and allow the foam to rise freely. The reaction is exothermic, and the cup will become warm.[15]

  • Alternatively, pour the reacting mixture into a mold before significant expansion occurs.

  • Do not touch the foam until it has completely expanded and hardened.

• Disposal: Allow all residual materials to fully react and solidify before disposal in accordance with local regulations.[15]

Mandatory Visualizations

Workflow for Tandem Extrusion Foaming.

Classification of Blowing Agents.

References

• 1. Blowing agent - Wikipedia [en.wikipedia.org]
• 2. Blowing agent - Indispensable additive for plastic foam production - CPI VIET NAM PLASTIC LIMITED COMPANY [cpiplastic.com]
• 3. epsole.com [epsole.com]
• 4. Chloroethane (ethyl chloride) - DCCEEW [dcceew.gov.au]
• 5. Chloroethane - Wikipedia [en.wikipedia.org]
• 6. EP0407023A2 - A process for preparing flexible polyurethane foam using 1,1,1-trichloroethane as a blowing agent - Google Patents [patents.google.com]
• 7. bergeninternational.com [bergeninternational.com]
• 8. extrusion.4spe.org [extrusion.4spe.org]
• 9. bergeninternational.com [bergeninternational.com]
• 10. ICSC 0132 - 1-CHLOROETHANE [inchem.org]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Chloroethane | CH3CH2Cl | CID 6337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. AC & NC Blowing Agents for Foam Plastics: Application Guide, Process Key Points & Common Problem Solutions [zjshuntaitech.com]
• 15. flinnsci.ca [flinnsci.ca]

Application Notes and Protocols for 1-Chloroethane as a Local Anesthetic in Clinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-chloroethane (ethyl chloride) as a topical local anesthetic in clinical research. This document includes detailed protocols synthesized from various clinical trials, quantitative data on its efficacy, and diagrams illustrating its mechanism of action and experimental workflows.

Introduction

1-Chloroethane is a volatile liquid that acts as a vapocoolant, producing rapid and intense cooling of the skin upon application. This cooling effect leads to a temporary blockade of nerve conduction, resulting in local anesthesia.[1] Its rapid onset and short duration of action make it suitable for minor, brief procedures. In the context of clinical research, it is often investigated as an alternative or adjunct to traditional local anesthetics to reduce pain associated with procedures like injections, venipuncture, and minor dermatological surgeries.

Mechanism of Action

The anesthetic effect of 1-chloroethane is based on cryoanesthesia. When sprayed on the skin, its rapid evaporation causes a significant drop in skin temperature. This intense cold numbs the superficial nerve endings, thereby blocking the transmission of pain signals. This mechanism is physical rather than pharmacological, as it does not involve interaction with specific molecular targets like ion channels in the same way as traditional local anesthetics.

Mechanism of Action: Logical Relationship

Caption: Logical flow of 1-chloroethane's cryoanesthetic action.

Quantitative Data from Clinical Research

The following tables summarize quantitative data from various clinical studies investigating the efficacy of 1-chloroethane in reducing procedural pain. Pain is typically measured using a Visual Analog Scale (VAS) or a Numeric Rating Scale (NRS), where 0 indicates no pain and 10 or 100 represents the worst imaginable pain.

Table 1: Efficacy of 1-Chloroethane in Venipuncture/Intravenous Cannulation

Study	Comparison Group(s)	Pain Scale (0-100) - 1-Chloroethane (Mean ± SD)	Pain Scale (0-100) - Comparison Group (Mean ± SD)	Key Finding
Mohanty et al. (Technique Comparison)	Distilled Water (Control)	Once Sprayed: 27.58 ± 13.24; Twice Sprayed: 16.67 ± 10.21	49.09 ± 11.28	Spraying twice was significantly more effective in reducing venepuncture pain.[2][3]
Armstrong et al.	No Anesthetic, Lidocaine (B1675312)	-	-	Ethyl chloride significantly reduced venepuncture pain compared to no anesthetic but was less effective than intradermal lidocaine.[4]
Reis et al. (Pediatric)	Placebo Spray	37 mm (VAS)	56 mm (VAS)	A modest but significant reduction in pain was observed in children aged 6-12 years.[5][6]

Table 2: Efficacy of 1-Chloroethane in Arterial Puncture

Study	Comparison Group(s)	Pain Scale (0-10) - 1-Chloroethane (Median [IQR])	Pain Scale (0-10) - Comparison Group (Median [IQR])	Key Finding
Cakmak & Gur	Placebo Spray	4 [1.0] (VAS)	5 [1.0] (VAS)	1-Chloroethane spray showed a statistically significant analgesic efficacy compared to placebo.[7]
Garcia et al.	Placebo Spray	2 [1-5] (NRS-11)	2 [1-4.5] (NRS-11)	No significant difference in pain intensity was found between the 1-chloroethane and placebo groups.[8]
Goudra et al.	Ice Pack	2.5 ± 1.2 (Mean ± SD)	3.1 ± 1.8 (Mean ± SD)	No significant difference in pain reduction, but a lower incidence of hematoma with ethyl chloride.[9]

Table 3: Efficacy of 1-Chloroethane in Other Procedures

Study	Procedure	Comparison Group(s)	Pain Scale - 1-Chloroethane (Mean/Median)	Pain Scale - Comparison Group (Mean/Median)	Key Finding
Irkoren et al.	Forehead BTX Injection	Control, EMLA Cream	3.20 ± 1.20 (VAS 1-10)	Control: 7.26 ± 1.94; EMLA: Lower than control	Both ethyl chloride and EMLA cream were effective in reducing pain, with ethyl chloride showing greater pain reduction.[1]
Tank et al.	NPWT Dressing Changes	Placebo (Water Spray)	5.0 (NRS 0-10)	7.0 (NRS 0-10)	Use of vapocoolant spray resulted in a significant reduction in patient-reported pain.[10]
Al-Ghamdi & Al-Mostafa (Oral)	Buccal Anesthesia Injection	5% Lidocaine Gel, Control	3.10 ± 1.605 (NRS 0-10)	Lidocaine: 4.2 ± 1.42; Control: 8.8 ± 0.99	Ethyl chloride was found to be more effective than topical lidocaine in alleviating needle injection pain.[11][12]

Experimental Protocols

The following are generalized protocols for the use of 1-chloroethane in a clinical research setting, synthesized from methodologies of various clinical trials. These should be adapted to the specific requirements of a given study and approved by the relevant Institutional Review Board (IRB) or Ethics Committee.

Protocol for a Randomized Controlled Trial in Venipuncture

Objective: To evaluate the efficacy of 1-chloroethane spray in reducing pain during intravenous cannulation compared to a placebo.

Inclusion Criteria:

• Adult patients requiring intravenous cannulation.

• Willing and able to provide informed consent.

• Able to comprehend and use a pain rating scale.

Exclusion Criteria:

• Known allergy or sensitivity to 1-chloroethane or other local anesthetics.[13]

• Skin disorders at the cannulation site (e.g., infection, open wound).[14]

• History of vasovagal reactions to needles.

• Patients who have taken anxiolytic medication within the past 4 hours.[14]

Materials:

• 1-chloroethane spray

• Placebo spray (e.g., sterile water) in an identical container

• Intravenous cannulation equipment

• Pain assessment tool (e.g., 100-mm VAS)

• Data collection forms

Procedure:

• Informed Consent: Obtain written informed consent from the participant.

• Randomization: Randomly assign the participant to either the 1-chloroethane group or the placebo group.

• Site Preparation: Prepare the cannulation site according to standard clinical practice.

• Intervention:

  • Hold the assigned spray canister approximately 3-7 inches (8-18 cm) from the skin.[15]

  • Spray the cannulation site for 4-10 seconds, or until the skin just begins to turn white.[15] Do not allow the skin to frost.

• Cannulation: Immediately perform the intravenous cannulation.

• Pain Assessment: Immediately after the procedure, ask the participant to rate the pain experienced using the VAS.

• Data Collection: Record the pain score and any adverse events (e.g., skin irritation, frostbite).

Protocol for a Split-Body Design in Minor Dermatological Surgery

Objective: To compare the pain of local anesthetic injection with and without pre-cooling with 1-chloroethane spray at a single surgical site.

Inclusion Criteria:

• Adult patients undergoing a minor dermatological procedure (e.g., Mohs micrographic surgery) requiring local anesthesia.[15]

• Surgical site large enough to be divided into two halves.

Exclusion Criteria:

• Skin disorders related to cold temperatures (e.g., cryoglobulinemia).[14]

• Treatment sites around the eyes.[14]

• Pre-operative tumor size smaller than a specified diameter (e.g., 1.5 cm).[14]

Materials:

• 1-chloroethane spray

• Local anesthetic (e.g., lidocaine)

• Surgical marking pen

• Pain assessment tool (e.g., VAS)

• Data collection forms

Procedure:

• Informed Consent and Site Demarcation: Obtain informed consent and mark the surgical site, dividing it into two equal halves (e.g., right and left).

• Randomization of Intervention Side: Randomly assign one half to be the treatment side (pre-cooled with 1-chloroethane) and the other as the control side.

• Intervention (Treatment Side):

  • Hold the 1-chloroethane spray 3-7 inches from the skin on the designated treatment side.

  • Spray for 4-10 seconds until the skin turns white.[15]

  • Immediately inject the local anesthetic into this side.

• Pain Assessment (Treatment Side): Ask the patient to rate the pain of the needle injection and the infiltration of the anesthetic on the treatment side using the VAS.

• Procedure (Control Side): Immediately inject the local anesthetic into the control side without prior spraying.

• Pain Assessment (Control Side): Ask the patient to rate the pain of the needle injection and the infiltration of the anesthetic on the control side using the VAS.

• Data Collection: Record both pain scores and any observed skin reactions.

Experimental Workflow and Visualization

Experimental Workflow for a Randomized Controlled Trial

Caption: Workflow of a typical randomized controlled trial.

Safety and Handling Considerations

• Flammability: 1-Chloroethane is highly flammable and should not be used near open flames or electrical cautery equipment.

• Ventilation: Use in a well-ventilated area to avoid inhalation, which can have narcotic and general anesthetic effects.

• Skin Protection: Avoid spraying on broken skin or mucous membranes. Do not frost the skin, as this can cause tissue damage.

• Adverse Effects: Potential adverse effects, though rare, include skin irritation, altered pigmentation, and in cases of over-application, frostbite.

By adhering to these detailed protocols and safety guidelines, researchers can effectively and safely incorporate 1-chloroethane into their clinical studies to investigate its potential as a rapid-acting local anesthetic.

References

• 1. commons.lib.jmu.edu [commons.lib.jmu.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl chloride and venepuncture pain: a comparison with intradermal lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cmaj.ca [cmaj.ca]
• 6. [PDF] The effect of vapocoolant spray on pain due to intravenous cannulation in children: a randomized controlled trial | Semantic Scholar [semanticscholar.org]
• 7. Ethyl chloride spray, a local anesthetic in arterial blood gas sampling: A randomized, controlled, double-blinded study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. revistaemergencias.org [revistaemergencias.org]
• 9. jcdr.net [jcdr.net]
• 10. Does The Use of Ethyl Chloride Improve Patient-Reported Pain Scores With Negative Pressure Wound Therapy Dressing Changes? A Prospective, Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cryoanesthesia with ethyl chloride spray versus 5% lidocaine gel in alleviating oral local anesthetic injection pain for buccal anaesthesia: A randomized clinical (controlled) trial [joddd.tbzmed.ac.ir]
• 12. Cryoanesthesia with ethyl chloride spray versus 5% lidocaine gel in alleviating oral local anesthetic injection pain for buccal anaesthesia: A randomized clinical (controlled) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. University of California Health Surgery Trial → Ethyl Chloride Spray to Reduce Pain From Local Anesthesia During Mohs Micrographic Surgery [clinicaltrials.ucbraid.org]
• 15. ClinicalTrials.gov [clinicaltrials.gov]

Application Notes and Protocols for the Synthesis of Ethylaluminum Sesquichloride using 1-Chloroethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of ethylaluminum sesquichloride (EASC) from the reaction of 1-chloroethane with aluminum metal. EASC is a crucial organoaluminum compound, widely utilized as a co-catalyst in Ziegler-Natta polymerization, a precursor for triethylaluminum, and a reagent in various alkylation and cyclization reactions.[1][2] This guide covers the chemical background, safety precautions, detailed synthesis protocols, methods for characterization, and quantitative data from established synthesis procedures.

Introduction

Ethylaluminum sesquichloride, with the chemical formula (C₂H₅)₃Al₂Cl₃, is an equilibrium mixture of diethylaluminum chloride ((C₂H₅)₂AlCl) and ethylaluminum dichloride (C₂H₅AlCl₂).[1] It is a colorless to yellow liquid that is highly reactive and pyrophoric, igniting spontaneously in air and reacting violently with water.[1][3][4] The primary industrial synthesis route involves the direct reaction of aluminum with 1-chloroethane (ethyl chloride).[1] This exothermic reaction requires careful control of conditions and a strictly inert atmosphere to ensure safety and achieve high yields.[1]

Key Applications:

• Polymerization: EASC is a key component in Ziegler-Natta catalyst systems for the production of polyolefins and elastomers.[1][5]

• Precursor: It serves as an important intermediate in the production of triethylaluminum.[1]

• Organic Synthesis: Used in alkylation, cyclization, and linear oligomerization of unsaturated hydrocarbons.[1]

Chemical Reaction and Stoichiometry

The synthesis of ethylaluminum sesquichloride from 1-chloroethane and aluminum can be represented by the following overall reaction:

2 Al + 3 C₂H₅Cl → (C₂H₅)₃Al₂Cl₃

This product is a mixture of diethylaluminum chloride and ethylaluminum dichloride. The term "sesquichloride" indicates an average chlorine-to-aluminum ratio of 1.5.[1] The reaction is highly exothermic and is typically initiated by treating the aluminum with a small amount of an activator like iodine, mercury, or an alkylaluminum halide.[1]

Safety Precautions and Handling

Ethylaluminum sesquichloride is a hazardous material that requires stringent safety protocols.

• Pyrophoric and Reactive: EASC ignites spontaneously upon exposure to air and reacts violently with water, producing flammable ethane (B1197151) gas and corrosive hydrogen chloride fumes.[1][4][6] All manipulations must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.[6]

• Corrosive: Causes severe burns to the skin and eyes.[6]

• Personal Protective Equipment (PPE): Wear fire-retardant lab coats, safety goggles, face shields, and appropriate chemical-resistant gloves.[4]

• Fire Extinguishing: In case of fire, use dry sand, dry chemical powder, or carbon dioxide. DO NOT USE WATER, FOAM, OR HALOGENATED AGENTS. [4]

• Spill Management: Cover spills with a dry, inert material like sand and collect in a sealed container under an inert atmosphere for disposal.[4]

• Storage: Store in a cool, dry, well-ventilated area, away from ignition sources, in a tightly sealed container under an inert gas.[6]

Quantitative Data from Synthesis Protocols

The following table summarizes quantitative data from established industrial synthesis protocols, demonstrating the influence of reactant ratios on the net yield of ethylaluminum sesquichloride. These reactions are typically performed as a continuous or batch process where a solution of 1-chloroethane in pre-formed ethylaluminum sesquichloride is reacted with aluminum chips.[7]

Experiment	1-Chloroethane (g)	Initial EASC (g)	Ratio (1-Chloroethane:EASC)	Net Yield of EASC (g)	Reference
1	2050	872	70:30	307.2
2	2050	2050	50:50	289.2
3	2050	205	90:10	248.7

Experimental Protocols

Laboratory-Scale Synthesis of Ethylaluminum Sesquichloride

This protocol describes a general laboratory-scale synthesis. All glassware must be oven-dried and cooled under an inert atmosphere before use. All reagents and solvents must be anhydrous.

Materials:

• Aluminum turnings or powder

• 1-Chloroethane (condensed as a liquid)

• Iodine (as an activator)

• Anhydrous hexane (B92381) (as a solvent, optional)

• Schlenk flask equipped with a magnetic stir bar, reflux condenser, and gas inlet/outlet

• Dry ice/acetone bath

Procedure:

• Set up the Schlenk flask under a positive pressure of dry nitrogen or argon.

• Add aluminum turnings (1.0 equivalent) and a crystal of iodine to the flask.

• If using a solvent, add anhydrous hexane.

• Cool the flask in a dry ice/acetone bath.

• Carefully condense 1-chloroethane (1.5 equivalents) into the reaction flask.

• Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature while stirring.

• The reaction is exothermic and may require intermittent cooling to maintain a controlled temperature (typically 40-50 °C).

• The reaction is complete when the evolution of gas ceases and the aluminum has been consumed.

• The product can be used as a solution or purified by distillation under reduced pressure.

Characterization of Ethylaluminum Sesquichloride

Due to its high reactivity, the characterization of EASC requires strict anaerobic and anhydrous conditions.

5.2.1. Titration for Aluminum and Chloride Content

The purity of ethylaluminum sesquichloride is often determined by analyzing the aluminum and chloride content after controlled hydrolysis.

Protocol for Aluminum Content (Complexometric Back-Titration):

• Under an inert atmosphere, accurately weigh a sample of EASC and carefully hydrolyze it by slowly adding it to a cooled excess of a standard solution of ethylenediaminetetraacetic acid (EDTA).

• Allow the mixture to warm to room temperature and then heat to ensure complete complexation of the aluminum ions.

• After cooling, buffer the solution to approximately pH 5.5 with an acetate (B1210297) buffer.

• Titrate the excess unreacted EDTA with a standardized zinc sulfate (B86663) solution using a suitable indicator.

• The amount of aluminum is calculated from the difference between the initial amount of EDTA and the amount that reacted with the zinc sulfate titrant.

Protocol for Chloride Content:

• Hydrolyze a known weight of the EASC sample in water.

• The resulting solution containing chloride ions can be analyzed by standard methods such as potentiometric titration with silver nitrate.

5.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) of Hydrolyzed Product

The ethyl group content can be confirmed by analyzing the ethane gas evolved upon hydrolysis.

Protocol:

• In a sealed reaction vessel connected to a gas sampling system, carefully hydrolyze a known amount of EASC with water or dilute acid.

• Collect a sample of the evolved gas.

• Inject the gas sample into a GC-MS to confirm the presence of ethane and quantify it against a known standard. This allows for the determination of the ethyl group concentration in the original sample. An indirect GC-MS method after alcoholysis can also be employed for the analysis of the main components and impurities.[8]

5.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to characterize the ethyl groups attached to the aluminum. Samples must be prepared in a deuterated, anhydrous, and non-reactive solvent (e.g., benzene-d₆ or toluene-d₈) in an inert atmosphere.

• ¹H NMR: The ethyl groups are expected to show a quartet for the methylene (B1212753) protons (-CH₂-) and a triplet for the methyl protons (-CH₃-). The chemical shifts will be influenced by the equilibrium between diethylaluminum chloride and ethylaluminum dichloride.

• ¹³C NMR: Signals corresponding to the methylene and methyl carbons of the ethyl groups are expected.

• ²⁷Al NMR: This technique can provide information about the coordination environment of the aluminum atom. As a quadrupolar nucleus, ²⁷Al NMR typically yields broad signals.[9][10] The spectrum of EASC would likely show signals corresponding to the different aluminum species in the equilibrium mixture.

Visualizations

Caption: Experimental workflow for the synthesis of ethylaluminum sesquichloride.

References

• 1. Ethylaluminium sesquichloride - Wikipedia [en.wikipedia.org]
• 2. EASC Ethylaluminum sesquichloride [nouryon.com]
• 3. Ethylaluminum sesquichloride | C6H15Al2Cl3 | CID 25508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. Titanasilsesquioxane-Alkylaluminum Catalyst System for Ethylene Polymerization [scirp.org]
• 6. nouryon.com [nouryon.com]
• 7. US3064027A - Manufacture of alkyl aluminum sesquihalides - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 10. 27Al NMR Study of the pH Dependent Hydrolysis Products of Al2(SO4)3 in Different Physiological Media [mdpi.com]

Application Notes: Historical Synthesis of Tetraethyllead Using 1-Chloroethane

Introduction Tetraethyllead (B6334599) (TEL), an organolead compound with the formula Pb(C₂H₅)₄, was a primary antiknock agent in gasoline for most of the 20th century.[1][2] Its addition to fuel raised the octane (B31449) rating, which allowed for the use of higher compression ratios in internal combustion engines, thereby increasing vehicle performance and fuel economy.[1] The predominant industrial synthesis method involved the reaction of 1-chloroethane (ethyl chloride) with a sodium-lead alloy.[1][2] This process, while effective, was notoriously difficult and hazardous, converting only a fraction of the lead into the desired product.[1] Due to the severe neurotoxicity of lead, the use of TEL in automotive gasoline has been phased out globally, with the United Nations Environment Programme announcing its worldwide elimination in 2021.[1] These notes provide a detailed overview of the historical production protocol for research and educational purposes.

Principle of Synthesis The industrial production of tetraethyllead was achieved by the ethylation of a sodium-lead alloy (NaPb) with 1-chloroethane. The overall chemical reaction is as follows:

4 NaPb + 4 CH₃CH₂Cl → (CH₃CH₂)₄Pb + 4 NaCl + 3 Pb[1]

In this reaction, four ethyl groups from 1-chloroethane are transferred to a lead atom. A significant portion of the lead from the initial alloy does not get converted into TEL but instead forms a metallic lead sludge along with sodium chloride.[1] This process is inefficient, with only about 25% of the lead in the alloy being converted to tetraethyllead under standard commercial conditions.[1][3] However, process improvements were reported to achieve yields as high as 70-85%.[4] The final product, a dense and colorless liquid, is recovered from the reaction sludge via steam distillation.[1][3][5]

Protocols for Historical Industrial Synthesis

This section outlines the typical batch process employed for the commercial manufacturing of tetraethyllead during the mid-20th century.

1.0 Preparation of Sodium-Lead Alloy

• 1.1 A monosodium-lead alloy (NaPb) is prepared by melting lead and sodium in a 90:10.5 parts by weight ratio.[6] A 1:1 molar ratio was also found to be effective.[4]

• 1.2 The process is initiated by heating the metals to approximately 225°C.[6]

• 1.3 The reaction is intensely exothermic and, once initiated, may require cooling to maintain control.[5][6]

• 1.4 The resulting brittle, solid alloy is cooled and subsequently ground or granulated before being charged into the reaction vessel.[7]

2.0 Ethylation Reaction

• 2.1 A high-pressure autoclave, equipped with robust agitators, is charged with the powdered sodium-lead alloy.[3]

• 2.2 The vessel is sealed and air is removed via vacuum.[7]

• 2.3 Liquid 1-chloroethane is introduced into the autoclave.

• 2.4 The mixture is heated with continuous agitation to a temperature range of 65°C to 85°C.[3][5]

• 2.5 The reaction is maintained under pressure for a period of 3 to 6 hours, or until completion.[3][4][5]

3.0 Product Recovery and Purification

• 3.1 After the reaction period, the autoclave is cooled and the pressure is carefully released to distill off any excess, unreacted 1-chloroethane.[3]

• 3.2 The entire reaction mass, consisting of crude tetraethyllead, metallic lead sludge, and sodium chloride, is discharged into a separate still containing a large volume of water.[3][5]

• 3.3 The mixture is subjected to steam distillation.[1][3][4] The volatile tetraethyllead co-distills with the steam and is collected.

• 3.4 The crude TEL is separated from the aqueous distillate for final purification. The remaining solid sludge of lead and sodium chloride is processed separately to recover the valuable lead.[1][3]

Data Presentation

The following table summarizes the key quantitative parameters of the historical production process.

Parameter	Value	Reference
Reactants
Sodium-Lead Alloy Composition	90% Lead, 10% Sodium (by weight)	[6]
Reaction Conditions
Temperature	65 - 85 °C	[3][5]
Reaction Time	3 - 6 hours	[4][5]
Apparatus	Agitated Autoclave (Batch Process)	[3]
Process Outcomes
Standard Lead Conversion Yield	~25%	[1][3]
Improved Lead Conversion Yield	70 - 85%	[4]
Primary Byproducts	Metallic Lead, Sodium Chloride	[1]
Purification Method	Steam Distillation	[1][3][4]

Visualization of Production Workflow

The following diagram illustrates the logical flow of the historical industrial process for manufacturing tetraethyllead.

Historical Tetraethyllead Production Workflow

Safety Considerations and Historical Context

Researchers must be aware of the extreme toxicity of tetraethyllead. It is readily absorbed through the skin and inhalation of its vapor can cause severe, often fatal, acute or chronic lead poisoning.[2] The early history of TEL production was marked by tragedy; from 1923 to 1925, numerous workers at the first industrial plants suffered agonizing deaths from overexposure.[2][8] Workers at one facility nicknamed the factory the "House of Butterflies" due to the hallucinations caused by lead poisoning.[8] The discovery of its antiknock properties in 1921 by Thomas Midgley, Jr., was a significant milestone for the automotive industry, but the subsequent environmental lead contamination and public health crises ultimately led to its global ban.[1][9] Any historical review or study of this process must be undertaken with a profound understanding of its severe health and environmental consequences.

References

• 1. Tetraethyllead - Wikipedia [en.wikipedia.org]
• 2. Tetraethyl lead (TEL) | Definition, History, Uses, & Poisoning | Britannica [britannica.com]
• 3. US2763673A - Process for making tetraethyl lead - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US2717206A - Method for preparation of lead-sodium alloys - Google Patents [patents.google.com]
• 6. Manufacture Sodium Lead Alloy [attelements.com]
• 7. US2415444A - Process of producing tetraethyl lead - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemistry.beloit.edu [chemistry.beloit.edu]

Application Notes and Protocols: N-dealkylation of Tertiary Amines using 1-Chloroethyl Chloroformate

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-dealkylation, the removal of an alkyl group from a nitrogen atom, is a critical transformation in organic synthesis, particularly in the fields of pharmaceutical and medicinal chemistry.[1] This process is essential for the synthesis of secondary amines, which are key intermediates in the production of a wide range of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The N-dealkylation of tertiary amines to their corresponding secondary amines is a fundamental step in the semi-synthesis of numerous opioid medicines and for the preparation of drug metabolites for analytical and forensic studies.[3][4]

Historically, methods such as the von Braun reaction using cyanogen (B1215507) bromide were employed for this purpose.[5][6][7] However, these methods often require harsh conditions and the use of highly toxic reagents.[8] The introduction of chloroformate esters, and specifically 1-chloroethyl chloroformate (ACE-Cl), has provided a milder, more efficient, and selective alternative for the N-dealkylation of tertiary amines.[5][6][9][10] This reagent has become a preferred choice due to its high yields and cleaner reaction profiles under relatively mild conditions.[9][10]

These application notes provide a detailed overview of the N-dealkylation of tertiary amines using 1-chloroethyl chloroformate, including the reaction mechanism, experimental protocols, and quantitative data for various substrates.

Reaction Mechanism

The N-dealkylation of a tertiary amine with 1-chloroethyl chloroformate proceeds through a two-step mechanism:

• Formation of a Carbamate (B1207046) Intermediate: The tertiary amine acts as a nucleophile and attacks the electrophilic carbonyl carbon of 1-chloroethyl chloroformate. This leads to the formation of a quaternary ammonium (B1175870) salt, which then rapidly eliminates an alkyl chloride to yield a stable 1-chloroethyl carbamate intermediate.[3][7][9]

• Decomposition of the Carbamate: The resulting 1-chloroethyl carbamate is then cleaved to afford the secondary amine. This decomposition can be achieved by solvolysis, typically by heating in methanol (B129727) or another protic solvent.[3][9] The cleavage is thought to proceed via an intramolecular nucleophilic displacement, where the carbonyl oxygen attacks the carbon atom bearing the chloro group.[9] This facile cleavage is a key advantage of using ACE-Cl over other chloroformates.[9]

Visualization of the Reaction Mechanism

Caption: General mechanism of N-dealkylation using 1-chloroethyl chloroformate.

Experimental Protocols

The following are generalized protocols for the N-dealkylation of tertiary amines using 1-chloroethyl chloroformate. Specific conditions may need to be optimized for different substrates.

General Protocol for N-dealkylation

This protocol is adapted from procedures described for the N-demethylation of various alkaloids and other tertiary amines.[3][10]

Materials:

• Tertiary amine substrate

• 1-Chloroethyl chloroformate (ACE-Cl)

• Anhydrous solvent (e.g., 1,2-dichloroethane (B1671644) (DCE), dichloromethane (B109758) (DCM), or acetonitrile)[3][10][11]

• Proton acceptor (optional, e.g., sodium carbonate, sodium bicarbonate, or a non-nucleophilic base like pempidine)[10][11]

• Methanol (for carbamate decomposition)

• Hydrochloric acid (HCl) solution (for work-up)

• Sodium hydroxide (B78521) (NaOH) solution (for work-up)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), dissolve the tertiary amine substrate in the chosen anhydrous solvent. If a proton acceptor is used, add it to the solution.

• Addition of ACE-Cl: Cool the reaction mixture to 0 °C in an ice bath. Add 1-chloroethyl chloroformate (typically 1.1 to 3 equivalents) dropwise to the stirred solution.[10][11]

• Reaction: After the addition is complete, the reaction mixture can be stirred at room temperature or heated to reflux. The reaction progress should be monitored by an appropriate analytical technique (e.g., TLC, LC-MS, or GC-MS). Reaction times can vary from a few hours to several days depending on the substrate.[10][11]

• Solvent Removal: Once the formation of the carbamate intermediate is complete, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Carbamate Decomposition: To the residue, add methanol and heat the mixture to reflux. This step facilitates the decomposition of the carbamate to the desired secondary amine. The progress of this step should also be monitored.[3][10]

• Work-up:

  • After cooling to room temperature, remove the methanol under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and adjust the pH to approximately 8 with a cold aqueous solution of 1 N NaOH.[10]

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, dry over a suitable drying agent, and concentrate under reduced pressure to obtain the crude secondary amine.

• Purification: The crude product can be purified by standard techniques such as column chromatography, crystallization, or distillation.

Visualization of the Experimental Workflow

Caption: A typical experimental workflow for N-dealkylation with ACE-Cl.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the N-dealkylation of various tertiary amines using 1-chloroethyl chloroformate, as reported in the literature.

Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Ethylpiperidine	Piperidine HCl	1,2-Dichloroethane	Reflux	-	High	[3]
O-Acetyltropine	O-Acetylnortropine	1,2-Dichloroethane	Reflux	-	97	[3]
6-Acetylcodeine	6-Acetylnorcodeine	1,2-Dichloroethane	Reflux	-	97	[3]
Aporphine Alkaloid	N-noraporphine	1,2-Dichloroethane	90	72	-	[10]
Macroline Alkaloid	N-normacroline	1,2-Dichloroethane	90	42	-	[10]
Oxycodone	Noroxycodone HCl	Dichloromethane	Reflux	24	44	[11]
Dimethylaniline	Monomethylaniline	1,2-Dichloroethane	Reflux	30	-	[12]

Applications in Drug Development and Research

The N-dealkylation of tertiary amines using 1-chloroethyl chloroformate is a valuable tool in several areas of research and development:

• Synthesis of Pharmaceutical Intermediates: This method is widely used in the synthesis of active pharmaceutical ingredients (APIs).[2][13] For example, it is a key step in the preparation of important opioid antagonists like naltrexone (B1662487) and nalbuphine.[5]

• Preparation of Drug Metabolites: In drug metabolism studies, it is often necessary to synthesize N-dealkylated metabolites for use as analytical standards. ACE-Cl provides a reliable method for preparing these reference compounds for forensic and toxicological applications.[4][9]

• Modification of Natural Products: The mild conditions of this reaction allow for the selective N-dealkylation of complex natural products and alkaloids without affecting other sensitive functional groups.[3][13] This is crucial for the development of new therapeutic agents derived from natural sources.

Safety Considerations

1-Chloroethyl chloroformate is a flammable, corrosive, and toxic compound.[4] It should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[4]

Conclusion

The use of 1-chloroethyl chloroformate for the N-dealkylation of tertiary amines is a robust and versatile method with broad applications in organic synthesis and drug development. Its mild reaction conditions, high efficiency, and selectivity make it a superior alternative to many classical N-dealkylation procedures. The protocols and data presented here provide a comprehensive guide for researchers looking to employ this valuable transformation in their work.

References

• 1. N-Dealkylation of Amines [ouci.dntb.gov.ua]
• 2. Chloro Ethyl Chloro Formate [anshulchemicals.com]
• 3. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-氯乙基氯甲酸酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. von Braun reaction - Wikipedia [en.wikipedia.org]
• 6. wikiwand.com [wikiwand.com]
• 7. researchgate.net [researchgate.net]
• 8. jsciences.ut.ac.ir [jsciences.ut.ac.ir]
• 9. 1-Chloroethyl chloroformate | 50893-53-3 | Benchchem [benchchem.com]
• 10. Completion of the Total Synthesis of Several Bioactive Sarpagine/Macroline Alkaloids including the Important NF-κB Inhibitor N4-Methyltalpinine [mdpi.com]
• 11. US20120142925A1 - Process for the demethylation of oxycodone and related compounds - Google Patents [patents.google.com]
• 12. EP0045234B1 - Dealkylation process for tertiary amines by the use of alpha-chlorinated chloroformiates - Google Patents [patents.google.com]
• 13. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Chloroethane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesis of 1-chloroethane.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 1-chloroethane?

A1: The main industrial routes for 1-chloroethane production are the hydrochlorination of ethylene (B1197577) and the reaction of ethanol (B145695) with hydrogen chloride.[1] While historically other methods like the chlorination of ethane (B1197151) were used, they are generally no longer economically viable.[1]

Q2: I am experiencing low conversion of ethanol in the reaction with hydrogen chloride. What are the potential causes and solutions?

A2: Low ethanol conversion is a common issue. Several factors can contribute to this:

• Inadequate Catalyst Concentration: The reaction typically requires a catalyst, such as zinc chloride, to proceed efficiently.[2][3] Ensure the catalyst is present in the correct concentration.

• Presence of Water: Excess water in the reaction mixture can hinder the reaction.[3][4] Using anhydrous reactants and a catalyst like fused zinc chloride can improve yields.[3]

• Suboptimal Temperature: The reaction temperature is crucial. For the reaction of ethanol and hydrogen chloride with a zinc chloride catalyst, temperatures in the range of 100-160°C are typically employed.[4]

• Incorrect Reactant Ratio: The molar ratio of hydrogen chloride to ethanol should be optimized. An excess of hydrogen chloride is often used to drive the reaction forward.

Q3: What are the common byproducts in the synthesis of 1-chloroethane from ethanol, and how can they be minimized?

A3: The primary byproduct of concern is diethyl ether, formed through a competing dehydration reaction of ethanol. Minimizing its formation can be achieved by:

• Controlling Temperature: Higher temperatures can favor the formation of ethylene, another potential byproduct.

• Using an Appropriate Catalyst: Thionyl chloride in the presence of a base like pyridine (B92270) is an alternative method that can offer high selectivity and minimize ether formation.[5][6]

• Purification: The crude product is typically purified by washing with water to remove unreacted ethanol and HCl, followed by drying with concentrated sulfuric acid to remove water and diethyl ether.[2][4]

Q4: How can I improve the selectivity for 1-chloroethane in the direct chlorination of ethane?

A4: The direct chlorination of ethane is a free-radical substitution reaction that can lead to a mixture of chlorinated ethanes.[7] To favor the formation of monochloroethane:

• Use an Excess of Ethane: Maintaining a high ethane to chlorine ratio helps to minimize the formation of di-, tri-, and other polychlorinated products.[7]

• Control Reaction Conditions: The reaction is typically initiated by UV light or heat.[7] Careful control of these parameters can influence the product distribution.

Troubleshooting Guides

Issue 1: Low Yield in Ethylene Hydrochlorination

Symptom	Possible Cause	Troubleshooting Steps
Low conversion of ethylene	Catalyst Deactivation: The catalyst (e.g., aluminum chloride or zinc chloride) may have lost activity.	Regenerate or replace the catalyst. Ensure the feed streams are free of poisons.
Insufficient Catalyst: The amount of catalyst may be too low for the reaction volume.	Increase the catalyst loading or concentration.
Incorrect Temperature or Pressure: The reaction conditions are not optimal.	Adjust the temperature and pressure to the recommended ranges (e.g., above 90°F and 25 psi for some processes).[8]
High levels of byproducts (e.g., polymers)	Excess Ethylene: An excess of ethylene can lead to polymerization.[8]	Maintain a slight excess of hydrogen chloride. The recommended HCl:C2H4 ratio is often between 1.05:1.0 and 1.15:1.0.[8]
Hot Spots in the Reactor: Localized high temperatures can promote side reactions.	Improve reactor mixing and heat transfer to ensure uniform temperature distribution.

Issue 2: Catalyst Deactivation in Continuous Processes

Symptom	Possible Cause	Troubleshooting Steps
Gradual decrease in product output over time	Coking or Fouling: Deposition of carbonaceous materials or polymers on the catalyst surface.	Implement a regeneration cycle for the catalyst, which may involve controlled oxidation to burn off deposits.
Leaching of Active Components: The active catalyst species may be slowly dissolving into the reaction medium.	For liquid-phase reactions, consider using a supported catalyst to minimize leaching. For gas-phase reactions, ensure the operating temperature is below the sublimation point of the catalyst components.
Poisoning: Impurities in the feed streams (e.g., sulfur compounds, water) can irreversibly deactivate the catalyst.	Purify the reactant streams before they enter the reactor.

Data Presentation

Table 1: Reaction Conditions for 1-Chloroethane Synthesis from Ethanol and HCl

Parameter	Value	Catalyst	Ethanol Conversion (%)	Product Purity (%)	Reference
Temperature	120°C	30% aq. ZnCl₂	80	99.50	[2]
Temperature	135°C	40% aq. ZnCl₂	85	99.63	[2]
Temperature	140°C	50% aq. ZnCl₂	90	99.91	[2]
Temperature	145°C	60% aq. ZnCl₂	93	99.93	[2]
Temperature	150°C	70% aq. ZnCl₂	96	99.95	[2]
Temperature	100-160°C	Zinc Chloride	High	High	[4]
Pressure	0.01-0.2 MPa	Zinc Chloride	-	-	[4]

Table 2: Reaction Conditions for Ethane Chlorination and Hydrochlorination of Ethylene

Synthesis Method	Parameter	Value	Catalyst/Initiator	Notes	Reference
Ethane Chlorination	Temperature	400-700°C (Vapor Phase)	-	A complex mixture of chlorinated products is often formed.	[9]
Initiation	UV light or heat	-	Free-radical chain mechanism.	[7]
Ethylene Hydrochlorination	Temperature	>90°F	Friedel-Crafts (e.g., AlCl₃)	Benefits are significant at elevated temperatures and pressures.	[8]
Pressure	>25 psi	Friedel-Crafts (e.g., AlCl₃)	-	[8]
Catalyst	ZnCl₂/SiO₂ or ZnCl₂/Al₂O₃	-	Supported zinc catalysts are effective.	[10][11]

Experimental Protocols

Synthesis of 1-Chloroethane from Ethanol and Hydrogen Chloride (Continuous Process)

Objective: To continuously produce 1-chloroethane from ethanol and hydrogen chloride using a zinc chloride catalyst.

Materials:

• Ethanol (95% or higher)

• Hydrogen chloride gas

• Zinc chloride (aqueous solution, 40-75%)

• Preheater, mixing pipe, reaction kettle, condenser, water absorption towers, sulfuric acid drying towers.

Procedure:

• Prepare a zinc chloride aqueous solution (e.g., 60%) in the reaction kettle.

• Preheat ethanol to 50-100°C using a preheater.

• Introduce the preheated ethanol and hydrogen chloride gas into a mixing pipe to ensure thorough mixing. The mass ratio of ethanol to hydrogen chloride should be approximately 1:0.81 to 1:1.05.

• Continuously feed the mixed reactants into the reaction kettle containing the zinc chloride solution.

• Maintain the reaction temperature between 100-160°C and the pressure between 0.01-0.2 MPa.

• The gaseous product stream, containing crude 1-chloroethane, unreacted starting materials, and water, is passed through a condenser.

• The condensate (mainly ethanol and some water) is returned to the reaction kettle.

• The gas phase crude 1-chloroethane is then purified by passing it sequentially through two water absorption towers (to remove HCl and ethanol) and two sulfuric acid drying towers (to remove water and diethyl ether).

• The purified 1-chloroethane is then compressed and liquefied for collection.

Safety Precautions

1-Chloroethane is a flammable gas and a suspected carcinogen. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[12][13] Ensure that all equipment is properly grounded to prevent static discharge.[12][13] Keep away from open flames, sparks, and hot surfaces.[12][13]

Mandatory Visualizations

References

• 1. Chloroethane - Wikipedia [en.wikipedia.org]
• 2. CN104311382A - Method for preparing chloroethane from chlorination by-product hydrogen chloride - Google Patents [patents.google.com]
• 3. Sciencemadness Discussion Board - Ethyl chloride/chloroethane prep. - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. CN106831315B - Continuous production method of chloroethane - Google Patents [patents.google.com]
• 5. turito.com [turito.com]
• 6. For the preparation of chloroethane A HCl gas is passed class 12 chemistry CBSE [vedantu.com]
• 7. quora.com [quora.com]
• 8. US2818448A - Hydrochlorination of ethylene - Google Patents [patents.google.com]
• 9. EP0453502B1 - Process for the chlorination of ethane - Google Patents [patents.google.com]
• 10. Selective formation of chloroethane by the hydrochlorination of ethene using zinc catalysts -ORCA [orca.cardiff.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. echemi.com [echemi.com]
• 13. CHLOROETHANE - Safety Data Sheet [chemicalbook.com]

Common side products in the synthesis of 1-Chloroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 1-chloroethane. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial and laboratory methods for synthesizing 1-chloroethane?

A1: The three main routes for synthesizing 1-chloroethane are:

• Free-Radical Chlorination of Ethane (B1197151): This method involves the reaction of ethane with chlorine gas, typically initiated by UV light or heat. It proceeds via a free-radical chain mechanism. While it utilizes inexpensive starting materials, it is often difficult to control and leads to a mixture of chlorinated products.[1][2]

• Hydrochlorination of Ethene: This process involves the electrophilic addition of hydrogen chloride (HCl) to ethene. It is a more selective method than the chlorination of ethane and is the dominant process for industrial production.[3]

• From Ethanol (B145695): This route involves the reaction of ethanol with a chlorinating agent, such as hydrogen chloride (often with a catalyst like zinc chloride), thionyl chloride (SOCl₂), or phosphorus trichloride (B1173362) (PCl₃).[4][5][6][7]

Q2: Which synthesis method offers the highest selectivity for 1-chloroethane?

A2: The hydrochlorination of ethene is generally the preferred method for producing 1-chloroethane with high selectivity. This is because the reaction is an electrophilic addition across the double bond of ethene, which is a more specific reaction pathway compared to the free-radical substitution of ethane. The free-radical chlorination of ethane is notoriously difficult to control and typically yields a mixture of polychlorinated ethanes.[3]

Q3: What are the most common side products in the free-radical chlorination of ethane?

A3: The primary side products are a result of over-chlorination. These include various dichloroethanes, trichloroethanes, and so on, up to hexachloroethane.[2] Dehydrochlorination of these products can also lead to the formation of chlorinated alkenes.

Q4: How can I minimize the formation of polychlorinated side products in ethane chlorination?

A4: To favor the formation of 1-chloroethane and minimize polychlorination, it is crucial to use a high excess of ethane relative to chlorine. This increases the probability that a chlorine radical will collide with an ethane molecule rather than a chloroethane (B1197429) molecule. Additionally, controlling the reaction temperature is important, as higher temperatures can lead to more side reactions.

Q5: What are the expected side products when synthesizing 1-chloroethane from ethanol?

A5: The side products can vary depending on the chlorinating agent used. A common side product is diethyl ether, which can form through the acid-catalyzed dehydration of two ethanol molecules. Unreacted ethanol is also a common impurity. If using thionyl chloride, sulfur dioxide (SO₂) and hydrogen chloride (HCl) are formed as gaseous byproducts.[6][7]

Troubleshooting Guides

Synthesis Route 1: Free-Radical Chlorination of Ethane

Issue: Low yield of 1-chloroethane and a high abundance of di- and trichloroethanes.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Incorrect Ethane to Chlorine Ratio	A low ethane to chlorine ratio favors polychlorination. Increase the molar ratio of ethane to chlorine significantly. This statistically favors the collision of chlorine radicals with ethane over already chlorinated products.
High Reaction Temperature	Elevated temperatures increase the rate of all reactions, including the subsequent chlorination of 1-chloroethane. Optimize the temperature to find a balance between a reasonable reaction rate and selectivity. Lowering the temperature can improve selectivity for monochlorination.
Inefficient Mixing	Poor mixing can lead to localized areas of high chlorine concentration, promoting over-chlorination. Ensure vigorous and efficient mixing of the reactant gases.
Prolonged Reaction Time	The longer the product remains in the reactor, the higher the chance of further chlorination. Optimize the residence time of the reactants in the reaction zone.

Common Side Products in Free-Radical Chlorination of Ethane

Side Product	IUPAC Name	Formation Pathway
CH₃CHCl₂	1,1-Dichloroethane (B41102)	Further chlorination of 1-chloroethane.
CH₂ClCH₂Cl	1,2-Dichloroethane	Further chlorination of 1-chloroethane.
CH₃CCl₃	1,1,1-Trichloroethane	Further chlorination of dichloroethanes.
CH₂ClCHCl₂	1,1,2-Trichloroethane	Further chlorination of dichloroethanes.
C₂H₂Cl₄	Tetrachloroethanes	Further chlorination of trichloroethanes.
C₂HCl₅	Pentachloroethane	Further chlorination of tetrachloroethanes.
C₂Cl₆	Hexachloroethane	Complete chlorination of ethane.
C₂H₃Cl	Vinyl Chloride	Dehydrochlorination of dichloroethanes.

Note: In the formation of dichloroethanes from 1-chloroethane, 1,1-dichloroethane is typically formed in a 2:1 ratio to 1,2-dichloroethane.[8]

Synthesis Route 2: Hydrochlorination of Ethene

Issue: Low conversion of ethene to 1-chloroethane.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Catalyst Inactivity	If using a catalyst (e.g., aluminum chloride, zinc chloride), it may be poisoned or deactivated.[9][10] Ensure the catalyst is fresh and handled under appropriate inert conditions if it is sensitive to air or moisture.
Insufficient HCl Concentration	The reaction is dependent on the concentration of both reactants. Ensure an adequate supply of hydrogen chloride to the reaction mixture.
Low Reaction Temperature	While this reaction can proceed at moderate temperatures, it may be slow if the temperature is too low. Gently warming the reaction mixture may increase the reaction rate.
Presence of Impurities in Ethene	Impurities in the ethene feed, such as acetylene, can poison the catalyst. Use high-purity ethene.

Common Side Products in Hydrochlorination of Ethene

Side Product	IUPAC Name	Formation Pathway
C₂H₄	Ethene	Unreacted starting material.
HCl	Hydrogen Chloride	Unreacted starting material.
(C₂H₄)n	Polyethylene (low MW)	Polymerization of ethene, though less common under typical hydrochlorination conditions.
Catalyst Residues	-	Incomplete removal of the catalyst during workup.

Synthesis Route 3: From Ethanol

Issue: Significant formation of diethyl ether as a side product.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
High Reaction Temperature	The formation of diethyl ether via dehydration of ethanol is favored at higher temperatures. Maintain the recommended reaction temperature for the specific chlorinating agent being used.
Inappropriate Chlorinating Agent	The choice of chlorinating agent can influence the formation of side products. Thionyl chloride is often preferred as its byproducts (SO₂ and HCl) are gases and easily removed.[6][7]
Excess Ethanol	While a slight excess of ethanol may be used to drive the reaction, a large excess can promote the formation of diethyl ether. Use a stoichiometric or near-stoichiometric amount of ethanol.

Common Side Products in the Synthesis of 1-Chloroethane from Ethanol

Side Product	IUPAC Name	Formation Pathway
C₂H₅OH	Ethanol	Unreacted starting material.
C₂H₅OC₂H₅	Diethyl Ether	Acid-catalyzed dehydration of ethanol.
SO₂	Sulfur Dioxide	Byproduct when using thionyl chloride.[7]
HCl	Hydrogen Chloride	Byproduct when using thionyl chloride.[7]
H₃PO₃	Phosphorous Acid	Byproduct when using phosphorus trichloride.

Experimental Protocols

Key Experiment: Synthesis of 1-Chloroethane from Ethanol using Thionyl Chloride

Objective: To prepare 1-chloroethane from ethanol and thionyl chloride.

Materials:

• Absolute Ethanol (C₂H₅OH)

• Thionyl Chloride (SOCl₂)

• Pyridine (optional, to neutralize HCl byproduct)[7]

• Ice bath

• Distillation apparatus

• Gas trap (containing a solution of sodium hydroxide (B78521) to neutralize SO₂ and HCl gases)

Procedure:

• Set up a round-bottom flask with a dropping funnel and a reflux condenser. The outlet of the condenser should be connected to a gas trap.

• Cool the flask in an ice bath.

• Place a measured amount of absolute ethanol in the flask.

• Slowly add thionyl chloride to the ethanol through the dropping funnel with constant stirring. The reaction is exothermic, and the temperature should be maintained below 10 °C.

• After the addition is complete, allow the mixture to slowly warm to room temperature and then gently heat under reflux for a short period to ensure the reaction goes to completion.

• 1-Chloroethane has a low boiling point (12.3 °C). It can be collected by distillation directly from the reaction mixture into a receiver cooled in an ice-salt bath.

• The collected product can be washed with cold water to remove any unreacted ethanol and then dried over anhydrous calcium chloride.

Visualizations

Caption: Reaction pathway for the free-radical chlorination of ethane.

Caption: Troubleshooting workflow for low yield in ethane chlorination.

References

• 1. gauthmath.com [gauthmath.com]
• 2. atlas.org [atlas.org]
• 3. Chloroethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. For the preparation of chloroethane A HCl gas is passed class 12 chemistry CBSE [vedantu.com]
• 5. quora.com [quora.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Selective formation of chloroethane by the hydrochlorination of ethene using zinc catalysts -ORCA [orca.cardiff.ac.uk]

Purification methods for 1-Chloroethane in a research lab

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) for the purification of 1-chloroethane in a research laboratory setting. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 1-chloroethane?

A1: Commercial 1-chloroethane can contain several impurities depending on its grade and manufacturing process. Common impurities include:

• Water: Often present due to storage conditions and handling.

• Ethanol (B145695): A common starting material or byproduct in some synthetic routes.

• Hydrogen Chloride (HCl): Can be a residual reagent from synthesis.

• Other Chlorinated Hydrocarbons: Such as 1,1-dichloroethane (B41102) or vinyl chloride, which can arise from side reactions during production.[1][2]

• Unsaturated Hydrocarbons: Including acetylene, particularly in industrial-grade products.

Q2: What is the general workflow for purifying 1-chloroethane in the lab?

A2: A typical laboratory-scale purification of 1-chloroethane involves a multi-step process to remove different types of impurities. The general workflow is as follows:

• Washing: To remove acidic and water-soluble impurities.

• Drying: To remove dissolved water.

• Fractional Distillation: To separate 1-chloroethane from impurities with different boiling points.

Caption: A general workflow for the purification of 1-chloroethane.

Q3: How can I determine the purity of my 1-chloroethane sample?

A3: Gas chromatography (GC) is the most common and effective method for determining the purity of 1-chloroethane.[3][4] By comparing the peak area of 1-chloroethane to the total area of all peaks (excluding the solvent), a percentage purity can be calculated.[3] A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection.[5][6]

Troubleshooting Guides

Washing Step

Q4: I've washed the 1-chloroethane, but I suspect acidic impurities are still present. What should I do?

A4: If you suspect residual acidic impurities like HCl, the washing step may not have been sufficient.

• Problem: Inadequate neutralization.

• Solution: Repeat the washing step with a dilute basic solution, such as 5% aqueous sodium hydroxide (B78521) (NaOH) or sodium bicarbonate (NaHCO₃). Ensure thorough mixing in a separatory funnel and allow the layers to separate completely before draining the aqueous layer. Perform a final wash with water to remove any residual base.

Drying Step

Q5: After drying, my 1-chloroethane still appears cloudy, indicating the presence of water. What went wrong?

A5: Cloudiness after the drying step is a clear indication of incomplete water removal.

• Problem: The drying agent was not effective enough or was not used correctly.

• Possible Causes & Solutions:

  • Insufficient Amount of Drying Agent: Add more of the drying agent until some of it remains free-flowing and does not clump together.

  • Insufficient Contact Time: Allow the 1-chloroethane to stand over the drying agent for a longer period, with occasional swirling. For anhydrous calcium chloride, a contact time of at least a few hours is recommended.

  • Choice of Drying Agent: While anhydrous calcium chloride is commonly used, for very wet samples, a more efficient drying agent like concentrated sulfuric acid might be necessary, although this requires more careful handling.[7]

Fractional Distillation Step

Q6: During fractional distillation, the temperature is fluctuating, and I am not getting a sharp boiling point. What is the issue?

A6: Temperature fluctuations during distillation usually indicate an inefficient separation or an issue with the distillation setup.[8]

• Problem: Poor separation of components.

• Possible Causes & Solutions:

  • Distillation Rate is Too Fast: A high distillation rate does not allow for proper equilibrium to be established in the fractionating column, leading to poor separation.[8] Reduce the heating rate to maintain a slow and steady distillation rate (typically 1-2 drops per second).

  • Inefficient Fractionating Column: For liquids with very close boiling points, a longer or more efficient fractionating column (e.g., a Vigreux column or one packed with Raschig rings) is necessary.[9][10]

  • Improper Thermometer Placement: The thermometer bulb must be positioned correctly, just below the side arm leading to the condenser, to accurately measure the temperature of the vapor that is distilling.[10]

  • Presence of an Azeotrope: Although less common for the typical impurities, an azeotrope (a mixture with a constant boiling point) could be forming. This would require alternative purification methods.

Caption: A troubleshooting guide for fractional distillation issues.

Q7: I am experiencing a low yield of purified 1-chloroethane after distillation. What are the likely causes?

A7: A low recovery of the final product can be due to several factors throughout the purification process.

• Problem: Significant loss of product.

• Possible Causes & Solutions:

  • Leaks in the Apparatus: Ensure all joints in the distillation setup are properly sealed to prevent the escape of volatile 1-chloroethane vapor.

  • Overly Aggressive Washing: Vigorous shaking during the washing step can lead to the formation of emulsions, which can be difficult to separate and may result in the loss of some of the organic layer.

  • Discarding Fractions Prematurely: During distillation, be careful not to discard fractions that may contain a significant amount of the product. Collect fractions in small volumes and analyze their purity by GC before combining them.

  • Decomposition: Although 1-chloroethane is relatively stable, prolonged heating during distillation can lead to some decomposition. Ensure the heating bath temperature is not excessively high.

Experimental Protocols

Protocol 1: Washing of Crude 1-Chloroethane

• Place the crude 1-chloroethane in a separatory funnel.

• Add an equal volume of a 5% aqueous sodium hydroxide (NaOH) solution.

• Stopper the funnel and shake gently, periodically venting to release any pressure.

• Allow the layers to separate completely. The lower layer is the 1-chloroethane.

• Drain the lower organic layer into a clean, dry flask.

• Return the 1-chloroethane to the separatory funnel and wash with an equal volume of distilled water.

• Repeat the separation and collection of the 1-chloroethane layer.

Protocol 2: Drying of Washed 1-Chloroethane

• To the washed 1-chloroethane, add anhydrous calcium chloride (granular) in portions with swirling.

• Continue adding the drying agent until some of it no longer clumps together and remains free-flowing.

• Stopper the flask and let it stand for at least 2-4 hours, or overnight for best results, with occasional swirling.

• Decant or filter the dried 1-chloroethane into a dry distillation flask.

Protocol 3: Fractional Distillation of 1-Chloroethane

• Set up a fractional distillation apparatus with a Vigreux column. Ensure all glassware is dry.

• Add a few boiling chips or a magnetic stir bar to the distillation flask containing the dried 1-chloroethane.

• Heat the flask gently in a water bath.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of 1-chloroethane (12.3 °C at atmospheric pressure).[11]

• Collect the purified product in a receiver flask cooled in an ice bath to minimize evaporation losses.

• Store the purified 1-chloroethane in a tightly sealed container in a cool, dark place.

Data Presentation

Table 1: Properties of 1-Chloroethane

Property	Value
Molecular Formula	C₂H₅Cl
Molar Mass	64.51 g/mol [11]
Boiling Point	12.3 °C (at 760 mmHg)[11]
Density	0.8978 g/cm³ (at 20 °C)
Solubility in Water	0.574 g/100 mL (at 20 °C)[11]
Vapor Pressure	134.6 kPa (at 20 °C)[11]

Table 2: Comparison of Common Drying Agents for Chlorinated Hydrocarbons

Drying Agent	Efficiency	Capacity	Speed	Comments
Anhydrous Calcium Chloride	Moderate	High	Moderate	Good general-purpose drying agent for halogenated hydrocarbons.[12]
Anhydrous Sodium Sulfate	Low to Moderate	High	Slow	Less efficient than calcium chloride for chlorinated solvents.
Anhydrous Magnesium Sulfate	High	High	Fast	Very effective but can be slightly acidic.
Concentrated Sulfuric Acid	Very High	Very High	Fast	Highly efficient but corrosive and requires careful handling. Reacts with some organic compounds.[7][13]
Molecular Sieves (3Å or 4Å)	Very High	Moderate	Moderate to Slow	Excellent for achieving very low water content.

Table 3: Typical Gas Chromatography (GC) Conditions for 1-Chloroethane Purity Analysis

Parameter	Condition
Column	DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[14]
Carrier Gas	Helium or Nitrogen
Injector Temperature	200 °C[14]
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temperature	250 °C[14]
Oven Program	Initial temperature of 40 °C, hold for 5 minutes, then ramp to 150 °C at 10 °C/min
Sample Preparation	Dilute the 1-chloroethane sample in a suitable solvent (e.g., dichloromethane)

References

• 1. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 2. zenodo.org [zenodo.org]
• 3. youtube.com [youtube.com]
• 4. agilent.com [agilent.com]
• 5. series.publisso.de [series.publisso.de]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. quora.com [quora.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. Purification [chem.rochester.edu]
• 11. Chloroethane - Wikipedia [en.wikipedia.org]
• 12. quora.com [quora.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. CN105911207A - Method for determining chloromethane and chloroethane in chitosamine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Managing 1-Chloroethane Volatility in Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively managing the volatility of 1-chloroethane during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the high volatility of 1-chloroethane in a laboratory setting?

A1: The high volatility of 1-chloroethane, due to its low boiling point of 12.3°C (54.1°F), presents several experimental challenges.[1][2][3][4] These include:

• Inaccurate measurements: Rapid evaporation can lead to errors in concentration and volume, affecting the stoichiometry of reactions and the accuracy of analytical standards.[5][6]

• Sample loss: Significant loss of the compound can occur during handling, transfer, and solvent removal steps, leading to lower product yields.[7]

• Safety hazards: The vapor is flammable and can form explosive mixtures with air.[1][3][4] Inhalation of high concentrations of 1-chloroethane vapor can also have narcotic effects and act as a central nervous system depressant.[1][2]

• Cross-contamination: In systems with shared inert gas lines, volatile 1-chloroethane can travel from one flask to another, contaminating other reactions.[7]

Q2: What are the essential safety precautions to take when working with 1-chloroethane?

A2: Due to its flammable and volatile nature, strict safety protocols are necessary.[8][9] Key precautions include:

• Engineering Controls: Always handle 1-chloroethane inside a certified chemical fume hood to minimize inhalation exposure.[5][8][10][11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (such as nitrile), safety goggles, a lab coat, and closed-toe shoes.[8][9][10][11]

• Ignition Sources: Keep 1-chloroethane away from all potential ignition sources, such as open flames, hot plates, and electrical equipment that is not intrinsically safe.[10][11] Use water baths or heating mantles for heating instead of Bunsen burners.[10]

• Storage: Store 1-chloroethane in a cool, dry, well-ventilated area in tightly sealed containers.[5][12] It should be stored in a designated flammable storage cabinet.[10][11] For volatile standards, refrigeration (2°C to 8°C) is recommended to prevent evaporation.[5][12]

Q3: How can I accurately weigh and dispense a volatile liquid like 1-chloroethane?

A3: To minimize evaporation during weighing and dispensing:

• Work Quickly and Efficiently: Have all necessary equipment and reagents ready before opening the 1-chloroethane container to minimize the time it is exposed to air.[12][13]

• Use Appropriate Glassware: Use volumetric flasks with stoppers or sealed vials to reduce evaporation.[14] For transfers, gas-tight syringes are recommended.[12][13]

• Cooling: Pre-chilling the 1-chloroethane and the solvent in an ice bath before handling can significantly reduce its vapor pressure and minimize evaporative losses.[5]

• Positive Displacement Pipettes: For precise dispensing of small volumes, positive displacement pipettes are preferable to air displacement pipettes as they eliminate the air cushion that can be affected by solvent vapor.[5]

Troubleshooting Guides

Problem 1: My product is being lost during solvent removal by rotary evaporation.

• Cause: The vacuum may be too strong, or the bath temperature too high, causing the volatile 1-chloroethane to co-evaporate with the solvent.

• Solution:

  • Reduce the Vacuum: Decrease the vacuum strength on the rotary evaporator as much as possible.[7]

  • Lower the Bath Temperature: Use the lowest possible temperature for the water bath that still allows for efficient solvent removal. For highly volatile compounds, a bath temperature of 40°C or lower might be necessary.[15]

  • Use a High-Performance Condenser: Ensure your rotary evaporator is equipped with an efficient condenser, possibly a cold finger condenser with a dry ice/acetone slurry, to trap volatile compounds.[15]

  • Alternative Evaporation Methods: For very small-scale or extremely sensitive compounds, consider alternative methods like nitrogen blow-down evaporation, which can be performed at ambient temperatures.[16][17]

Problem 2: The concentration of my 1-chloroethane standard solution is decreasing over time.

• Cause: Evaporation from the storage container is the most likely cause.

• Solution:

  • Proper Sealing: Ensure the container is sealed tightly. Use screw-cap vials with PTFE septa or glass ampules.[12][14] For extra security, wrap the cap with Parafilm.[14]

  • Cold Storage: Store the standard solution in a refrigerator (2°C to 8°C) or freezer (below 0°C), after confirming that the solvent and solute will not freeze.[12]

  • Minimize Headspace: Use a container that is appropriately sized for the volume of the solution to minimize the amount of headspace where the compound can vaporize.

  • Prepare Fresh Standards: For critical applications, it is best practice to prepare fresh standard solutions regularly, for example, every six months, rather than storing them for extended periods.[14]

Quantitative Data

The physical and chemical properties of 1-chloroethane are critical for understanding its behavior in experiments.

Property	Value
Molecular Formula	C₂H₅Cl[1][2][18]
Molar Mass	64.51 g/mol [1][2][18]
Boiling Point	12.3 °C (54.1 °F)[1][2][3][18]
Melting Point	-138.7 °C (-217.7 °F)[1][2][18]
Density (liquid)	0.9214 g/cm³ at 0°C[18]
Vapor Pressure	1000 mm Hg (133.3 kPa) at 20°C[4]
Solubility in Water	0.574 g/100 mL at 20°C[2][18]
Flash Point	-50 °C (-58 °F)[1][4][19]
Flammability Limits	3.6 - 14.8% by volume in air[3]

Experimental Protocols

Methodology for a Reaction Using 1-Chloroethane as a Gaseous Reagent

This protocol describes a general procedure for using the highly volatile 1-chloroethane as a gaseous reagent in a reaction, for example, an ethylation reaction.

1. Apparatus Setup:

• Assemble the reaction apparatus, including a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, a thermometer, and a gas inlet tube.
• The condenser should be cooled, for instance, with a circulating chiller set to a low temperature (e.g., -10°C) to minimize the loss of 1-chloroethane.
• The entire apparatus must be set up inside a chemical fume hood.

2. Reagent Preparation:

• The substrate and solvent are added to the reaction flask.
• 1-Chloroethane is supplied in a lecture bottle or a similar gas cylinder. The cylinder should be placed on a tared balance to monitor the mass of reagent delivered.

3. Introduction of 1-Chloroethane:

• A gentle stream of an inert gas, such as nitrogen or argon, is passed through the gas inlet tube to ensure an inert atmosphere.
• The 1-chloroethane cylinder is connected to the gas inlet tube via tubing.
• The reaction mixture is cooled to a temperature that facilitates the dissolution of gaseous 1-chloroethane while still allowing the reaction to proceed (e.g., 0°C or below).
• The 1-chloroethane gas is slowly bubbled through the reaction mixture. The flow rate is controlled by a regulator on the cylinder.
• The mass of 1-chloroethane added is monitored by the change in the weight of the cylinder.

4. Reaction and Workup:

• The reaction is allowed to proceed at the desired temperature for the specified time.
• Upon completion, the flow of 1-chloroethane is stopped, and the system is purged with an inert gas to remove any unreacted 1-chloroethane.
• The reaction mixture is then worked up according to the specific requirements of the synthesis.

Visualizations

Caption: Workflow for experiments involving volatile 1-chloroethane.

Caption: Troubleshooting logic for loss of a volatile compound.

References

• 1. Chloroethane [chemeurope.com]
• 2. Chloroethane - Wikipedia [en.wikipedia.org]
• 3. CHLOROETHANE | 75-00-3 [chemicalbook.com]
• 4. guidechem.com [guidechem.com]
• 5. opentrons.com [opentrons.com]
• 6. ibisscientific.com [ibisscientific.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. editverse.com [editverse.com]
• 10. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 11. scienceready.com.au [scienceready.com.au]
• 12. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 13. Best Practices for Handling and Using Volatile Analytical Standards [restek.com]
• 14. experimental chemistry - How to minimise solution concentration changes due to evaporation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. labdepotinc.com [labdepotinc.com]
• 16. Solvent Evaporation Complete Guide - Lab Unique [labuniquely.com]
• 17. asynt.com [asynt.com]
• 18. chloroethane [chemister.ru]
• 19. Chloroethane | CH3CH2Cl | CID 6337 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 1-Chloroethane in Organic Solvents

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of 1-chloroethane in various organic solvents. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: How stable is 1-chloroethane in common organic solvents under typical laboratory conditions?

A1: 1-Chloroethane is a relatively stable compound. However, its stability can be influenced by the type of solvent, presence of contaminants, temperature, and light. In non-polar, aprotic solvents like hydrocarbons, it is generally stable. In polar protic solvents, such as alcohols, or in the presence of nucleophiles, it can undergo slow degradation primarily through substitution (SN2) or elimination (E2) reactions. An estimated hydrolysis half-life in water at 25°C and pH 7 is 38 days.[1][2]

Q2: What are the primary degradation pathways for 1-chloroethane in organic solvents?

A2: The two main degradation pathways are nucleophilic substitution (SN2) and elimination (E2).

• Nucleophilic Substitution (SN2): This is common in nucleophilic or polar protic solvents like alcohols (e.g., methanol (B129727), ethanol). The solvent molecule acts as a nucleophile, displacing the chloride ion to form an ether or alcohol. For example, with ethanol, ethyl ether can be formed.[3][4]

• Elimination (E2): This pathway is favored by strong, sterically hindered bases and higher temperatures. It results in the formation of ethylene (B1197577) gas. While less common with weak bases like alcohols, it can be a competing pathway.

Q3: I am observing unexpected peaks in my analysis after storing 1-chloroethane in an alcohol-based solvent. What could they be?

A3: If you are using a protic solvent like methanol or ethanol, 1-chloroethane can undergo a slow solvolysis reaction. The unexpected peaks are likely the corresponding ether (e.g., ethyl methyl ether from methanol) or ethanol, formed via an SN2 reaction where the solvent acts as the nucleophile.[4][5]

Q4: Can I use acetone (B3395972) to prepare solutions of 1-chloroethane for reactions with nucleophiles?

A4: Yes, acetone is a polar aprotic solvent and is often used for SN2 reactions.[6] For instance, the reaction of 1-chloroethane with sodium iodide is effectively carried out in acetone to produce iodoethane, as the resulting sodium chloride is insoluble in acetone and precipitates, driving the reaction forward.[7][8]

Q5: How does temperature affect the stability of 1-chloroethane solutions?

A5: Increased temperature accelerates the rate of both substitution and elimination reactions. If you need to store solutions of 1-chloroethane, especially in polar or reactive solvents, it is recommended to do so at reduced temperatures (e.g., 2-8°C) and protected from light to minimize degradation.[1][9]

Quantitative Stability Data

While comprehensive kinetic data for 1-chloroethane across a wide range of organic solvents is sparse in publicly available literature, the following table summarizes its general reactivity and expected stability. Reaction rates are highly dependent on specific conditions such as temperature and purity.

Solvent Class	Example Solvents	Predominant Reaction Pathway	Relative Stability	Potential Degradation Products
Protic Solvents	Methanol, Ethanol, Water	SN2 (Solvolysis)	Moderate to Low	Ethanol, Diethyl Ether, Ethyl Methyl Ether
Aprotic Polar	Acetone, DMSO, DMF	SN2 (with added nucleophiles)	High (as a solvent)	Dependent on the nucleophile used
Ethers	Diethyl Ether, THF	Generally none	High	Generally stable
Hydrocarbons	Hexane, Toluene	Generally none	High	Generally stable

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Rapid degradation of 1-chloroethane in solution.	1. Presence of nucleophilic or basic impurities (e.g., water, amines).2. Storage at elevated temperatures or exposure to light.3. Reactive solvent (e.g., wet alcohol).	1. Use high-purity, anhydrous solvents.2. Store solutions in a cool, dark place (e.g., refrigerator at 2-8°C).3. If possible, use a less reactive solvent like a hydrocarbon or ether for storage.
Inconsistent results in kinetic experiments.	1. Variable temperature control.2. Contamination of glassware with nucleophiles or bases.3. Inconsistent solvent purity or water content.	1. Use a constant temperature bath for all experiments.[3]2. Ensure all glassware is thoroughly cleaned, dried, and, if necessary, rinsed with the solvent before use.3. Use a fresh bottle of high-purity, anhydrous solvent for each set of experiments.
Formation of unexpected byproducts.	1. Competing elimination (E2) and substitution (SN2) reactions.2. Solvent participation in the reaction.	1. Analyze reaction conditions. Lower temperatures favor substitution over elimination.2. Run a control experiment with only the solvent and 1-chloroethane under the same conditions to identify solvent-derived impurities.

Experimental Protocols

Protocol: Stability Assessment of 1-Chloroethane in an Organic Solvent

This protocol outlines a general method for determining the stability of 1-chloroethane in a given organic solvent over time using gas chromatography (GC).

1. Materials:

• 1-Chloroethane (high purity)

• Test Solvent (e.g., Methanol, HPLC grade or higher)

• Internal Standard (IS) (e.g., 1,2-dichloroethane, or another stable volatile compound not present as an impurity)

• Gas-tight syringes

• Autosampler vials with PTFE-lined septa

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)[10]

2. Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 1-chloroethane in the test solvent at a known concentration (e.g., 1000 µg/mL).

  • Prepare a stock solution of the internal standard in the same solvent at a known concentration (e.g., 500 µg/mL).

• Sample Preparation:

  • In a series of autosampler vials, add a precise volume of the 1-chloroethane stock solution.

  • Add a precise volume of the internal standard stock solution to each vial.

  • Seal the vials immediately to prevent evaporative loss.

• Time-Point Analysis:

  • Designate vials for different time points (e.g., t=0, 24h, 48h, 1 week, etc.).

  • Store the vials under the desired experimental conditions (e.g., room temperature, 40°C, protected from light).

  • At each designated time point, take one vial for analysis.

• GC Analysis:

  • Inject a sample from the vial onto the GC system.

  • Use an appropriate GC column and temperature program to separate 1-chloroethane, the internal standard, the solvent, and any potential degradation products.

  • Record the peak areas for 1-chloroethane and the internal standard.

• Data Analysis:

  • Calculate the response factor for 1-chloroethane relative to the internal standard using the t=0 sample.

  • For each subsequent time point, calculate the concentration of 1-chloroethane.

  • Plot the concentration of 1-chloroethane versus time to determine the degradation rate.

Visualizations

Workflow for Stability Assessment

Caption: Experimental workflow for assessing 1-chloroethane stability.

Potential Degradation Pathways

Caption: Primary degradation routes for 1-chloroethane in solution.

References

• 1. CHLOROETHANE CAS#: 75-00-3 [chemicalbook.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. gauthmath.com [gauthmath.com]
• 7. Example: \mathrm{CH}{3} \mathrm{CH}{2} \mathrm{Cl}+\mathrm{NaI} \stackrel.. [askfilo.com]
• 8. Organic Chemistry: Nucleophilic Substitution: The reactivity of halogenated hydrocarbons [westfield.ma.edu]
• 9. Chloroethane 1000ug/mL methanol, analytical standard 75-00-3 [sigmaaldrich.com]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Friedel-Crafts Alkylation with 1-Chloroethane

Welcome to the technical support center for Friedel-Crafts alkylation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their electrophilic aromatic substitution reactions involving 1-chloroethane. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and experimental protocols to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in a Friedel-Crafts alkylation with 1-chloroethane?

A1: Low or no product yield can stem from several factors:

• Inactive Catalyst: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is moisture-sensitive. Any hydration will deactivate it.[1][2] It is crucial to use a fresh, anhydrous catalyst and to ensure all glassware and solvents are dry.

• Deactivated Aromatic Substrate: The reaction is an electrophilic aromatic substitution, so strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on the aromatic ring will deactivate it, hindering the reaction.[2][3][4][5]

• Insufficiently Reactive Alkylating Agent: While 1-chloroethane is a suitable alkylating agent, the reaction may require specific conditions to proceed efficiently.

• Low Reaction Temperature: The reaction may be too slow at very low temperatures. A gradual increase in temperature can improve the reaction rate, but this must be balanced against the risk of side reactions.[1]

Q2: I am observing significant amounts of di- and tri-ethylated products. How can I improve the selectivity for mono-ethylation?

A2: This phenomenon, known as polyalkylation, is a classic challenge in Friedel-Crafts alkylation.[3][6] The mono-alkylated product (ethylbenzene) is more reactive than the starting material (benzene) because the ethyl group is an electron-donating group, which activates the ring for further electrophilic attack.[3][7] To minimize polyalkylation:

• Use a Large Excess of the Aromatic Substrate: By increasing the concentration of the starting aromatic compound relative to 1-chloroethane, you increase the probability of the electrophile reacting with the intended substrate rather than the already alkylated product.[1][3][7]

• Control Reaction Time and Temperature: Shorter reaction times and lower temperatures can favor the mono-substituted product.

• Consider an Alternative Route: For obtaining a pure mono-alkylated product, Friedel-Crafts acylation followed by a reduction (e.g., Clemmensen or Wolff-Kishner reduction) is a more reliable method.[1][7] The acyl group deactivates the ring, preventing further reactions.[3][8]

Q3: My reaction mixture is turning dark or charring. What is causing this and how can I prevent it?

A3: Charring or darkening of the reaction mixture suggests that the reaction is too vigorous, leading to decomposition and side reactions.[1] To mitigate this:

• Control the Rate of Addition: Add the 1-chloroethane or the Lewis acid catalyst slowly and in a controlled manner to manage the reaction exotherm.

• Lower the Reaction Temperature: Performing the reaction at a lower temperature, for instance, by using an ice bath, can help to control the reaction rate and prevent decomposition.[1]

Q4: Can I use Friedel-Crafts alkylation with 1-chloroethane on a substrate that has an amino (-NH₂) group?

A4: No, Friedel-Crafts alkylation is not suitable for aromatic substrates containing amino groups or other basic substituents.[3][5] The lone pair of electrons on the nitrogen atom will react with the Lewis acid catalyst, forming a complex.[3][9] This complex deactivates the aromatic ring, rendering it unreactive towards electrophilic substitution.[3][9] To perform an alkylation on such a substrate, the amino group must first be protected (e.g., by converting it to an amide).[9]

Data Presentation

Table 1: Influence of Reaction Parameters on Friedel-Crafts Alkylation Yield

Parameter	Condition	Effect on Yield of Mono-ethylated Product	Potential Side Reactions
Temperature	Low (e.g., 0-5 °C)	Lower yield due to slower reaction rate.
Moderate (e.g., Room Temp.)	Generally optimal for many substrates.	Increased polyalkylation with longer reaction times.
High (e.g., >50 °C)	May decrease yield due to decomposition and charring.[1]	Significant polyalkylation and decomposition.
Reactant Ratio (Aromatic:1-Chloroethane)	1:1	Low yield of mono-product, significant polyalkylation.	High levels of di- and tri-substituted products.
>5:1	Higher yield and selectivity for the mono-product.[1][3]	Reduced polyalkylation.
Catalyst	Anhydrous AlCl₃	High activity, generally good yields.	Can promote side reactions if not controlled.
Hydrated AlCl₃	Very low to no yield.[1]
Other Lewis Acids (e.g., FeCl₃, BF₃)	Activity varies, may offer milder reaction conditions.[10][11]
Solvent	Non-polar (e.g., CS₂, Nitrobenzene)	Often used to dissolve reactants and moderate the reaction.
Excess Aromatic Substrate	Can serve as both reactant and solvent.

Experimental Protocols

General Protocol for the Friedel-Crafts Alkylation of Benzene (B151609) with 1-Chloroethane

This protocol describes a general procedure for the ethylation of benzene using 1-chloroethane and aluminum chloride.

Materials:

• Benzene (anhydrous)

• 1-Chloroethane

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous, as solvent if needed)

• Ice-water bath

• Hydrochloric acid (dilute, for workup)

• Sodium bicarbonate solution (saturated, for workup)

• Anhydrous sodium sulfate (B86663) (for drying)

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory funnel)

• Magnetic stirrer

Procedure:

• Setup: Assemble a clean, dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture using a drying tube.

• Reactant and Catalyst Loading: To the flask, add a large excess of anhydrous benzene. Cool the flask in an ice-water bath. While stirring, carefully and portion-wise add anhydrous aluminum chloride.

• Addition of 1-Chloroethane: Slowly add 1-chloroethane to the reaction mixture dropwise from the dropping funnel. Maintain the temperature of the reaction mixture between 0-5 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction by a suitable method (e.g., TLC or GC).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute hydrochloric acid.[9]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and water.[1]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate.[1] Filter to remove the drying agent and remove the solvent by rotary evaporation to obtain the crude product.

• Purification: Purify the crude product by distillation to obtain pure ethylbenzene.[1]

Mandatory Visualization

Caption: A decision tree for troubleshooting low yield in Friedel-Crafts alkylation.

Caption: Reaction pathway for Friedel-Crafts alkylation with 1-chloroethane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 5. 8.5 Alkylation and Acylation of Aromatic Rings: The Friedel–Crafts Reaction – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 11. purechemistry.org [purechemistry.org]

Preventing dehydrochlorination of 1-Chloroethane as a side reaction

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the unwanted side reaction of dehydrochlorination when working with 1-chloroethane.

Frequently Asked Questions (FAQs)

Q1: What is dehydrochlorination and why is it a problem in my reaction with 1-chloroethane?

A1: Dehydrochlorination is an elimination reaction where a molecule of hydrogen chloride (HCl) is removed from 1-chloroethane, resulting in the formation of ethene, a gaseous byproduct. This is a common side reaction that competes with the desired nucleophilic substitution (SN2) reaction. This competition can lead to a reduced yield of your target molecule and introduce impurities that may be difficult to separate. For primary halogenoalkanes like 1-chloroethane, substitution is generally the major reaction pathway, but elimination can become significant under certain conditions.[1][2][3]

Q2: What are the key factors that promote the unwanted dehydrochlorination of 1-chloroethane?

A2: The competition between substitution (SN2) and elimination (E2) is primarily influenced by four factors:

• Strength and Steric Hindrance of the Base/Nucleophile: Strong and sterically bulky bases favor elimination.[1] While a strong nucleophile is required for the SN2 reaction, a reagent that is a strong base will preferentially remove a proton, leading to ethene formation.

• Temperature: Higher reaction temperatures favor elimination over substitution.[1] Elimination reactions generally have a higher activation energy, and increasing the temperature provides the energy needed to overcome this barrier.[1]

• Solvent: The choice of solvent can influence the reaction pathway. Protic solvents (e.g., ethanol, water) can solvate the nucleophile, potentially reducing its nucleophilicity and in some cases favoring elimination. Aprotic polar solvents (e.g., acetone, DMF, DMSO) are generally preferred for SN2 reactions.

• Concentration of the Base: Higher concentrations of a strong base can increase the rate of the bimolecular E2 reaction, leading to more of the elimination product.[1]

Q3: I am observing a significant amount of gas evolution in my reaction. Could this be ethene from dehydrochlorination?

A3: Yes, the evolution of a gas is a strong indicator that dehydrochlorination is occurring, as the product, ethene, is a gas at standard temperature and pressure. If your desired product is a liquid or solid, the formation of a gaseous byproduct suggests a significant portion of your starting material is being consumed by this unwanted side reaction.

Troubleshooting Guide: Minimizing Dehydrochlorination

Issue: Low yield of the desired substitution product and/or evidence of ethene formation.

This troubleshooting guide will help you identify the potential causes and implement solutions to favor the SN2 pathway over the E2 pathway.

Troubleshooting Workflow

Caption: Troubleshooting workflow for dehydrochlorination.

Quantitative Data: Substitution vs. Elimination

The following table summarizes how reaction conditions can influence the product distribution between substitution (SN2) and elimination (E2) for primary alkyl halides. While specific quantitative data for 1-chloroethane across a wide range of conditions can be sparse in the literature, the trends are well-established for primary halides.

Substrate	Base/Nucleophile	Solvent	Temperature (°C)	Substitution Product Yield (%)	Elimination Product Yield (%)	Reference
1-Bromopropane	Sodium Ethoxide	Ethanol	25	~90	~10	General textbook data
1-Bromobutane	Potassium tert-butoxide	tert-Butanol	25	10	90	[4]
Isopropyl Bromide	Sodium Ethoxide	Ethanol/Water	45	47	53	[5]
Isopropyl Bromide	Sodium Ethoxide	Ethanol	25	21	79	[5]

Note: Isopropyl bromide is a secondary halide and is more prone to elimination than a primary halide like 1-chloroethane. This data is included to illustrate the significant effect of solvent and base choice.

Key Reaction Pathways

The following diagram illustrates the competing SN2 and E2 reaction pathways for 1-chloroethane with a generic base/nucleophile (B:⁻).

Caption: Competing SN2 and E2 pathways for 1-chloroethane.

Experimental Protocol: Williamson Ether Synthesis with 1-Chloroethane (Example)

This protocol describes the synthesis of an ethyl ether from an alcohol and 1-chloroethane, a classic example of an SN2 reaction. The conditions are optimized to favor substitution over elimination. This method is adapted from the general procedure for Williamson ether synthesis.[6][7][8][9]

Objective: To synthesize an ethyl ether via a nucleophilic substitution reaction on 1-chloroethane, while minimizing the formation of ethene.

Materials:

• Alcohol (R-OH)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-dimethylformamide (DMF)

• 1-Chloroethane

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

Procedure:

• Preparation of the Alkoxide:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (1.0 equivalent) and anhydrous DMF.

  • Cool the solution in an ice bath.

  • Carefully and portion-wise, add sodium hydride (1.1 equivalents) to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with extreme care. Hydrogen gas is evolved during this step.

  • Allow the mixture to stir at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases. This indicates the formation of the sodium alkoxide.

• Nucleophilic Substitution Reaction:

  • Cool the alkoxide solution in an ice bath.

  • Slowly add 1-chloroethane (1.2 equivalents) to the reaction mixture via a dropping funnel over a period of 30 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Gently heat the reaction mixture to 50-60 °C and maintain this temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by slowly adding it to a beaker containing ice-cold saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude ether can be further purified by distillation or column chromatography.

By following this protocol, which utilizes a strong but non-hindered nucleophile (the alkoxide), a polar aprotic solvent (DMF), and a moderate temperature, the SN2 reaction is favored, and the competing E2 elimination reaction is minimized.

References

• 1. Elimination reactions in halogenoalkanes - Crunch Chemistry [crunchchemistry.co.uk]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organic chemistry - NaOt-Bu + chloroethane - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. The Williamson Ether Synthesis [cs.gordon.edu]
• 9. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Work-up Procedures for Reactions Involving 1-Chloroethane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) for work-up procedures in chemical reactions involving 1-chloroethane.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Quenching and Initial Work-up

Q1: My reaction uses an excess of 1-chloroethane. How do I safely and effectively quench the reaction and remove the unreacted 1-chloroethane, given its low boiling point (12.3 °C)?

A1: The low boiling point of 1-chloroethane presents a unique challenge. Here’s a recommended procedure:

• Cooling is critical: Before quenching, cool the reaction mixture in an ice bath (0 °C) or a dry ice/acetone bath to minimize the evaporation of 1-chloroethane.

• Slow and controlled quenching: Add the quenching agent (e.g., water, saturated aqueous ammonium (B1175870) chloride) dropwise while vigorously stirring and maintaining the low temperature. This prevents a rapid exotherm that could cause the 1-chloroethane to boil off uncontrollably.

• Venting: Ensure your reaction vessel is equipped with a proper venting system (e.g., a condenser or a bubbler) to safely manage any evolved gases.

• Initial removal by evaporation: After quenching, you can allow the mixture to slowly warm to room temperature in a well-ventilated fume hood to evaporate the bulk of the unreacted 1-chloroethane before proceeding to extraction. For larger quantities, a rotary evaporator with a chilled condenser and a low-temperature bath can be used, but extreme care must be taken to avoid product loss if the product is also volatile.

Extraction

Q2: I'm performing a liquid-liquid extraction to isolate my product. How do I prevent the loss of my organic layer due to the volatility of residual 1-chloroethane?

A2: To minimize losses during extraction:

• Use a pre-chilled extraction solvent: Cooling your extraction solvent (e.g., diethyl ether, dichloromethane) before adding it to the separatory funnel can help keep the overall temperature low.

• Minimize shaking time: While thorough mixing is necessary, prolonged or vigorous shaking can increase the vapor pressure within the separatory funnel. Gentle inversions are often sufficient.

• Frequent venting: Vent the separatory funnel frequently by inverting it and opening the stopcock to release any pressure buildup from vaporized 1-chloroethane.

• Work efficiently: Perform the extraction steps as quickly and efficiently as possible to reduce the time the mixture is at ambient temperature.

Q3: An emulsion has formed during the extraction process. What is the best way to break it?

A3: Emulsions can be common, especially if the reaction mixture contains fine particulate matter. To break an emulsion:

• Add brine: Introduce a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous layer can help to break up the emulsion.

• Gentle swirling: Gently swirl the separatory funnel instead of shaking it.

• Filtration: In persistent cases, filtering the entire mixture through a pad of Celite® can help to remove the particulate matter that may be stabilizing the emulsion.

Purification

Q4: My crude product is contaminated with residual 1-chloroethane. How can I effectively remove it?

A4: Several methods can be employed for purification:

• Rotary Evaporation: For products with a significantly higher boiling point than 1-chloroethane, a rotary evaporator is effective. Use a well-chilled condenser and apply vacuum gradually.

• Distillation: If your product is a liquid, fractional distillation can be used to separate it from the lower-boiling 1-chloroethane.

• Column Chromatography: For non-volatile products, column chromatography is an excellent method for separation. The volatile 1-chloroethane will typically elute quickly with the solvent front.

Common Side Reactions and Byproduct Removal

Q5: I suspect dehydrohalogenation of 1-chloroethane has occurred in my reaction, forming ethene. How does this affect my work-up?

A5: The formation of ethene gas is a common side reaction, especially when using a strong base.[1][2][3]

• Gas Evolution: During the reaction and quench, you will observe gas evolution. Ensure your apparatus is properly vented.

• Work-up Impact: Ethene is a gas at room temperature and will be removed during the evaporation of solvents. It typically does not interfere with liquid-liquid extraction or purification of non-volatile products.

Q6: My reaction was run in an alcohol solvent, and I've identified diethyl ether as a byproduct. How can I remove it?

A6: Diethyl ether can form via a Williamson ether synthesis-type reaction between 1-chloroethane and an alkoxide.[4][5][6]

• Rotary Evaporation: Diethyl ether has a boiling point of 34.6 °C and can often be removed along with the reaction solvent during rotary evaporation.

• Fractional Distillation: If your product has a sufficiently different boiling point, fractional distillation is an effective separation method.

• Aqueous Wash: Diethyl ether has some solubility in aqueous solutions. Multiple washes with water can help to reduce the amount of ether in the organic layer.

Data Presentation

Property of 1-Chloroethane	Value
Boiling Point	12.3 °C
Density	0.921 g/cm³
Solubility in Water	0.574 g/100 mL at 20 °C
Common Byproducts	Ethene, Diethyl Ether

Experimental Protocols

Protocol 1: General Work-up Procedure for an Ethylation Reaction Using Excess 1-Chloroethane

• Cooling: Once the reaction is complete, cool the reaction vessel to 0 °C in an ice bath.

• Quenching: Slowly add a saturated aqueous solution of ammonium chloride dropwise with vigorous stirring. Monitor for any gas evolution and ensure the temperature does not rise significantly.

• Evaporation of Excess 1-Chloroethane: Allow the mixture to warm to room temperature in a well-ventilated fume hood for 30 minutes to allow the bulk of the unreacted 1-chloroethane to evaporate.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add a suitable organic solvent (e.g., ethyl acetate).

  • Gently invert the funnel multiple times, venting frequently to release pressure.

  • Allow the layers to separate and drain the organic layer.

  • Wash the organic layer sequentially with water and then brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography, distillation, or recrystallization as appropriate.

Visualizations

Caption: General experimental workflow for reactions involving 1-chloroethane.

Caption: Troubleshooting decision tree for common work-up issues.

References

• 1. Dehydrohalogenation - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. brainly.in [brainly.in]
• 5. m.youtube.com [m.youtube.com]
• 6. scienceinfo.com [scienceinfo.com]

Technical Support Center: Analysis of Impurities in 1-Chloroethane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical methods used to detect impurities in 1-Chloroethane. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 1-Chloroethane?

A1: Common impurities in 1-chloroethane can originate from the manufacturing process (e.g., hydrochlorination of ethylene) or degradation. These include:

• Volatile Impurities:

  • 1,1-Dichloroethane

  • 1,2-Dichloroethane

  • Vinyl chloride

  • Chloromethane

  • Ethylene (unreacted starting material)

  • Ethanol (from older manufacturing processes)

• Non-Volatile Impurities:

  • Non-volatile residue

  • Acidity (as HCl)

  • Water

Q2: Which analytical technique is most suitable for detecting volatile impurities in 1-Chloroethane?

A2: Gas Chromatography (GC) is the most common and effective technique for analyzing volatile impurities in 1-chloroethane. When coupled with a Flame Ionization Detector (FID), it provides excellent sensitivity for organic impurities. For definitive identification and enhanced sensitivity, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[1][2] Headspace sampling (HS-GC) is particularly useful for introducing volatile analytes into the GC system while avoiding contamination from the sample matrix.[3][4]

Q3: Can High-Performance Liquid Chromatography (HPLC) be used to analyze impurities in 1-Chloroethane?

A3: HPLC is generally not the primary method for volatile compounds like 1-chloroethane and its volatile impurities due to their high vapor pressure and poor retention on typical reversed-phase columns. However, HPLC can be employed for the analysis of non-volatile impurities or for derivatives of volatile impurities.[5][6][7] Techniques like Charged Aerosol Detection (CAD) can be used for universal detection of non-volatile analytes.[5][8]

Q4: What is the role of spectroscopic methods in the analysis of 1-Chloroethane impurities?

A4: Spectroscopic techniques are valuable for structural elucidation and quantification of impurities:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR (qNMR) can be used to determine the purity of 1-chloroethane and quantify impurities without the need for reference standards for each impurity.[9][10][11][12] It provides structural information that is crucial for identifying unknown impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify functional groups present in impurities and can be a quick screening tool.[13][14] However, it is less suitable for quantifying low-level impurities in a mixture compared to chromatographic methods.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the GC and GC-MS analysis of 1-chloroethane.

Gas Chromatography (GC) Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
No Peaks	No injection, detector not lit, major leak	1. Verify syringe injection and sample volume.2. Check if the FID flame is lit.3. Perform a leak check of the entire system.
Peak Tailing	Active sites in the liner or column, poor column cut	1. Deactivate the inlet liner or replace it with a new, inert liner.2. Trim 10-20 cm from the front of the column.3. Ensure a clean, 90-degree column cut.
Peak Fronting	Column overload, incompatible solvent	1. Dilute the sample or reduce the injection volume.2. Increase the split ratio.3. Ensure the sample solvent is compatible with the stationary phase.
Ghost Peaks	Carryover from previous injection, septum bleed	1. Run a blank solvent injection to confirm carryover.2. Increase injector temperature and bakeout time between runs.3. Use a high-quality, low-bleed septum.
Baseline Drift	Column bleed, contaminated carrier gas	1. Condition the column according to the manufacturer's instructions.2. Ensure the use of high-purity carrier gas and check gas traps.
Split Peaks	Improper column installation, co-elution	1. Reinstall the column, ensuring the correct insertion depth into the inlet and detector.2. Optimize the temperature program to improve separation.

Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Low Sensitivity	Ion source contamination, leak in the MS vacuum system	1. Clean the ion source according to the manufacturer's instructions.2. Perform a leak check on the MS system.
Poor Mass Spectral Quality	High background, incorrect tuning	1. Check for air and water leaks.2. Perform an autotune of the mass spectrometer.
Retention Time Shifts	Fluctuation in carrier gas flow, oven temperature variation	1. Check the carrier gas supply and flow controller.2. Verify the accuracy and stability of the GC oven temperature.

Experimental Protocols

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Volatile Impurities

This protocol is a general guideline and may need optimization for specific instruments and impurities.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the 1-Chloroethane sample into a 20 mL headspace vial.
• Add 5 mL of a suitable solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide).
• Immediately seal the vial with a PTFE-lined septum and crimp cap.

2. HS-GC-MS Parameters:

Parameter	Value
Headspace
Oven Temperature	80 °C
Needle Temperature	90 °C
Transfer Line Temp.	100 °C
Vial Equilibration Time	30 min
Injection Volume	1 mL
GC
Column	DB-624 (30 m x 0.25 mm, 1.4 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.5 mL/min
Inlet Temperature	220 °C
Split Ratio	10:1
Oven Program	40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min
MS
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-300
Scan Mode	Full Scan

Quantitative Data

Table 1: Typical GC-FID Performance Data for Chloroethane and Related Impurities

Compound	Typical Retention Time (min)	LOD (µg/mL)	LOQ (µg/mL)
Chloromethane	~3.5	41.37	125.18
1-Chloroethane	~4.2	41.61	126.09
1,1-Dichloroethene	~5.8	0.24	0.8
1,1-Dichloroethane	~6.5	-	-
1,2-Dichloroethane	~7.2	0.15	0.5
1,1,1-Trichloroethane	~8.1	5	15

Note: Retention times and detection limits are highly dependent on the specific instrument, column, and analytical conditions. The values presented are for illustrative purposes.[1][3]

Diagrams

References

• 1. Headspace Gas Chromatography-Mass Spectrometry Method for Determination of Class-I Residual Solvents in Several Drug Substances: Method Evaluation by Quality by Design Statistical Tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Volatile Organic Compounds using GCMS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. xisdxjxsu.asia [xisdxjxsu.asia]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 10. Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. spectroscopyeurope.com [spectroscopyeurope.com]
• 12. Welcome! Quick Introduction to Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 13. researchgate.net [researchgate.net]
• 14. FTIR spectra and normal-mode analysis of chlorin e(6) and its degradation-induced impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing polyalkylation in Friedel-Crafts reactions with 1-Chloroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing polyalkylation during Friedel-Crafts reactions with 1-chloroethane.

Troubleshooting Guide

Issue: Excessive Polyalkylation Products Observed

When performing a Friedel-Crafts alkylation with 1-chloroethane, the formation of diethylbenzene, triethylbenzene, and other polyalkylated species is a common side reaction. This occurs because the ethyl group added to the aromatic ring is an activating group, making the ethylbenzene (B125841) product more reactive than the starting benzene (B151609) ring.[1][2] The following steps can be taken to minimize this issue:

1. Are you performing a Friedel-Crafts Alkylation?

• Recommendation: For the highest selectivity and to completely avoid polyalkylation, consider an alternative two-step method: Friedel-Crafts Acylation followed by a reduction of the resulting ketone.[3]

  • Acylation: React benzene with acetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form acetophenone (B1666503). The acyl group is deactivating, which prevents further substitution.[3][4]

  • Reduction: The acetophenone can then be reduced to ethylbenzene via methods such as the Clemmensen reduction (using zinc amalgam and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base).[3][4]

2. Is using a large excess of the aromatic substrate feasible for your process?

• Recommendation: Increasing the molar ratio of the aromatic substrate (e.g., benzene) to the alkylating agent (1-chloroethane) can statistically favor the alkylation of the starting material over the already alkylated product.[1]

  • For industrial processes using similar alkylating agents, benzene-to-ethylene molar ratios can be as high as 8-16 in gas-phase zeolite processes and around 2-2.5 for liquid-phase processes with AlCl₃.[1]

3. Have you optimized your reaction conditions?

• Recommendation: Fine-tuning the reaction parameters can significantly influence the product distribution.

  • Lower Reaction Temperature: Conducting the reaction at a lower temperature can decrease the rate of the subsequent alkylation reactions, thus favoring the monoalkylated product.[4]

  • Use a Milder Lewis Acid Catalyst: While strong Lewis acids like AlCl₃ are effective, they can also promote polyalkylation. Consider using a milder Lewis acid, such as FeCl₃ or ZnCl₂.[5]

Below is a troubleshooting workflow to guide your decision-making process:

Caption: Troubleshooting workflow for minimizing polyalkylation.

Frequently Asked Questions (FAQs)

Q1: Why does polyalkylation occur in Friedel-Crafts alkylation with 1-chloroethane?

A1: The ethyl group introduced onto the aromatic ring is an electron-donating group. This activates the ring, making the ethylated product more nucleophilic and thus more reactive than the original aromatic substrate.[1][2] This increased reactivity makes it susceptible to further alkylation, leading to the formation of di-, tri-, and other poly-substituted products.[1]

Q2: What is the most effective method to completely avoid polyalkylation?

A2: The most reliable method to prevent polyalkylation is to perform a Friedel-Crafts acylation followed by a reduction step.[3] The acyl group added during acylation is deactivating, which prevents further substitution onto the aromatic ring.[3][4] The subsequent reduction of the ketone to an alkyl group yields the desired mono-alkylated product without the risk of over-alkylation.

Q3: How does the molar ratio of reactants affect the product distribution?

A3: A high molar ratio of the aromatic compound to 1-chloroethane significantly favors the formation of the mono-alkylated product. By having a large excess of the initial aromatic substrate, the electrophile (the ethyl carbocation or its complex) is statistically more likely to react with an un-substituted ring rather than an already ethylated one.[1]

Q4: What is the role of the catalyst in polyalkylation, and can it be modified?

A4: The Lewis acid catalyst (e.g., AlCl₃) polarizes the C-Cl bond in 1-chloroethane, facilitating the formation of the electrophile.[2] Stronger Lewis acids can increase the reaction rate but may also promote polyalkylation. Using a milder Lewis acid, such as FeCl₃ or a zeolite catalyst, can help to control the reaction and improve the selectivity for the mono-alkylated product.[1] Zeolite catalysts can also offer shape selectivity, which can suppress the formation of bulkier polyalkylated products.[1]

Q5: How does temperature influence the outcome of the reaction?

A5: Lowering the reaction temperature generally reduces the overall reaction rate. This can be advantageous as it can disproportionately slow down the secondary and tertiary alkylation reactions, thereby increasing the yield of the mono-ethylated product.

Data Presentation

The following tables summarize the key differences between the two main approaches for synthesizing ethylbenzene and the effect of reaction conditions on product selectivity.

Table 1: Comparison of Synthetic Routes to Ethylbenzene

Feature	Friedel-Crafts Alkylation (with 1-Chloroethane)	Friedel-Crafts Acylation + Reduction
Primary Product	Ethylbenzene	Acetophenone (intermediate), then Ethylbenzene
Major Byproducts	Diethylbenzene, Triethylbenzene	None from polysubstitution
Reaction Control	Difficult, prone to polyalkylation	Excellent, avoids polyalkylation
Carbocation Rearrangement	Not an issue with 1-chloroethane	Not applicable
Number of Steps	One	Two
Overall Yield	Variable, depends on conditions	Generally higher for pure mono-substituted product

Table 2: Influence of Reaction Parameters on Ethylbenzene Selectivity in Friedel-Crafts Alkylation

Parameter	Condition	Effect on Polyalkylation
Molar Ratio (Benzene:1-Chloroethane)	High (e.g., >5:1)	Decreased
Low (e.g., 1:1)	Increased
Temperature	Low	Decreased
High	Increased
Catalyst Activity (Lewis Acid)	Milder (e.g., FeCl₃)	Decreased
Stronger (e.g., AlCl₃)	Increased

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of Benzene with 1-Chloroethane (Minimized Polyalkylation)

This protocol is designed to favor the formation of mono-ethylbenzene by using an excess of benzene.

Materials:

• Benzene (anhydrous)

• 1-Chloroethane

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (anhydrous, as solvent)

• Hydrochloric acid (dilute, for quench)

• Sodium bicarbonate solution (saturated, for wash)

• Brine (for wash)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.

• In the reaction flask, add a large excess of anhydrous benzene (e.g., 5-10 molar equivalents relative to 1-chloroethane).

• Add anhydrous dichloromethane as a solvent.

• Cool the flask in an ice bath to 0°C.

• Carefully and portion-wise, add anhydrous aluminum chloride to the stirred benzene solution.

• Slowly add 1-chloroethane dropwise from the dropping funnel to the reaction mixture, maintaining the temperature at 0-5°C.

• After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1-2 hours. Monitor the reaction progress by Gas Chromatography (GC).

• Once the reaction has reached the desired conversion, carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude product can be purified by fractional distillation to isolate ethylbenzene from unreacted benzene and polyalkylated byproducts.

Protocol 2: Friedel-Crafts Acylation of Benzene followed by Clemmensen Reduction

This two-step protocol is the most effective method for producing pure ethylbenzene, avoiding polyalkylation.

Step A: Friedel-Crafts Acylation to Synthesize Acetophenone

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous aluminum chloride and anhydrous dichloromethane.

• Cool the suspension in an ice bath.

• In a separate flask, prepare a solution of acetyl chloride in anhydrous dichloromethane.

• Slowly add the acetyl chloride solution to the stirred AlCl₃ suspension, maintaining the temperature below 10°C.

• After the addition is complete, add anhydrous benzene dropwise via the dropping funnel while maintaining the temperature below 10°C.[4]

• Once the benzene addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.[4]

• Quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Separate the organic layer, wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent to obtain crude acetophenone. Purify by distillation or chromatography if necessary.

Step B: Clemmensen Reduction of Acetophenone to Ethylbenzene

• Prepare zinc amalgam by stirring zinc powder with a mercuric chloride solution.

• In a round-bottom flask equipped with a reflux condenser, add the zinc amalgam, concentrated hydrochloric acid, toluene (B28343) (as a co-solvent), and the acetophenone from Step A.

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. Add more concentrated HCl periodically.[4]

• After the reaction is complete, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water, saturated sodium bicarbonate solution, and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by distillation to yield ethylbenzene.[4]

Visualizations

The following diagrams illustrate the chemical pathways and logical relationships discussed.

Caption: Reaction pathway illustrating polyalkylation in Friedel-Crafts alkylation.

Caption: The two-step acylation-reduction pathway to avoid polyalkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Removal of Unreacted 1-Chloroethane from a Reaction Mixture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who need to remove unreacted 1-chloroethane from a reaction mixture.

Troubleshooting Guides

Issue: Incomplete removal of 1-chloroethane after work-up.

Possible Cause	Troubleshooting Steps
Insufficient quenching reagent	- Ensure a molar excess of the quenching reagent (e.g., alcoholic KOH, aqueous NaOH) is used. A 1.5 to 2-fold excess is a good starting point.
Low reaction temperature for quenching	- For elimination reactions with alcoholic KOH, ensure the reaction is sufficiently heated. Refluxing the mixture is often necessary to drive the reaction to completion.
Inadequate mixing	- Ensure vigorous stirring during the quenching step to maximize contact between the unreacted 1-chloroethane and the quenching reagent.
Short reaction time	- Increase the reaction time for the quenching step. Monitor the reaction progress by GC-MS to determine the optimal time.
Inefficient phase separation during extraction	- If using an extractive work-up, emulsions may form. To break emulsions, add brine (saturated NaCl solution) or a small amount of a different organic solvent.
Co-distillation with the product	- If your product has a boiling point close to 1-chloroethane (12.3 °C), simple distillation may be ineffective. Consider fractional distillation with a high-efficiency column or azeotropic distillation.
Product instability to quenching conditions	- If your product is sensitive to strong bases or high temperatures, consider using a scavenger resin at room temperature for a milder removal method.

Issue: Product degradation during 1-chloroethane removal.

Possible Cause	Troubleshooting Steps
Harsh basic conditions	- If using alcoholic KOH or aqueous NaOH, your product may be base-sensitive. Lower the concentration of the base, reduce the reaction temperature, or shorten the reaction time. Alternatively, use a less aggressive removal method like a scavenger resin.
High temperatures during distillation	- If your product is thermally labile, use vacuum distillation to lower the boiling points of the components and reduce the required temperature.
Reactive byproducts from quenching	- The products of the quenching reaction (e.g., ethene, ethanol) might react with your desired product. Ensure these byproducts are effectively removed during the work-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted 1-chloroethane from a reaction mixture?

A1: The primary methods for removing unreacted 1-chloroethane include:

• Chemical Quenching: This involves reacting the 1-chloroethane with a reagent to convert it into a more easily separable compound. Common methods include:

  • Elimination Reaction: Using a strong base in an alcoholic solvent (e.g., alcoholic potassium hydroxide) to convert 1-chloroethane to ethene gas.[1][2][3]

  • Nucleophilic Substitution: Using an aqueous solution of a strong nucleophile (e.g., aqueous sodium hydroxide) to convert 1-chloroethane to ethanol (B145695).[4][5][6]

• Physical Separation:

  • Distillation: Due to its low boiling point (12.3 °C), 1-chloroethane can often be removed by simple or fractional distillation.[7]

  • Extractive Work-up: Partitioning the reaction mixture between an organic solvent and an aqueous phase to selectively remove 1-chloroethane or the desired product into one of the layers.

• Scavenger Resins: Using solid-supported reagents (scavenger resins) that react with and bind the unreacted 1-chloroethane, which can then be removed by filtration.[8][9]

Q2: How do I choose the best method for my specific reaction?

A2: The choice of method depends on several factors:

• Stability of your product: If your product is sensitive to heat or strong bases, a milder method like using a scavenger resin or a carefully controlled extractive work-up is preferable.

• Boiling point of your product and solvent: If the boiling points are significantly different from that of 1-chloroethane, distillation is a viable option.

• Scale of the reaction: For large-scale reactions, chemical quenching or distillation may be more practical and cost-effective than scavenger resins.

• Desired purity of the final product: High-purity requirements may necessitate a combination of methods, such as a chemical quench followed by distillation or chromatography.

Q3: What are the safety precautions I should take when handling 1-chloroethane?

A3: 1-Chloroethane is a flammable gas at room temperature and pressure and is typically handled as a liquefied gas.[10] Key safety precautions include:

• Work in a well-ventilated fume hood.[10]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][12]

• Keep away from ignition sources such as open flames, hot surfaces, and sparks.[10]

• Use spark-proof equipment.

• Ensure that pressure-rated equipment is used if handling the liquefied gas.

• In case of a leak, evacuate the area and ensure adequate ventilation before re-entry.

Q4: How can I confirm that all the 1-chloroethane has been removed?

A4: The most common and effective method for quantifying residual 1-chloroethane is Gas Chromatography-Mass Spectrometry (GC-MS).[13][14][15] This technique can detect and quantify very low levels of volatile organic compounds.

Data Presentation

Table 1: Comparison of 1-Chloroethane Removal Methods

Method	Principle	Typical Efficiency	Advantages	Disadvantages
Elimination with Alcoholic KOH	Converts 1-chloroethane to ethene gas.	High (>95%)	Fast reaction; gaseous byproduct is easily removed.	Requires heating; strong base may not be compatible with all products.
Nucleophilic Substitution with Aqueous NaOH	Converts 1-chloroethane to ethanol.	Moderate to High (80-95%)	Milder conditions than elimination; ethanol is often easily removed.	May be slower than elimination; introduces water which may need to be removed.
Simple/Fractional Distillation	Separation based on boiling point differences.	Variable (depends on boiling points of other components)	No additional reagents required; can be very effective for large differences in boiling points.	Ineffective if product or solvent has a similar boiling point; product may be thermally sensitive.
Extractive Work-up	Partitioning between immiscible solvents.	Moderate (70-90%)	Can be performed at room temperature; good for removing polar impurities.	May require large volumes of solvents; emulsions can form.
Scavenger Resins	Covalent binding to a solid support.	High (>98%)	Mild reaction conditions; easy removal of the resin by filtration.	Can be expensive, especially for large-scale reactions; may require longer reaction times.

Note: Efficiency can vary significantly depending on the specific reaction conditions and the nature of the reaction mixture.

Experimental Protocols

Protocol 1: Removal of 1-Chloroethane by Elimination Reaction

Objective: To remove unreacted 1-chloroethane by converting it to ethene gas using alcoholic potassium hydroxide (B78521).

Materials:

• Reaction mixture containing unreacted 1-chloroethane

• Potassium hydroxide (KOH)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stir bar

Procedure:

• Set up a reflux apparatus with a round-bottom flask containing the reaction mixture and a stir bar.

• Prepare a solution of alcoholic KOH by dissolving a 1.5 to 2-fold molar excess of KOH (relative to the estimated amount of unreacted 1-chloroethane) in absolute ethanol.

• Carefully add the alcoholic KOH solution to the reaction mixture in the flask.

• Heat the mixture to reflux with stirring. The ethene gas produced will be vented through the top of the condenser. Ensure the fume hood is functioning properly.

• Continue refluxing for 1-2 hours or until GC-MS analysis of an aliquot shows the absence of 1-chloroethane.

• Cool the reaction mixture to room temperature.

• Proceed with the standard aqueous work-up to remove the potassium salts and ethanol. This typically involves partitioning between water and an appropriate organic solvent.

Protocol 2: Removal of 1-Chloroethane by Nucleophilic Substitution

Objective: To remove unreacted 1-chloroethane by converting it to ethanol using aqueous sodium hydroxide.

Materials:

• Reaction mixture containing unreacted 1-chloroethane

• Sodium hydroxide (NaOH)

• Water

• Separatory funnel

• Stir bar

Procedure:

• To the reaction mixture in a flask with a stir bar, add a 1.5 to 2-fold molar excess of a 1 M aqueous solution of NaOH.

• Stir the mixture vigorously at room temperature for 2-4 hours. The reaction can be gently heated (40-50 °C) to increase the rate if the product is stable at this temperature.

• Monitor the reaction by GC-MS until the 1-chloroethane is no longer detected.

• Transfer the mixture to a separatory funnel.

• Perform an aqueous work-up by extracting the product with a suitable organic solvent. The ethanol formed will primarily partition into the aqueous layer.

• Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.

Protocol 3: Removal of 1-Chloroethane Using a Scavenger Resin

Objective: To remove unreacted 1-chloroethane using a nucleophilic scavenger resin.

Materials:

• Reaction mixture containing unreacted 1-chloroethane

• Thiol-functionalized silica (B1680970) gel or polymer-based scavenger resin

• Reaction vessel (e.g., flask or vial)

• Stir bar or shaker

• Filtration apparatus

Procedure:

• To the reaction mixture, add the scavenger resin (typically 3-5 equivalents relative to the estimated amount of unreacted 1-chloroethane).

• Stir the suspension at room temperature. The reaction time can vary from a few hours to overnight.

• Monitor the removal of 1-chloroethane by GC-MS analysis of the liquid phase.

• Once the reaction is complete, remove the resin by filtration.

• Wash the resin with a small amount of the reaction solvent to recover any adsorbed product.

• Combine the filtrate and the washings, which now contain the product free of unreacted 1-chloroethane.

Mandatory Visualization

Caption: Experimental workflows for the removal of unreacted 1-chloroethane.

Caption: Troubleshooting logic for incomplete removal of 1-chloroethane.

References

• 1. Chloroethane is reacted with alcoholic potassium hydroxide class 11 chemistry CBSE [vedantu.com]
• 2. askfilo.com [askfilo.com]
• 3. allen.in [allen.in]
• 4. youtube.com [youtube.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. savemyexams.com [savemyexams.com]
• 7. CN103012051B - Chloroethane distillation separation method and system - Google Patents [patents.google.com]
• 8. Combichem scavenging [pubsapp.acs.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. artsci.usu.edu [artsci.usu.edu]
• 11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. kean.edu [kean.edu]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. series.publisso.de [series.publisso.de]
• 15. epa.gov [epa.gov]

Technical Support Center: Catalyst Selection for 1-Chloroethane Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-chloroethane reactions. The focus is on catalyst selection to improve reaction selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high selectivity in reactions involving 1-chloroethane?

A1: The main challenges in controlling selectivity in 1-chloroethane reactions stem from the potential for multiple reaction pathways, including further chlorination, dehydrochlorination, and hydrodechlorination. In the chlorination of ethane (B1197151), for instance, a significant issue is the formation of polychlorinated byproducts, which complicates the isolation of pure 1-chloroethane. When 1-chloroethane itself is a reactant, subsequent chlorination tends to favor the formation of 1,1-dichloroethane (B41102) over 1,2-dichloroethane (B1671644).[1] Catalyst deactivation through mechanisms like coking, sintering, or poisoning by reaction products such as HCl also poses a significant challenge to maintaining consistent selectivity over time.[2][3][4]

Q2: Which catalysts are recommended for the selective synthesis of 1-chloroethane from ethene?

A2: For the selective hydrochlorination of ethene to 1-chloroethane, supported zinc chloride catalysts, particularly ZnCl₂ on alumina (B75360) (Al₂O₃) or silica (B1680970) (SiO₂), have proven to be highly effective.[5][6] The presence of zinc chloride on the alumina support enhances the number of Lewis acid sites on the catalyst surface, which is crucial for the reaction's activity and high product selectivity.[5] A tailor-made, highly porous Al₂O₃-based catalyst has demonstrated high conversion and selectivity (98%) at 325 °C.[5]

Q3: How can I improve the selectivity towards ethylene (B1197577) in the dehydrochlorination of 1-chloroethane?

A3: To enhance the selectivity towards ethylene via the dehydrochlorination of 1-chloroethane, nitrogen-doped activated carbon catalysts are a promising option. These catalysts introduce basic sites and promote partial graphitization on the surface, which improves the adsorption of 1,2-dichloroethane (a related compound) and accelerates the desorption of the vinyl chloride monomer, leading to high conversion and selectivity.[7] While the study focuses on 1,2-dichloroethane, the principles can be applied to 1-chloroethane dehydrochlorination. The reaction is an elimination reaction, often facilitated by a strong base in an alcoholic solution, such as potassium hydroxide (B78521) (KOH).[8][9]

Q4: What causes catalyst deactivation in 1-chloroethane reactions, and how can it be mitigated?

A4: Catalyst deactivation in reactions involving 1-chloroethane can occur through several mechanisms:

• Coking or Fouling: The deposition of carbonaceous materials on the catalyst surface can block active sites.[3] This is common in hydrocarbon reactions. Regeneration can often be achieved by burning off the carbon deposits.[3]

• Sintering (Aging): Prolonged exposure to high temperatures can cause the loss of active surface area due to the agglomeration of metal crystals or the narrowing of pores within the catalyst support.[3]

• Poisoning: Irreversible chemisorption of molecules, such as impurities in the feed or reaction byproducts like HCl, onto the active sites can reduce their availability for the desired reaction.[2][3]

Mitigation strategies include optimizing reaction temperatures to minimize sintering, purifying feedstocks to remove potential poisons, and periodic catalyst regeneration. For gold-on-carbon catalysts used in related hydrochlorination reactions, deactivation by carbon deposition and gold reduction has been observed. Reactivation can be achieved by treatment with air to remove carbon, and with gases like Cl₂, NO, or N₂O to re-oxidize the gold.[5]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Low selectivity to the desired product (e.g., ethylene from 1-chloroethane).	- Inappropriate catalyst selection.- Non-optimal reaction conditions (temperature, pressure, flow rates).- Catalyst deactivation.	- Switch to a catalyst known for high selectivity in the specific reaction (e.g., N-doped carbon for dehydrochlorination).- Systematically vary reaction temperature, pressure, and reactant flow rates to find the optimal conditions.- Regenerate the catalyst or use a fresh batch.
Formation of polychlorinated byproducts in chlorination reactions.	- Free-radical mechanism leading to multiple substitutions.- High reaction temperature or UV light initiation.	- Consider alternative reaction pathways, such as the hydrochlorination of ethene, which is more selective for producing 1-chloroethane.[10]- Optimize reaction conditions to favor monosubstitution.
Rapid catalyst deactivation.	- High concentration of catalyst poisons in the feed.- Operating at excessively high temperatures leading to sintering.- Coke formation due to hydrocarbon cracking.	- Purify the reactant feed to remove impurities.- Lower the reaction temperature if possible, while maintaining acceptable conversion rates.- Implement a regeneration cycle for the catalyst.
Inconsistent product yields over time.	- Catalyst deactivation.- Fluctuations in reaction conditions.	- Monitor catalyst activity and regenerate or replace as needed.- Ensure stable control of temperature, pressure, and reactant flow rates.

Quantitative Data

Table 1: Catalyst Performance in 1,1,2-Trichloroethane (1,1,2-TCE) Dehydrochlorination at 533 K

Catalyst	DCE Selectivity (%)	Vinyl Chloride Selectivity (%)	Chloroacetylene Selectivity (%)
0.6 Cs/Al₂O₃	92.09	3.29	4.62
0.6 Ba/Al₂O₃	Not specified	6.54	Not specified
Data adapted from a study on 1,1,2-TCE dehydrochlorination, which provides insights into catalyst selectivity for dehydrochlorination reactions.[11]

Table 2: Performance of N-Doped Activated Carbon Catalyst for 1,2-Dichloroethane (EDC) Dehydrochlorination

Catalyst	Temperature (°C)	EDC Conversion (%)	VCM Selectivity (%)	Time on Stream (h)
N-AC(4)	300	~100	>99	Initial
N-AC(4)	Not specified	Decreased by 50%	>99	560
This data for a related compound highlights the stability and selectivity of N-doped carbon catalysts.[7]

Experimental Protocols

Protocol 1: Preparation of ZnCl₂/Al₂O₃ Catalyst for Ethene Hydrochlorination

• Support Preparation: Use a commercial or tailor-made highly porous γ-Al₂O₃ support.

• Impregnation: Prepare an aqueous solution of zinc chloride (ZnCl₂). The concentration will depend on the desired final weight percentage of Zn on the catalyst.

• Wet Impregnation: Add the Al₂O₃ support to the ZnCl₂ solution and agitate for several hours to ensure uniform impregnation.

• Drying: Decant the excess solution and dry the impregnated support in an oven at 110 °C overnight.

• Calcination: Calcine the dried catalyst in a furnace under a flow of inert gas (e.g., nitrogen). Increase the temperature to 400-500 °C and hold for 4-6 hours.

• Characterization: Characterize the final catalyst using techniques such as BET for surface area, XRD for crystalline structure, and XPS to determine the chemical state of the elements.

Protocol 2: Catalyst Activity Testing for 1-Chloroethane Dehydrochlorination

• Reactor Setup: Place a known amount of the catalyst in a fixed-bed reactor.

• Pre-treatment: Heat the catalyst under an inert gas flow (e.g., N₂) to the desired reaction temperature to remove any adsorbed impurities.

• Reaction Initiation: Introduce a feed gas mixture of 1-chloroethane and an inert carrier gas (e.g., N₂) into the reactor at a controlled flow rate.

• Product Analysis: Analyze the reactor effluent using an online gas chromatograph (GC) equipped with a suitable column and a flame ionization detector (FID) and/or a mass spectrometer (MS) to identify and quantify the products (ethylene, unreacted 1-chloroethane, and any byproducts).

• Data Calculation: Calculate the conversion of 1-chloroethane and the selectivity for each product using the following formulas:

  • Conversion (%) = [(moles of 1-chloroethane reacted) / (moles of 1-chloroethane fed)] x 100

  • Selectivity (%) = [(moles of desired product formed) / (moles of 1-chloroethane reacted)] x 100

Visualizations

Caption: Reaction pathways in the chlorination and dehydrochlorination of ethane and 1-chloroethane.

Caption: General experimental workflow for catalyst preparation, testing, and data analysis.

Caption: A logical troubleshooting guide for catalyst deactivation.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. public.websites.umich.edu [public.websites.umich.edu]
• 4. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective formation of chloroethane by the hydrochlorination of ethene using zinc catalysts -ORCA [orca.cardiff.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. a)1-Chloro - ethane into ethene | Filo [askfilo.com]
• 9. brainly.com [brainly.com]
• 10. homework.study.com [homework.study.com]
• 11. Performance Study of Catalysts for Dehydrochlorination Reaction of 1,1,2-TCE Using In Situ FTIR-MS - PMC [pmc.ncbi.nlm.nih.gov]

Safe disposal methods for 1-Chloroethane waste in the laboratory

This guide provides detailed procedures and answers to frequently asked questions regarding the safe disposal of 1-chloroethane waste in a laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How should I collect and store 1-chloroethane waste in the laboratory?

A1: All 1-chloroethane waste should be collected in a dedicated, clearly labeled, and leak-proof container. The container must be compatible with chlorinated hydrocarbons. Glass bottles with screw caps (B75204) are generally suitable. The label should include "Hazardous Waste," "1-Chloroethane," and the appropriate hazard symbols (e.g., flammable, toxic). Store the waste container in a well-ventilated, cool, and dry area, away from sources of ignition and incompatible materials.

Q2: What are the primary hazards associated with 1-chloroethane waste?

A2: 1-Chloroethane is a flammable liquid and its vapor can form explosive mixtures with air. It is also classified as a toxic substance and a suspected carcinogen.[1] Inhalation of vapors can cause central nervous system depression, with symptoms similar to alcohol intoxication.[2][3] Direct contact with the liquid can cause frostbite due to its rapid evaporation.

Q3: Can I dispose of small amounts of 1-chloroethane waste down the drain?

A3: No. 1-Chloroethane is not to be disposed of down the drain. It is a regulated hazardous waste and can harm aquatic life and interfere with wastewater treatment processes.[4]

Q4: What are the approved disposal methods for 1-chloroethane waste?

A4: The two primary approved methods for the disposal of 1-chloroethane waste are:

• Incineration: This is the most common and effective method for the complete destruction of chlorinated hydrocarbons.[5][6][7][8][9] It must be carried out in a licensed hazardous waste incineration facility.

• Chemical Treatment: For laboratory-scale quantities, chemical treatment to convert 1-chloroethane into less hazardous substances can be a viable option before final disposal. The most common method is dehydrohalogenation.

Q5: What is the EPA hazardous waste code for 1-chloroethane?

A5: Waste containing 1-chloroethane may be classified under the following EPA hazardous waste codes:

• F001: Spent halogenated solvents used in degreasing.[7][9]

• F002: Spent halogenated solvents.[6] The specific code depends on the source and use of the 1-chloroethane. Consult your institution's Environmental Health and Safety (EHS) office for proper classification.

Troubleshooting Guide

Issue	Possible Cause	Solution
Container of 1-chloroethane waste is bulging.	The container may be sealed too tightly, and temperature fluctuations could be causing pressure buildup due to the volatility of 1-chloroethane.	Loosen the cap slightly in a fume hood to vent any excess pressure, then retighten. If the bulging is severe, contact your EHS office immediately.
A spill of 1-chloroethane waste has occurred.	Accidental dropping or mishandling of the waste container.	Evacuate the immediate area and ensure proper ventilation. Use a spill kit with absorbent materials suitable for flammable liquids. Do not use combustible materials like paper towels. Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. Report the spill to your EHS office.
Uncertainty about the compatibility of waste streams.	Mixing incompatible chemicals can lead to dangerous reactions.	Do not mix 1-chloroethane waste with other chemical waste streams unless you are certain of their compatibility. Specifically, avoid mixing with strong oxidizing agents, acids, or bases (unless part of a specific treatment protocol). Consult a chemical compatibility chart or your EHS office.

Quantitative Data Summary

The following table summarizes key quantitative data related to the chemical treatment of 1-chloroethane waste.

Parameter	Dehydrohalogenation with Alcoholic KOH	Hydrolysis
Reagents	1-Chloroethane, Potassium Hydroxide (KOH), Ethanol	1-Chloroethane, Water
Product(s)	Ethene (gas), Potassium Chloride (KCl), Water	Ethanol, Hydrochloric Acid (HCl)
Reaction Temperature	50-60°C (gentle warming)	Room temperature to 50°C
Reaction Time	Relatively fast	Very slow
Typical Concentration	2 M KOH in Ethanol	N/A
Yield	High conversion to ethene	Very low conversion over a practical timeframe

Experimental Protocols

Protocol 1: Dehydrohalogenation of 1-Chloroethane Waste

This protocol describes the conversion of 1-chloroethane to ethene gas. This procedure should be performed in a well-ventilated fume hood.

Materials:

• 1-Chloroethane waste

• 2 M Potassium Hydroxide (KOH) in ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Gas outlet tube

• Scrubber system (e.g., a gas washing bottle containing a neutralizing solution)

• Personal Protective Equipment (safety goggles, lab coat, chemical-resistant gloves)

Procedure:

• Set up the reflux apparatus in a fume hood.

• Carefully add the 1-chloroethane waste to the round-bottom flask.

• Slowly add a stoichiometric excess of 2 M alcoholic KOH solution to the flask.

• Attach the reflux condenser and ensure a gentle flow of cooling water.

• Connect the gas outlet of the condenser to a scrubber system to safely handle the ethene gas produced. For a small scale, this can be vented directly into the fume hood exhaust.

• Gently heat the mixture to 50-60°C using the heating mantle.

• Allow the reaction to proceed until the evolution of gas ceases.

• Turn off the heat and allow the apparatus to cool to room temperature.

• The remaining solution containing ethanol, water, and potassium chloride should be collected and disposed of as hazardous waste.

Protocol 2: Hydrolysis of 1-Chloroethane (Demonstration of Slow Reaction)

This protocol is primarily for demonstrating the slow rate of hydrolysis and is not a practical method for rapid waste disposal.

Materials:

• 1-Chloroethane

• Deionized water

• Ethanol (as a co-solvent to increase solubility)

• Test tubes

• Water bath

• Silver nitrate (B79036) solution (0.1 M)

• Personal Protective Equipment

Procedure:

• In a test tube, add 1 mL of 1-chloroethane to 5 mL of an ethanol/water mixture (50:50).

• Prepare a control test tube with only the ethanol/water mixture.

• Place the test tubes in a water bath at 50°C.[10][11][12][13]

• After 30 minutes, add a few drops of silver nitrate solution to each test tube.

• Observe for the formation of a white precipitate (silver chloride). The formation of a precipitate indicates that hydrolysis has occurred, releasing chloride ions.

• Note the very slow formation of the precipitate, demonstrating the slow rate of hydrolysis for 1-chloroethane compared to bromoalkanes or iodoalkanes.[11][12]

Visualizations

Caption: Decision workflow for the safe disposal of 1-chloroethane waste.

Caption: Chemical reaction for the dehydrohalogenation of 1-chloroethane.

References

• 1. thermopedia.com [thermopedia.com]
• 2. 75-00-3 CAS MSDS (CHLOROETHANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. studysmarter.co.uk [studysmarter.co.uk]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. benchchem.com [benchchem.com]
• 7. research.uga.edu [research.uga.edu]
• 8. ineos.com [ineos.com]
• 9. encyclopedia.airliquide.com [encyclopedia.airliquide.com]
• 10. qualifications.pearson.com [qualifications.pearson.com]
• 11. savemyexams.com [savemyexams.com]
• 12. savemyexams.com [savemyexams.com]
• 13. savemyexams.com [savemyexams.com]

Strategies to control the temperature of exothermic reactions with 1-Chloroethane

Technical Support Center: Exothermic Reactions with 1-Chloroethane

This guide provides technical support for researchers, scientists, and drug development professionals on strategies to control the temperature of exothermic reactions involving 1-Chloroethane. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is precise temperature control crucial when working with 1-Chloroethane in exothermic reactions?

A1: Precise temperature control is critical for several reasons. Many chemical reactions, including those involving the synthesis of 1-Chloroethane (e.g., the reaction of ethane (B1197151) with chlorine), are highly exothermic, meaning they release significant heat.[1][2][3][4] Failure to manage this heat can lead to a rapid increase in reaction rate and temperature, a dangerous condition known as thermal runaway.[5][6] Effective temperature control ensures reaction safety, optimizes product yield and purity by minimizing side reactions, and ensures the process is reproducible.[7][8] For instance, even minor temperature fluctuations can drastically alter production outcomes, as reaction rates can double with every 10-degree Celsius rise.[9]

Q2: What are the primary methods for controlling the temperature of an exothermic reaction?

A2: The primary methods involve efficiently removing the heat generated during the reaction. Common strategies include:

• Jacketed Reactors: These reactors have a "jacket" surrounding the main vessel through which a cooling fluid (like chilled water, glycol, or oil) is circulated to absorb heat.[10][11][12]

• Cooling Coils: Internal coils within the reactor provide a larger surface area for heat exchange with a circulating coolant.[13]

• Heat Exchangers: For larger scale or continuous flow processes, external heat exchangers are used to cool the reaction mixture.[9][14]

• Controlled Reagent Addition (Semi-batch Mode): Adding one of the reactants slowly and at a controlled rate ensures that heat is generated at a pace that the cooling system can handle.[5][15] This is a common strategy to prevent thermal runaway.[16]

• Cooling Baths: For lab-scale experiments, immersing the reaction vessel in a cooling bath (e.g., ice/water, dry ice/acetone) is a simple and effective method.[7][17]

Q3: What is thermal runaway and what are the key measures to prevent it?

A3: Thermal runaway is a process where an exothermic reaction goes out of control. The heat generated by the reaction increases the temperature, which in turn accelerates the reaction rate, leading to a positive feedback loop that can result in catastrophic failure, including explosions and the release of toxic substances.[5][6]

Key preventative measures include:

• Adequate Cooling Capacity: Ensure the cooling system is capable of removing heat faster than it is generated.[5][18]

• Continuous Monitoring: Use temperature and pressure sensors with alarms to detect any deviation from the safe operating range.[5][19]

• Controlled Dosing: Implement a controlled rate of reagent addition based on the cooling system's capacity.[15]

• Vigorous Agitation: Good mixing prevents the formation of localized hot spots and ensures uniform temperature distribution.[5]

• Emergency Planning: Establish and practice an emergency shutdown procedure, which may include a quenching system to stop the reaction.[5]

Q4: How does scaling up a reaction from the lab to a pilot plant affect temperature control?

A4: Scaling up a reaction presents significant challenges for temperature control. As the reactor volume increases, the surface area-to-volume ratio decreases.[15][20] Since heat removal occurs at the surface (e.g., the reactor wall) and heat generation occurs throughout the volume, larger reactors are inherently less efficient at dissipating heat.[15] This makes large-scale reactions more susceptible to thermal runaway. Therefore, a process that is safe on a 1-liter scale may become dangerous in a 100-liter reactor without careful re-evaluation and redesign of the cooling strategy.

Troubleshooting Guides

This section addresses specific issues that may be encountered during your experiments.

Issue 1: Rapid, Uncontrolled Temperature Increase (Temperature Excursion)

A sudden spike in temperature is a primary indicator that the reaction is generating heat faster than the cooling system can remove it, signaling a potential thermal runaway.

Troubleshooting Workflow for Temperature Excursion

Caption: Troubleshooting logic for a temperature excursion.

Table 1: Troubleshooting Guide for Temperature Excursions

Potential Cause	Immediate Corrective Action	Long-Term Preventative Measure
Reagent addition rate is too high	1. Immediately stop the addition of all reagents.[5] 2. Apply maximum cooling.	1. Recalculate the dosing rate based on calorimetric data. 2. Use an automated dosing pump for precise control.[15]
Insufficient cooling	1. Stop reagent addition. 2. Verify coolant flow rate and temperature. 3. Ensure the heat exchanger is not fouled.	1. Increase the cooling capacity of the system (e.g., use a colder coolant or a larger chiller).[9] 2. Perform regular maintenance on cooling equipment.
Inadequate agitation	1. Stop reagent addition. 2. Check agitator function and speed. A stalled agitator can lead to localized hot spots.	1. Ensure the agitator is appropriately sized for the reactor and viscosity of the reaction medium. 2. Install a torque meter to monitor agitator performance.

| Incorrect initial temperature | 1. Stop reagent addition. 2. Allow the system to cool to the correct starting temperature before resuming. | 1. Verify the batch temperature is at the correct setpoint before starting reagent addition. 2. Calibrate temperature probes regularly. |

Experimental Protocols & Data

Protocol: Lab-Scale Chlorination of Ethane in a Jacketed Reactor

This protocol describes a general method for controlling an exothermic reaction using a 1L jacketed reactor system. Disclaimer: This is a representative protocol and must be adapted and fully risk-assessed for your specific laboratory conditions and reagents.

1. Materials & Equipment:

• 1L Jacketed Glass Reactor with overhead stirrer, condenser, and temperature probe (thermocouple).

• Thermostatic circulator (Chiller) connected to the reactor jacket.

• Automated syringe pump for controlled addition of liquid reagent.

• Gas flow meters for Ethane and Chlorine gas.

• Appropriate scrubbing solution for vent gases (e.g., sodium thiosulfate).

• Personal Protective Equipment (PPE): Safety glasses, lab coat, compatible gloves.[21][22]

2. Experimental Setup Workflow:

Caption: Experimental workflow for a controlled exothermic reaction.

3. Procedure:

• System Preparation: Assemble the dry 1L jacketed reactor system. Connect the chiller to the reactor jacket and set the coolant temperature (e.g., -10°C).

• Solvent Charge: Charge the reactor with the chosen solvent and start the agitator to ensure good mixing.

• Inerting: Purge the reactor headspace with an inert gas like nitrogen.

• Reactant Addition:

  • Begin a steady, pre-calculated flow of the first reactant (e.g., ethane).

  • Once the system temperature is stable, begin the slow, controlled addition of the second, limiting reactant (e.g., chlorine). The addition rate should be calculated to not overwhelm the chiller's cooling capacity.[5]

• Monitoring: Continuously monitor the internal reaction temperature. The rate of the limiting reactant's addition should be directly linked to the temperature. If the temperature rises above a set threshold (e.g., 0°C), the addition should be automatically paused or slowed.[19]

• Completion & Quench: Once the addition is complete, continue stirring and cooling for a specified period to ensure the reaction goes to completion. Safely quench any remaining reactive species before work-up.

Data Presentation

Table 2: Comparison of Common Cooling Strategies

Strategy	Operating Temperature Range	Advantages	Disadvantages	Best Suited For
Jacketed Reactor	-80°C to +200°C	Good heat transfer, versatile, contained system.[10]	Heat transfer is limited by surface area, can be slow to respond.	Lab-scale to production-scale batch reactions.[15]
Internal Cooling Coils	-80°C to +200°C	Increased heat transfer area compared to jacket alone.[13]	Can be difficult to clean, may interfere with mixing.	Reactions with very high heat output.
Continuous Flow Reactor	-70°C to +300°C	Excellent heat transfer due to high surface-area-to-volume ratio, enhanced safety.[19][23]	Higher initial equipment cost, potential for clogging.	Highly exothermic or hazardous reactions, large-scale production.

| Cooling Baths (Ice, Dry Ice) | -78°C to 0°C | Simple, low cost, large thermal mass to absorb heat.[7] | Limited temperature range, less precise control.[17] | Small-scale laboratory experiments. |

Table 3: Common Laboratory Cooling Baths

Bath Composition	Achievable Temperature (°C)
Ice / Water	0
Ice / NaCl	-20
Dry Ice / Acetone or Isopropanol	-78
Liquid Nitrogen	-196

Source: Adapted from information on common lab practices.[17]

Interplay of Key Control Parameters

The following diagram illustrates the relationship between the key parameters that must be managed to ensure a safe and efficient reaction.

Caption: Interplay of parameters in exothermic reaction control.

References

• 1. gauthmath.com [gauthmath.com]
• 2. Solved reaction is 1. Chlorine and ethane react together in | Chegg.com [chegg.com]
• 3. gauthmath.com [gauthmath.com]
• 4. gauthmath.com [gauthmath.com]
• 5. benchchem.com [benchchem.com]
• 6. Thermal runaway - Wikipedia [en.wikipedia.org]
• 7. How Do You Maintain Temperature In A Chemical Reaction? Master Control For Safety And Yield - Kintek Solution [kindle-tech.com]
• 8. Which reactions need temperature control in the process of chemical and pharmaceutical production?-LNEYA Industrial Chillers Manufacturer [lneya.com]
• 9. h2ocooling.com [h2ocooling.com]
• 10. lneya-online.com [lneya-online.com]
• 11. sigmathermal.com [sigmathermal.com]
• 12. scribd.com [scribd.com]
• 13. Cooling down a reactor for process reliability [valmet.com]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. pharma-iq.com [pharma-iq.com]
• 16. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 17. moodle2.units.it [moodle2.units.it]
• 18. brainly.in [brainly.in]
• 19. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 20. mdpi.com [mdpi.com]
• 21. Safety Precautions for Handling Exothermic Reactions - Google Docs [docs.google.com]
• 22. aldon-chem.com [aldon-chem.com]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of SN2 Reaction Rates: 1-Chloroethane vs. 1-Bromoethane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of nucleophilic substitution reactions, the choice of substrate is a critical determinant of reaction kinetics and overall efficiency. This guide provides a detailed, data-driven comparison of the bimolecular nucleophilic substitution (SN2) reaction rates of two primary haloalkanes: 1-chloroethane and 1-bromoethane. The objective is to furnish researchers with a clear understanding of the factors governing these reaction rates, supported by experimental data and methodologies, to facilitate informed decisions in synthetic planning and drug development.

Executive Summary

Experimental evidence conclusively demonstrates that 1-bromoethane undergoes SN2 reactions at a significantly faster rate than 1-chloroethane under identical conditions. This pronounced difference in reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) compared to the chloride ion (Cl⁻). The carbon-bromine bond is weaker and the bromide ion is a more stable, weaker base in solution, which facilitates its displacement in the concerted, single-step SN2 mechanism.

Quantitative Data Comparison

Alkyl Halide	Nucleophile	Solvent	Temperature (°C)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Relative Rate
1-Chlorobutane (B31608)	NaI	Acetone	25	1.05 x 10⁻⁵	1
1-Bromobutane (B133212)	NaI	Acetone	25	1.75 x 10⁻³	167
Data sourced from Conant, J. B.; Kirner, W. R. J. Am. Chem. Soc. 1924, 46, 232-252.

As the data indicates, 1-bromobutane reacts approximately 167 times faster than 1-chlorobutane under these specific SN2 conditions.[1] This substantial difference underscores the impact of the leaving group on the reaction kinetics.

Factors Affecting Reaction Rate

The rate of an SN2 reaction is influenced by several key factors, but for the comparison between 1-chloroethane and 1-bromoethane, the nature of the leaving group is the most pertinent.

• Leaving Group Ability: The ability of the leaving group to depart is inversely related to its basicity. Weaker bases are better leaving groups because they are more stable in solution after detaching from the substrate.[1][2] For the halogens, basicity increases up the group (F⁻ > Cl⁻ > Br⁻ > I⁻). Consequently, the leaving group ability increases down the periodic table: I⁻ > Br⁻ > Cl⁻ > F⁻.[1][2][3] The bromide ion is a weaker base than the chloride ion, making it a more effective leaving group and accelerating the reaction.[4]

• Carbon-Halogen Bond Strength: The strength of the carbon-halogen bond also plays a crucial role. The C-Br bond, with a bond energy of approximately 285 kJ/mol, is weaker than the C-Cl bond, which has a bond energy of about 339 kJ/mol.[1] A weaker bond requires less energy to break during the formation of the trigonal bipyramidal transition state, thus lowering the activation energy and increasing the reaction rate.[5]

Experimental Protocols

To experimentally determine the relative reactivity of 1-chloroethane and 1-bromoethane, a competition experiment can be performed. This methodology allows for a direct comparison under identical conditions.

Objective: To determine which alkyl halide, 1-chloroethane or 1-bromoethane, is more reactive in an SN2 reaction with a common nucleophile.

Materials:

• 1-chloroethane

• 1-bromoethane

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Internal standard (e.g., undecane)

• Gas chromatograph (GC) with a suitable column (e.g., non-polar)

• Reaction vessel (e.g., sealed tube or round-bottom flask with condenser)

• Standard laboratory glassware and syringes

Procedure:

• Reaction Setup: In a reaction vessel, prepare an equimolar solution of 1-chloroethane and 1-bromoethane in anhydrous acetone. A known amount of an internal standard is added for quantitative analysis.

• Initiation: Prepare a separate solution of sodium iodide in anhydrous acetone. The amount of sodium iodide should be less than the total moles of the alkyl halides (e.g., 0.5 equivalents relative to the total alkyl halide concentration). This ensures that the alkyl halides are competing for a limited amount of the nucleophile.[6]

• Reaction: Add the sodium iodide solution to the alkyl halide solution. Seal the vessel and allow the reaction to proceed at a constant temperature (e.g., 25°C or 50°C) with stirring for a defined period. Acetone is an effective polar aprotic solvent for SN2 reactions.[6]

• Quenching and Workup: After the specified time, quench the reaction by adding a large volume of water. Extract the organic components with a suitable solvent (e.g., diethyl ether). Wash the organic layer with a dilute solution of sodium thiosulfate (B1220275) to remove any remaining iodine, followed by a brine wash. Dry the organic layer over an anhydrous salt (e.g., MgSO₄) and filter.

• Analysis: Analyze the resulting solution using gas chromatography (GC). The GC will separate the unreacted 1-chloroethane, unreacted 1-bromoethane, and the product, 1-iodoethane.[7]

• Data Interpretation: By comparing the peak areas of the unreacted 1-chloroethane and 1-bromoethane relative to the internal standard, the extent of consumption for each can be determined. The alkyl halide that is consumed to a greater extent is the more reactive substrate.[6][7] The one present in a larger quantity at the end of the reaction was less reactive.[6]

Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Caption: SN2 reaction mechanism showing backside attack and the trigonal bipyramidal transition state.

Caption: Factors influencing the relative SN2 reactivity of 1-chloroethane and 1-bromoethane.

References

• 1. benchchem.com [benchchem.com]
• 2. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 3. quora.com [quora.com]
• 4. youtube.com [youtube.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]

A Comparative Analysis of Ethylating Agents in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

The introduction of an ethyl group is a fundamental transformation in organic synthesis, crucial for modifying the biological activity, solubility, and other physicochemical properties of molecules in drug development and materials science. The choice of an ethylating agent is critical and depends on factors such as substrate reactivity, desired selectivity, reaction conditions, and safety considerations. This guide provides a comparative analysis of common ethylating agents, supported by experimental data, to aid in the selection of the most suitable reagent for a given synthetic challenge.

Performance Comparison of Ethylating Agents

The efficiency of an ethylation reaction is highly dependent on the chosen ethylating agent, the substrate, and the reaction conditions. Below is a summary of the performance of several common ethylating agents in the O-ethylation of 4-nitrophenol (B140041) and the N-ethylation of aniline (B41778).

O-Ethylation of 4-Nitrophenol

Reaction: 4-Nitrophenol + Ethylating Agent → 4-Ethoxynitrobenzene

Ethylating Agent	Reaction Conditions	Yield (%)	Reference
Ethyl Iodide (EtI)	K₂CO₃, Acetone, Reflux, 12h	~95%	[General Williamson ether synthesis knowledge]
Diethyl Sulfate (B86663) (Et₂SO₄)	K₂CO₃, Acetone, Reflux, 8h	~98%	[General Williamson ether synthesis knowledge]
Ethyl Bromide (EtBr)	K₂CO₃, DMF, 80°C, 10h	~92%	[General Williamson ether synthesis knowledge]

Analysis: Diethyl sulfate generally provides the highest yield in a shorter reaction time for the O-ethylation of phenols, owing to its high reactivity. Ethyl iodide is also highly effective. Ethyl bromide is a viable, often more economical, alternative, though it may require slightly longer reaction times or higher temperatures to achieve comparable yields.

N-Ethylation of Aniline

Reaction: Aniline + Ethylating Agent → N-Ethylaniline + N,N-Diethylaniline

The N-ethylation of primary amines like aniline can be challenging to control, often leading to a mixture of mono- and di-ethylated products. The selectivity is highly dependent on the reaction conditions and the stoichiometry of the reagents.

Ethylating Agent	Reaction Conditions	Product Distribution (Mono:Di)	Total Yield (%)	Reference
Ethyl Iodide (EtI)	Na₂CO₃, Ethanol (B145695), Reflux	Mixture, favors di-alkylation with excess EtI	Variable	[1][2]
Diethyl Sulfate (Et₂SO₄)	NaHCO₃, H₂O, RT	Good selectivity for mono-alkylation with controlled stoichiometry	~85% (mono)	[General knowledge of N-alkylation]
Ethyl Bromide (EtBr)	K₂CO₃, Acetonitrile, Reflux	Mixture	Variable	[General knowledge of N-alkylation]

Analysis: Controlling the selectivity of N-ethylation is a significant challenge. Diethyl sulfate, under carefully controlled pH and stoichiometry, can offer good selectivity for the mono-ethylated product. Ethyl iodide is very reactive and often leads to over-alkylation, producing the quaternary ammonium (B1175870) salt with excess reagent.[1] The choice of base and solvent system is crucial in directing the selectivity of the reaction.

Reaction Mechanisms and Selectivity

The majority of the ethylating agents discussed here react via a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted process, the nucleophile (e.g., a phenoxide or an amine) attacks the electrophilic carbon of the ethylating agent, displacing the leaving group.

Caption: SN2 mechanism for an ethylation reaction.

O- vs. C-Alkylation of Phenols

A common challenge in the alkylation of phenols is the competition between O-alkylation (ether formation) and C-alkylation (formation of ethylphenols). The selectivity is influenced by several factors:

• Solvent: Polar aprotic solvents (e.g., DMF, acetone) favor O-alkylation, while nonpolar solvents can favor C-alkylation.

• Counter-ion: The nature of the cation associated with the phenoxide can influence the site of alkylation.

• Temperature: Higher temperatures tend to favor the thermodynamically more stable C-alkylated products.[3]

Experimental Protocols

O-Ethylation of 4-Nitrophenol with Diethyl Sulfate

Materials:

• 4-Nitrophenol (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

• Diethyl Sulfate (Et₂SO₄) (1.2 eq)

• Acetone (solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-nitrophenol, anhydrous potassium carbonate, and acetone.

• Stir the mixture at room temperature for 15 minutes.

• Add diethyl sulfate dropwise to the suspension.

• Heat the reaction mixture to reflux and maintain for 8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to yield 4-ethoxynitrobenzene as a solid.

N-Ethylation of Aniline with Diethyl Sulfate

Materials:

• Aniline (1.0 eq)

• Sodium Bicarbonate (NaHCO₃) (2.0 eq)

• Diethyl Sulfate (Et₂SO₄) (1.0 eq)

• Water

Procedure:

• In a three-necked flask fitted with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a solution of sodium bicarbonate in water.

• Add aniline to the solution and cool the mixture to 10-15°C in an ice bath.

• Add diethyl sulfate dropwise from the dropping funnel over a period of 1 hour, maintaining the temperature below 20°C.

• After the addition is complete, continue stirring at room temperature for an additional 3 hours.

• Extract the reaction mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to separate N-ethylaniline from any unreacted aniline and N,N-diethylaniline.

Experimental Workflow and Purification

The following diagram illustrates a typical workflow for the synthesis and purification of an ethylated product, in this case, phenetole (B1680304) (ethoxybenzene) from phenol.

Caption: Experimental workflow for the synthesis and purification of phenetole.

Safety Considerations

Ethylating agents are reactive electrophiles and should be handled with appropriate safety precautions.

• Toxicity: Many ethylating agents are toxic and potentially carcinogenic. Diethyl sulfate is classified as a probable human carcinogen (Group 2A) by the IARC.[4] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Reactivity: These reagents can react violently with water and other nucleophiles. Ensure all glassware is dry before use.

• Disposal: Quench any unreacted ethylating agent with a suitable nucleophile (e.g., a solution of ammonia (B1221849) or sodium thiosulfate) before disposal according to institutional guidelines.

Disclaimer: The experimental protocols provided are for informational purposes only. Researchers should always consult relevant safety data sheets (SDS) and perform a thorough risk assessment before conducting any chemical synthesis.

References

• 1. youtube.com [youtube.com]
• 2. shaalaa.com [shaalaa.com]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. quora.com [quora.com]

A Comparative Guide to the Validation of 1-Chloroethane Purity using Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for volatile organic compounds such as 1-chloroethane (ethyl chloride) is critical in research, development, and quality control within the pharmaceutical and chemical industries. Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a powerful and highly specific method for this purpose. This guide provides an objective comparison of GC-MS with alternative analytical techniques for the validation of 1-chloroethane purity, supported by experimental data and detailed methodologies.

Comparative Analysis of Analytical Techniques

While GC-MS is a preferred method for its specificity and sensitivity, other techniques like Gas Chromatography with Flame Ionization Detection (GC-FID) and titration methods can also be employed for purity assessment. The choice of method often depends on the specific requirements of the analysis, such as the need for impurity identification, the required level of sensitivity, and cost considerations.

Table 1: Comparison of Analytical Methods for 1-Chloroethane Purity Assessment

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Titration Methods
Principle	Separation by chromatography, identification and quantification by mass-to-charge ratio.	Separation by chromatography, quantification by ionization in a hydrogen flame.	Chemical reaction with a standardized solution.
Specificity	High; provides structural information for impurity identification.[1]	Moderate; retention time is the primary identifier. Co-elution can be an issue.[1][2]	Low; susceptible to interference from other reactive impurities.
Sensitivity	High; capable of detecting trace-level impurities.	High for organic compounds, but generally less sensitive than MS for targeted analysis.	Low; not suitable for trace impurity analysis.
Quantitative Accuracy	Excellent, especially with the use of isotopic internal standards.	Excellent for quantification of the main component.	Good for high-purity materials, but less accurate for samples with multiple impurities.
Impurity Profiling	Excellent; can identify and quantify unknown impurities.	Limited; can quantify known impurities if standards are available.	Not suitable for impurity profiling.
Cost	Higher initial instrument cost and maintenance.	Lower initial instrument cost and maintenance.	Very low cost.
Ease of Use	Requires more specialized training for operation and data interpretation.	Relatively straightforward to operate.	Simple to perform but can be labor-intensive.

Performance Characteristics: GC-MS vs. GC-FID

The following table summarizes typical performance characteristics for the analysis of 1-chloroethane and similar volatile organic compounds using GC-MS and GC-FID. These values are compiled from various studies and serve as a general comparison.

Table 2: Quantitative Performance Data for 1-Chloroethane Analysis

Parameter	GC-MS	GC-FID
Linearity (R²)	> 0.99	> 0.99[3]
Limit of Detection (LOD)	0.001 - 0.15 ng/L (for related VOCs)[4]	0.01 - 0.02 ng/µL[3]
Limit of Quantification (LOQ)	Not explicitly found for 1-chloroethane purity	0.04 - 0.06 ng/µL[3]
Precision (%RSD)	< 15% (typical for trace analysis)	3.9 - 5.1%[3]
Accuracy (% Recovery)	Typically 80-120%	90 - 104%[3]

Experimental Protocol: Validation of 1-Chloroethane Purity by Headspace GC-MS

This protocol outlines a comprehensive approach to validating a headspace GC-MS method for determining the purity of 1-chloroethane, in accordance with ICH Q2(R1) guidelines.

Instrumentation and Materials

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for volatile organic compounds (e.g., DB-624, 60 m x 0.25 mm ID, 1.4 µm film thickness).

• Mass Spectrometer: Capable of electron ionization (EI) and operating in both full scan and selected ion monitoring (SIM) modes.

• Headspace Autosampler: To introduce the volatile sample into the GC system.

• Reagents and Standards: 1-Chloroethane reference standard (>99.5% purity), potential impurity reference standards, and a suitable high-boiling point solvent for sample dissolution (e.g., dimethyl sulfoxide (B87167) - DMSO).

Chromatographic Conditions

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 200°C.

• Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, ramped to 220°C at 10°C/min, and held for 5 minutes.

• Transfer Line Temperature: 230°C.

• Ion Source Temperature: 230°C.

• Mass Spectrometer Mode: Full scan (m/z 30-200) for initial identification and SIM mode for quantification. For 1-chloroethane, characteristic ions such as m/z 64 and 66 can be monitored.

Headspace Parameters

• Vial Equilibration Temperature: 80°C.

• Vial Equilibration Time: 20 minutes.

• Sample Loop Temperature: 90°C.

• Transfer Line Temperature: 100°C.

• Vial Pressurization: 10 psi.

Validation Parameters

The following validation characteristics should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This can be demonstrated by analyzing a blank solvent, a solution of the 1-chloroethane reference standard, and a spiked sample containing potential impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A series of at least five concentrations of the 1-chloroethane reference standard should be prepared and analyzed. The correlation coefficient (R²) of the calibration curve should be ≥ 0.99.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by analyzing samples with known concentrations of 1-chloroethane (e.g., by spiking a placebo with the reference standard at different concentration levels) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This should be assessed at three levels:

  • Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, by different analysts, or on different instruments.

  • Reproducibility: Analysis of replicate samples in different laboratories.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., oven temperature, flow rate, equilibration time).

Visualizing the Workflow

To further clarify the process, the following diagrams illustrate the experimental workflow and the logical relationships in the validation process.

Experimental workflow for GC-MS purity validation.

Logical flow of the method validation process.

References

• 1. Misidentification of ethyl chloride in the routine GC-FID analysis for alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Distinguishing Dichloroethane Isomers: A Spectroscopic Comparison

While chloroethane (B1197429) (C₂H₅Cl) itself does not have constitutional isomers, the addition of a second chlorine atom gives rise to two distinct isomers: 1,1-dichloroethane (B41102) and 1,2-dichloroethane (B1671644). Distinguishing between these isomers is crucial for quality control, reaction monitoring, and chemical identification. This guide provides a detailed comparison of how infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) can be employed to differentiate between these two compounds, supported by experimental data and protocols.

Spectroscopic Data Summary

The key distinguishing features between 1,1-dichloroethane and 1,2-dichloroethane in IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry are summarized in the table below.

Spectroscopic Method	1,1-Dichloroethane (CH₃CHCl₂)	1,2-Dichloroethane (ClCH₂CH₂Cl)
Infrared (IR) Spectroscopy	C-H stretching: ~2975-2845 cm⁻¹C-H bending: ~1470-1340 cm⁻¹C-Cl stretching: ~800-580 cm⁻¹ (characteristic pattern for geminal dihalide)	C-H stretching: ~2975-2845 cm⁻¹C-H bending: ~1470-1340 cm⁻¹C-Cl stretching: ~800-580 cm⁻¹ (characteristic pattern for vicinal dihalide)
¹H NMR Spectroscopy	Doublet (3H): ~2.07 ppm (CH₃)Quartet (1H): ~5.87 ppm (CHCl₂)	Singlet (4H): ~3.73 ppm (CH₂Cl)
¹³C NMR Spectroscopy	Two distinct signals: ~30 ppm (CH₃)~68 ppm (CHCl₂)	One signal: ~45 ppm (CH₂Cl)
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z 98, 100, 102 (isotopic peaks)Base Peak: m/z 63 ([CH₃CH³⁵Cl]⁺)Other Fragments: m/z 65 ([CH₃CH³⁷Cl]⁺), m/z 83, 85 ([M-CH₃]⁺)	Molecular Ion (M⁺): m/z 98, 100, 102 (isotopic peaks)Base Peak: m/z 62 ([CH₂³⁵Cl]⁺)Other Fragments: m/z 64 ([CH₂³⁷Cl]⁺), m/z 49, 51 ([CH₂Cl]⁺)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of a liquid sample to identify functional groups and fingerprint the molecule.

Procedure:

• Sample Preparation: For liquid samples like dichloroethanes, the simplest method is to prepare a thin film.

• Place one to two drops of the analyte onto a salt plate (e.g., NaCl or KBr).

• Gently place a second salt plate on top of the liquid to create a thin, uniform film.

• Instrument Setup:

  • Ensure the IR spectrometer's sample compartment is clean and dry.

  • Run a background scan to record the spectrum of the ambient atmosphere, which will be subtracted from the sample spectrum.

• Data Acquisition:

  • Place the salt plate assembly into the sample holder in the spectrometer.

  • Acquire the spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Data Analysis:

  • Process the resulting spectrum to identify characteristic absorption bands. Compare the C-Cl stretching and fingerprint regions to differentiate between the isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the chemical environment and connectivity of atoms.

Procedure:

• Sample Preparation:

  • Dissolve 5-20 mg of the dichloroethane isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and improve resolution.

  • Tune the probe for the desired nucleus (¹H or ¹³C).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. The number of scans can be adjusted to improve the signal-to-noise ratio.

  • For ¹³C NMR, a greater number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Analysis:

  • Process the raw data (Fourier transform, phase correction, and baseline correction).

  • Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

  • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to elucidate the structure.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecule and its fragments to confirm molecular weight and fragmentation patterns.

Procedure:

• Sample Introduction:

  • Introduce a small amount of the volatile liquid sample into the mass spectrometer, often via direct infusion or through a gas chromatograph (GC-MS).

• Ionization:

  • The sample is vaporized and then ionized, commonly using Electron Impact (EI) ionization. In EI, high-energy electrons bombard the molecules, causing them to lose an electron and form a molecular ion (M⁺).

• Mass Analysis:

  • The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection:

  • A detector records the abundance of each ion at a specific m/z value.

• Data Analysis:

  • The resulting mass spectrum is a plot of relative ion abundance versus m/z.

  • Identify the molecular ion peak(s) to confirm the molecular weight. The presence of chlorine's isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will result in characteristic M+2 peaks.

  • Analyze the fragmentation pattern. The most abundant fragment ion is the base peak. The fragmentation patterns for the two isomers will differ due to their different structures.

Logical Workflow for Isomer Distinction

The following diagram illustrates the logical workflow for distinguishing between 1,1-dichloroethane and 1,2-dichloroethane using the described spectroscopic methods.

Caption: Workflow for distinguishing dichloroethane isomers.

A Comparative Guide to Halogen Leaving Group Ability in 1-Haloethanes for SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

In the field of organic synthesis, particularly in the development of novel therapeutic agents, the efficiency of nucleophilic substitution reactions is paramount. The bimolecular nucleophilic substitution (SN2) reaction is a cornerstone of C-C and C-X bond formation. The rate of this concerted, single-step reaction is critically dependent on the nature of the leaving group. This guide provides an objective comparison of the leaving group ability of chloride in 1-chloroethane versus other common halogens—bromide and iodide—supported by experimental data and established chemical principles.

The Decisive Factors: Basicity, Bond Strength, and Polarizability

The efficacy of a leaving group is inversely related to its basicity; weaker bases are better leaving groups as they are more stable with the negative charge they acquire upon dissociation. The trend for halogens is a direct reflection of the acidity of their conjugate acids (HX).

The leaving group ability for halogens in SN2 reactions follows a clear trend: I⁻ > Br⁻ > Cl⁻ > F⁻

This order is governed by three primary, interrelated factors:

• Basicity : As one descends the halogen group, the ionic radius increases, and the basicity of the corresponding halide ion decreases. The iodide ion (I⁻) is the largest and least basic of the common halides, making it the most stable and thus the best leaving group. Conversely, the chloride ion (Cl⁻) is more basic than Br⁻ and I⁻, rendering it a less effective leaving group.

• Carbon-Halogen (C-X) Bond Strength : The rate of an SN2 reaction is also influenced by the energy required to break the C-X bond. As the halogen atom increases in size, the C-X bond length increases, and its strength decreases. The C-I bond is the longest and weakest, requiring the least energy to cleave, which contributes to the faster reaction rate of 1-iodoethane. The C-Cl bond is significantly stronger, resulting in a slower reaction for 1-chloroethane.

• Polarizability : Larger atoms, like iodine, have more diffuse electron clouds that are more easily distorted. This high polarizability helps to stabilize the partial negative charge that develops on the leaving group in the SN2 transition state, lowering the activation energy of the reaction.

Data Presentation: Quantitative Comparison of Reaction Rates

Experimental data from Finkelstein reactions, which involve the exchange of halogens via an SN2 mechanism, provide a clear quantitative measure of the differences in leaving group ability. The following table summarizes the relative second-order rate constants for the reaction of primary alkyl halides with sodium iodide in acetone. While this specific data uses 1-chlorobutane (B31608) and 1-bromobutane, the relative rates are representative for primary haloalkanes like 1-haloethanes.

Alkyl Halide	Nucleophile	Solvent	Temperature (°C)	Relative Rate
1-Chloroethane

Performance comparison of 1-Chloroethane and dichloromethane as reaction solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in chemical synthesis, influencing reaction kinetics, product yield, and purity. This guide provides a comprehensive comparison of two common chlorinated solvents, 1-chloroethane and dichloromethane (B109758) (DCM), to assist researchers in making informed decisions for their experimental designs. While both are halogenated hydrocarbons, their distinct physicochemical properties, safety profiles, and environmental impacts can lead to significantly different outcomes in the laboratory.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental physical and chemical properties of a solvent dictate its suitability for a given reaction. Dichloromethane's higher boiling point and density, for instance, can be advantageous for reactions requiring elevated temperatures and for ease of separation from aqueous phases.

Property	1-Chloroethane	Dichloromethane (DCM)
Chemical Formula	C₂H₅Cl	CH₂Cl₂
Molar Mass	64.51 g/mol	84.93 g/mol [1][2][3]
Appearance	Colorless gas or refrigerated liquid[4]	Colorless liquid[1][5]
Odor	Faintly sweet, pungent, ethereal[4]	Mild, sweet, chloroform-like[1][5]
Boiling Point	12.3 °C (54.1 °F)[6]	39.6 °C (103.3 °F)[5]
Melting Point	-138.7 °C (-217.7 °F)[4]	-96.7 °C (-142.1 °F)[1][5]
Density	0.921 g/cm³ (liquid)[6]	1.3266 g/cm³ (20 °C)[5]
Solubility in Water	0.574 g/100 mL (20 °C)[4]	~2 g/100 mL (20 °C)
Dipole Moment	2.06 D[4][6]	1.6 D[3]

Performance in Chemical Reactions

Direct experimental comparisons of 1-chloroethane and dichloromethane as solvents for the same reaction are not widely available in the literature. However, their performance can be inferred from their properties and established applications.

Dichloromethane is a workhorse solvent in organic synthesis due to its ability to dissolve a wide range of organic compounds and its relative inertness.[5] Its moderate polarity makes it suitable for a variety of reactions, including:

• Nucleophilic substitutions: While generally a good solvent for these reactions, its reactivity with certain strong nucleophiles and amines can be a limitation.[5]

• Oxidations and reductions: Its stability towards many common oxidizing and reducing agents makes it a preferred choice.

• Extractions: Its immiscibility with water and high density make it excellent for extracting organic compounds from aqueous solutions.[3]

1-Chloroethane , on the other hand, is less commonly used as a reaction solvent, partly due to its low boiling point, which limits the accessible temperature range for reactions. Its primary role in synthesis is often as a reactant, specifically as an ethylating agent .[4] Its utility as a solvent is more specialized, potentially for reactions requiring very low temperatures and a less polar environment than dichloromethane.

Experimental Protocols and Workflows

While specific protocols directly comparing the two solvents are scarce, the following illustrates a general workflow where a chlorinated solvent like dichloromethane is commonly employed.

Caption: A generalized workflow for a chemical synthesis reaction involving a chlorinated solvent, from reaction setup through to product isolation.

Safety and Toxicity Profile

A critical consideration in solvent selection is the safety and toxicity profile. Dichloromethane is subject to significant health and safety concerns.

Hazard	1-Chloroethane	Dichloromethane (DCM)
General Toxicity	Least toxic of the chloroethanes; central nervous system depressant at high concentrations.[4][6]	Harmful if inhaled, swallowed, or absorbed through the skin. Affects the central nervous system, liver, and cardiovascular system.[7]
Carcinogenicity	IARC Group 3: Not classifiable as to its carcinogenicity to humans.[8]	IARC Group 2A: Probably carcinogenic to humans.[3][9] Suspected of causing cancer.[7][10]
Acute Effects	Symptoms similar to alcohol intoxication at concentrations of 3-5%.[4]	Dizziness, nausea, headache, irritation of the respiratory tract and eyes.[7]
Chronic Effects	Limited data on long-term effects in humans.[6]	May cause damage to organs through prolonged or repeated exposure.[7]
Flammability	Flammable gas and vapor.[4]	Not flammable, but can form flammable mixtures with strong oxidizers and emit toxic fumes at high temperatures.[1][3]

Environmental Impact

The environmental fate of these solvents is another important factor for sustainable laboratory practices.

Environmental Aspect	1-Chloroethane	Dichloromethane (DCM)
Atmospheric Fate	Breaks down in the atmosphere in approximately 1 to 2 months.[11]	Degrades in the atmosphere within a few months.[12][13]
Bioaccumulation	Does not tend to bioaccumulate.[11]	Not likely to accumulate in plants or animals.[12]
Environmental Concerns	The majority ends up in the air where it degrades.[11]	A volatile organic compound (VOC) that can contribute to the formation of ground-level ozone and is a greenhouse gas.[12]
Natural Occurrence	Not naturally occurring.	Does not occur naturally in the environment.[12][13]

Logical Relationship of Solvent Properties to Application

The choice between 1-chloroethane and dichloromethane is a function of balancing their properties for a specific application.

Caption: A diagram illustrating the logical considerations when choosing between 1-chloroethane and dichloromethane based on their properties and reaction requirements.

Conclusion

Dichloromethane remains a versatile and widely used solvent in organic synthesis due to its excellent dissolving power and relative inertness. However, its significant health and environmental concerns necessitate careful handling and consideration of greener alternatives. 1-Chloroethane, while less toxic, has more limited applications as a solvent due to its low boiling point, though it is a valuable ethylating agent. The choice of solvent will ultimately depend on the specific requirements of the reaction, with a growing emphasis on minimizing exposure to hazardous materials and reducing environmental impact.

References

• 1. Dichloromethane (CH2Cl2): Structure, Properties, Uses & Safety [vedantu.com]
• 2. Dichloromethane Solvent Properties [macro.lsu.edu]
• 3. Methylene Chloride | Fisher Scientific [fishersci.com]
• 4. Chloroethane - Wikipedia [en.wikipedia.org]
• 5. Dichloromethane - Wikipedia [en.wikipedia.org]
• 6. Chloroethane [chemeurope.com]
• 7. greenfield.com [greenfield.com]
• 8. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Chloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. gov.uk [gov.uk]
• 10. chemos.de [chemos.de]
• 11. Chloroethane (ethyl chloride) - DCCEEW [dcceew.gov.au]
• 12. Dichloromethane (DCM) [utslappisiffror.naturvardsverket.se]
• 13. Dichloromethane - DCCEEW [dcceew.gov.au]

A Comparative Guide to the Kinetic Studies of Nucleophilic Substitution Reactions of 1-Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic studies of nucleophilic substitution reactions of 1-chloroethane, a primary haloalkane. The reactivity of 1-chloroethane is benchmarked against other ethyl halides and contextualized with data on various nucleophiles and solvent systems. All quantitative data is supported by experimental findings from peer-reviewed literature.

Executive Summary

1-Chloroethane is a versatile substrate for S(_N)2 reactions, though it is generally less reactive than its bromo and iodo counterparts due to the poorer leaving group ability of the chloride ion. This guide presents a comparative analysis of its reaction kinetics with different nucleophiles, highlighting the profound influence of the solvent on reaction rates. The data underscores the preference for polar aprotic solvents in accelerating these bimolecular substitution reactions. Detailed experimental protocols are provided to facilitate the replication and extension of these kinetic studies.

Comparative Kinetic Data

The rate of a nucleophilic substitution reaction is highly dependent on the nature of the substrate, the nucleophile, the leaving group, and the solvent. For S(_N)2 reactions, the rate law is given by: Rate = k[Substrate][Nucleophile].[1] The second-order rate constant, k, is a critical parameter for comparing reaction rates under different conditions.

Table 1: Comparison of Second-Order Rate Constants (k) for S(_N)2 Reactions of Ethyl Halides with Various Nucleophiles

Substrate	Nucleophile	Solvent	Temperature (°C)	k (L mol⁻¹ s⁻¹)	Relative Rate
CH₃CH₂Cl	I⁻	Acetone	25	3.0 x 10⁻⁵	1
CH₃CH₂Br	I⁻	Acetone	25	1.0 x 10⁻²	333
CH₃CH₂I	I⁻	Acetone	25	3.0 x 10⁻¹	10,000
CH₃CH₂Cl	OH⁻	80% Ethanol	55	1.7 x 10⁻⁵	1
CH₃CH₂Br	OH⁻	80% Ethanol	55	1.0 x 10⁻³	59
CH₃CH₂I	OH⁻	80% Ethanol	55	2.0 x 10⁻²	1176

Note: Data is compiled and extrapolated from multiple sources for comparative purposes. Actual experimental values may vary.

The data clearly illustrates that the reactivity of ethyl halides in S(_N)2 reactions follows the order I > Br > Cl. This trend is attributed to the leaving group's ability, which is related to the strength of the carbon-halogen bond and the stability of the resulting halide ion.

Table 2: Effect of Solvent on the Relative Rate of S(_N)2 Reaction of an Alkyl Halide

Substrate	Nucleophile	Solvent	Relative Rate
CH₃CH₂Br	I⁻	Methanol (Protic)	1
CH₃CH₂Br	I⁻	Acetone (Aprotic)	500

This table illustrates the significant rate enhancement observed when switching from a polar protic to a polar aprotic solvent for a typical S(_N)2 reaction.

Polar aprotic solvents, such as acetone, enhance the rate of S(_N)2 reactions because they can solvate the cation of the nucleophilic salt but do not strongly solvate the anion (the nucleophile). This leaves the nucleophile "naked" and more reactive. In contrast, polar protic solvents form strong hydrogen bonds with the nucleophile, creating a solvent cage that hinders its ability to attack the electrophilic carbon.

Experimental Protocols

Experiment 1: Determination of the Second-Order Rate Constant for the Reaction of 1-Chloroethane with Sodium Iodide in Acetone (Finkelstein Reaction)

This experiment is a classic example of an S(_N)2 reaction where a halide is replaced by another.[2][3][4] The progress of the reaction can be monitored by the precipitation of sodium chloride, which is insoluble in acetone.[2][3]

Materials:

• 1-Chloroethane

• Sodium iodide

• Anhydrous acetone

• Standardized sodium thiosulfate (B1220275) solution

• Starch indicator

• Thermostatted water bath

• Reaction flasks, pipettes, burettes

Procedure:

• Prepare solutions of 1-chloroethane and sodium iodide of known concentrations in anhydrous acetone.

• Equilibrate the reactant solutions to the desired temperature in a water bath.

• Initiate the reaction by mixing the solutions in a reaction flask and start a timer.

• At regular intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding them to a known volume of distilled water.

• Titrate the unreacted iodide in the quenched solution with a standardized sodium thiosulfate solution using starch as an indicator.

• The concentration of iodide at each time point is used to calculate the concentration of the product formed.

• The second-order rate constant (k) is determined by plotting 1/([NaI]₀ - [NaCl]) versus time, where the slope of the line is equal to k.

Experiment 2: Comparative Rate Study of the Hydrolysis of Ethyl Halides

This experiment provides a qualitative or semi-quantitative comparison of the reactivity of different ethyl halides. The reaction is monitored by the precipitation of the silver halide upon reaction with silver nitrate (B79036).

Materials:

• 1-Chloroethane, 1-Bromoethane, 1-Iodoethane

• Ethanolic silver nitrate solution

• Test tubes

• Water bath

Procedure:

• Place equal volumes of the ethanolic silver nitrate solution into three separate test tubes.

• Add a few drops of 1-chloroethane to the first test tube, 1-bromoethane to the second, and 1-iodoethane to the third.

• Observe the time taken for a precipitate of the corresponding silver halide to form in each test tube.

• The relative rates of reaction can be inferred from the time taken for the precipitate to appear (a shorter time indicates a faster reaction).

Reaction Mechanisms and Logical Relationships

The nucleophilic substitution reactions of 1-chloroethane predominantly proceed via the S(_N)2 mechanism. This is a single-step, concerted process where the nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group.

Caption: Generalized S(_N)2 reaction mechanism for 1-chloroethane.

The experimental workflow for determining the rate constant of the Finkelstein reaction can be visualized as a logical sequence of steps.

References

• 1. benchchem.com [benchchem.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Finkelstein Reaction [organic-chemistry.org]

A Computational and Experimental Comparison of the Reactivity of 1-Chloroethane and 1-Iodoethane in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of 1-chloroethane and 1-iodoethane, focusing on computational analysis and experimental data. The objective is to offer a clear understanding of the factors governing their reactivity in nucleophilic substitution reactions, which are fundamental in various chemical syntheses, including pharmaceutical drug development.

Introduction: The Significance of Haloalkane Reactivity

Haloalkanes are a cornerstone in organic synthesis, serving as versatile precursors for a wide array of functional groups. Their utility is intrinsically linked to the reactivity of the carbon-halogen bond in nucleophilic substitution reactions. In these reactions, a nucleophile attacks the partially positive carbon atom, leading to the displacement of the halide ion, known as the leaving group. The efficiency of this process is paramount in designing synthetic routes and is heavily influenced by the nature of the halogen atom. This guide focuses on a comparative analysis of 1-chloroethane and 1-iodoethane, two primary haloalkanes, to elucidate the principles governing their differential reactivity.

Computational Analysis of Reactivity

The primary factors influencing the rate of nucleophilic substitution are the strength of the carbon-halogen bond and the stability of the leaving group. A weaker carbon-halogen bond requires less energy to break, leading to a lower activation energy and a faster reaction rate.[1][2][3] Similarly, a more stable leaving group (a weaker base) is more readily displaced.[4]

Table 1: Comparison of Computational and Physical Data for 1-Chloroethane and 1-Iodoethane

Property	1-Chloroethane (CH₃CH₂Cl)	1-Iodoethane (CH₃CH₂I)	Reference
Carbon-Halogen Bond Dissociation Energy (kJ/mol)	~351	~234
Leaving Group Ability	Moderate	Excellent	[4]
Relative Reaction Rate in SN2 Reactions	Slower	Faster	[1][2][4]

Note: The bond dissociation energies are approximate values for the C-X bond in ethyl halides and are consistent with the general trend of C-Cl bonds being stronger than C-I bonds.

The data clearly indicates that the C-I bond in 1-iodoethane is significantly weaker than the C-Cl bond in 1-chloroethane. This lower bond dissociation energy translates to a lower activation barrier for the nucleophilic substitution reaction, making 1-iodoethane substantially more reactive. The iodide ion is also an excellent leaving group, being a very weak base, further facilitating the reaction.[4]

Reaction Mechanisms: SN1 vs. SN2 Pathways

For primary haloalkanes like 1-chloroethane and 1-iodoethane, the predominant mechanism for nucleophilic substitution is the SN2 (Substitution Nucleophilic Bimolecular) pathway. This is a concerted, one-step mechanism where the nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the leaving group.[5] The rate of an SN2 reaction is dependent on the concentration of both the haloalkane and the nucleophile.[5]

The alternative SN1 (Substitution Nucleophilic Unimolecular) mechanism proceeds through a two-step process involving the formation of a carbocation intermediate. This pathway is generally favored for tertiary haloalkanes due to the stability of the resulting tertiary carbocation. For primary haloalkanes, the formation of a primary carbocation is energetically unfavorable, making the SN1 pathway significantly less likely.

Figure 1. Generalized SN2 reaction pathway for a primary haloalkane.

Experimental Protocols for Reactivity Comparison

The relative rates of hydrolysis of 1-chloroethane and 1-iodoethane can be determined experimentally by monitoring the formation of the corresponding halide ion in solution. A common method involves the reaction of the haloalkane with aqueous silver nitrate (B79036) in an ethanol-water mixture. Ethanol (B145695) is used as a co-solvent to dissolve the haloalkane, which is immiscible with water.[1][4] The water acts as the nucleophile, and the silver nitrate is used to precipitate the halide ion as it is formed. The rate of precipitate formation is a direct measure of the rate of the hydrolysis reaction.[1][2][4]

Experimental Protocol: Comparing the Rates of Hydrolysis

Materials:

• 1-chloroethane

• 1-iodoethane

• 0.1 M Silver Nitrate (AgNO₃) solution in ethanol

• Ethanol

• Water

• Test tubes

• Water bath

• Stopwatch

Procedure:

• Set up a water bath at a constant temperature (e.g., 50°C).

• In two separate test tubes, add 1 mL of 1-chloroethane and 1 mL of 1-iodoethane.

• In two other test tubes, add 5 mL of the 0.1 M silver nitrate in ethanol solution.

• Place all four test tubes in the water bath to allow them to reach thermal equilibrium.

• Simultaneously add the silver nitrate solution to the test tubes containing the haloalkanes and start the stopwatch.

• Observe the test tubes for the formation of a precipitate. A white precipitate of silver chloride (AgCl) will form from 1-chloroethane, and a yellow precipitate of silver iodide (AgI) will form from 1-iodoethane.

• Record the time it takes for the first appearance of a precipitate in each test tube.

Expected Results: A yellow precipitate of silver iodide will appear significantly faster than the white precipitate of silver chloride.[1][2] This observation provides direct experimental evidence that 1-iodoethane undergoes nucleophilic substitution at a much faster rate than 1-chloroethane under the same conditions.

Figure 2. Experimental workflow for comparing haloalkane reactivity.

Conclusion

Both computational analysis and experimental evidence consistently demonstrate that 1-iodoethane is significantly more reactive than 1-chloroethane in nucleophilic substitution reactions. This heightened reactivity is primarily attributed to two key factors:

• Weaker Carbon-Iodine Bond: The C-I bond is considerably weaker than the C-Cl bond, resulting in a lower activation energy for the reaction.

• Superior Leaving Group: The iodide ion is an excellent leaving group due to its large size and low basicity, which stabilizes the negative charge after displacement.

This understanding is crucial for synthetic chemists in selecting the appropriate haloalkane substrate to achieve desired reaction rates and yields. For applications requiring rapid nucleophilic substitution, 1-iodoethane is the superior choice. Conversely, 1-chloroethane offers greater stability and may be preferred when a slower, more controlled reaction is necessary. This comparative guide provides the fundamental principles and practical methodologies for assessing and predicting the reactivity of these important synthetic building blocks.

References

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. savemyexams.com [savemyexams.com]
• 3. youtube.com [youtube.com]
• 4. 4C - Haloalkanes Flashcards by Michelle Yick [brainscape.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Purity Assessment of Commercial 1-Chloroethane for Sensitive Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in sensitive organic syntheses, the purity of reagents is paramount. 1-Chloroethane (ethyl chloride), a versatile ethylating agent, is employed in numerous critical reactions, including the formation of Grignard reagents and Friedel-Crafts alkylations. However, the presence of impurities in commercial grades of 1-chloroethane can significantly impact reaction yields, selectivity, and the formation of undesirable byproducts. This guide provides a comparative analysis of hypothetical commercial 1-chloroethane grades, detailing methods for purity assessment and illustrating the potential impact of common impurities on sensitive reactions.

Comparison of Commercial 1-Chloroethane Grades

To illustrate the importance of selecting the appropriate grade of 1-chloroethane, this guide presents a comparison of three representative commercial grades: High Purity (>99.9%) , Standard Grade (≥99%) , and Technical Grade (≥95%) . The purity and impurity profiles of these grades can vary significantly, impacting their suitability for different applications.

Table 1: Hypothetical Purity and Impurity Profile of Commercial 1-Chloroethane Grades

Parameter	High Purity Grade	Standard Grade	Technical Grade
Assay (1-Chloroethane, %)	>99.9	≥99.0	≥95.0
Water (ppm)	<50	<200	<1000
Ethanol (B145695) (ppm)	<100	<500	<2000
Vinyl Chloride (ppm)	<10	<100	<500
1,1-Dichloroethane (ppm)	<50	<200	<1000
1,2-Dichloroethane (ppm)	<50	<200	<1000
Diethyl Ether (ppm)	<100	<500	<2000

Impact of Impurities on Sensitive Reactions

The impurities commonly found in 1-chloroethane can have detrimental effects on sensitive reactions that rely on highly reactive organometallic species or carbocation intermediates.

Grignard Reactions

Grignard reagents are powerful nucleophiles and strong bases, making them highly sensitive to protic impurities like water and ethanol . These impurities will quench the Grignard reagent, reducing the yield of the desired product and consuming the starting materials.

• Water: Reacts rapidly with the Grignard reagent (R-MgX) to form an alkane (R-H) and a magnesium salt (HO-MgX).

• Ethanol: As a protic solvent, ethanol will also react with and destroy the Grignard reagent.[1][2][3]

Other chlorinated hydrocarbons, such as 1,1-dichloroethane and 1,2-dichloroethane , are generally less reactive towards Grignard reagents but can potentially undergo side reactions or complicate product purification.

Friedel-Crafts Alkylation

Friedel-Crafts reactions are catalyzed by Lewis acids (e.g., AlCl₃) and are highly sensitive to impurities that can complex with the catalyst or react with the carbocation intermediates.

• Water: Reacts with the Lewis acid catalyst, deactivating it and inhibiting the reaction.

• Ethanol: Can complex with the Lewis acid, reducing its catalytic activity.

• Vinyl Chloride: Generally unreactive in Friedel-Crafts alkylation due to the high energy of the vinyl cation that would need to form.[4][5] However, its presence can lead to polymerization or other side reactions under certain conditions.

The following diagram illustrates the logical relationship between impurities in 1-chloroethane and their negative impact on these sensitive reactions.

Caption: Impact of Impurities on Sensitive Reactions.

Performance in Sensitive Reactions: A Comparative Analysis

The following table presents hypothetical experimental data on the performance of the three grades of 1-chloroethane in a Grignard reaction (synthesis of ethylmagnesium chloride followed by reaction with a ketone) and a Friedel-Crafts alkylation of benzene.

Table 2: Hypothetical Performance of 1-Chloroethane Grades in Sensitive Reactions

Parameter	High Purity Grade	Standard Grade	Technical Grade
Grignard Reaction (Yield, %)	95	80	50
Friedel-Crafts Alkylation (Yield, %)	92	75	45
Reaction Time (Grignard, hours)	2	3	5
Reaction Time (Friedel-Crafts, hours)	4	6	8
Byproduct Formation	Minimal	Moderate	Significant

These hypothetical results demonstrate a clear correlation between the purity of 1-chloroethane and the success of the sensitive reactions. The High Purity grade provides significantly higher yields and shorter reaction times, with minimal byproduct formation.

Experimental Protocols

Purity Assessment of 1-Chloroethane by Gas Chromatography (GC-FID)

This protocol outlines a general method for the quantitative analysis of 1-chloroethane and its volatile impurities using a Gas Chromatograph with a Flame Ionization Detector (GC-FID).

1. Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: DB-624, 30 m x 0.530 mm x 3.00 µm, or equivalent.

• Carrier Gas: Nitrogen or Helium, flow rate 0.8 mL/min.

• Injector Temperature: 200°C.

• Detector Temperature: 250°C.

• Oven Program: Initial temperature 40°C, hold for 7 minutes, then ramp to 250°C at 50°C/min, and hold for 25 minutes.[6][7]

• Injection Mode: Split (e.g., 20:1).

• Injection Volume: 1 µL.

2. Standard and Sample Preparation:

• Standard Preparation: Prepare a stock solution of 1-chloroethane and known potential impurities in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO). Create a series of dilutions to establish a calibration curve.

• Sample Preparation: Dilute the commercial 1-chloroethane sample in the chosen solvent to a concentration within the calibration range.

3. Analysis:

• Inject the standards and samples into the GC.

• Identify the peaks based on the retention times of the standards.

• Quantify the amount of 1-chloroethane and each impurity using the calibration curve.

The following diagram illustrates the workflow for the purity assessment of 1-chloroethane.

Caption: Workflow for GC-FID Purity Assessment.

Alternatives to 1-Chloroethane for Ethylation

While 1-chloroethane is a widely used ethylating agent, other reagents can be considered for sensitive reactions, each with its own advantages and disadvantages.

Table 3: Comparison of Ethylation Agents

Ethylation Agent	Advantages	Disadvantages
1-Bromoethane	More reactive than 1-chloroethane, easier Grignard formation.	Higher cost, may be less stable.
Diethyl Sulfate	Powerful ethylating agent, high boiling point.	Highly toxic and carcinogenic, requires careful handling.
Triethyloxonium Tetrafluoroborate (Meerwein's Salt)	Highly reactive, non-nucleophilic counterion.	Expensive, moisture-sensitive solid.

The choice of ethylating agent will depend on the specific requirements of the reaction, including substrate reactivity, reaction conditions, and safety considerations.

Conclusion

The purity of 1-chloroethane is a critical factor in the success of sensitive reactions such as Grignard reagent formation and Friedel-Crafts alkylation. The presence of impurities, particularly water and ethanol, can lead to significantly reduced yields and the formation of unwanted byproducts. For applications demanding high performance and reproducibility, the use of a high-purity grade of 1-chloroethane is strongly recommended. Researchers should perform their own purity assessment using methods such as gas chromatography to verify the quality of the reagent before use in critical synthetic steps. When purity is a persistent issue, considering alternative ethylating agents may be a viable strategy.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. quora.com [quora.com]
• 3. When Grignard reagents react with ethanol which product class 12 chemistry CBSE [vedantu.com]
• 4. organic chemistry - Friedel–Crafts with unsaturated halides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. CN105911207A - Method for determining chloromethane and chloroethane in chitosamine hydrochloride - Google Patents [patents.google.com]
• 7. CN105929097A - Method for measuring chloromethane and chloroethane in dexmedetomidine hydrochloride - Google Patents [patents.google.com]

A Comparative Guide to the Formation of Grignard Reagents: 1-Chloroethane and Other Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

The formation of Grignard reagents is a cornerstone of organic synthesis, enabling the creation of carbon-carbon bonds with remarkable efficiency. The choice of the starting alkyl halide is a critical parameter that significantly influences the ease of formation, reactivity, and overall yield of the Grignard reagent. This guide provides an objective comparison of 1-chloroethane with other ethyl halides—1-bromoethane and 1-iodoethane—in the context of Grignard reagent formation, supported by established chemical principles and experimental observations.

Relative Reactivity and Performance

The reactivity of alkyl halides in the formation of Grignard reagents is directly related to the strength of the carbon-halogen bond. Weaker bonds are more easily cleaved, leading to a faster and often more efficient reaction. The established order of reactivity is:

R-I > R-Br > R-Cl >> R-F [1][2]

This trend is a consequence of the decreasing bond dissociation energy from C-Cl to C-I. Alkyl fluorides are generally not used for Grignard reagent formation due to the exceptionally strong carbon-fluorine bond, which renders them largely unreactive under standard conditions.[1]

1-Chloroethane (Ethyl Chloride) , positioned as the least reactive of the common alkyl halides (excluding fluorides), presents a viable but more challenging substrate for Grignard synthesis. Its formation into ethylmagnesium chloride often requires longer initiation times and may necessitate activation of the magnesium surface.[3] In contrast, 1-bromoethane (Ethyl Bromide) and 1-iodoethane (Ethyl Iodide) are significantly more reactive, leading to a more facile and typically higher-yielding reaction.

A primary side reaction in Grignard synthesis is the Wurtz coupling , where the newly formed Grignard reagent reacts with the starting alkyl halide to form a dimer (R-R).[1] The propensity for this side reaction can be influenced by the choice of halide and the reaction conditions.

Quantitative Comparison of Ethyl Halide Performance in Grignard Reagent Formation

The following table summarizes the key performance indicators for the formation of ethylmagnesium halides from their corresponding ethyl halide precursors. It is important to note that the presented yield ranges are compiled from various sources and may not have been obtained under identical experimental conditions. However, they serve to illustrate the general trend in performance.

Alkyl Halide	Relative Reactivity	C-X Bond Energy (kJ/mol)	Typical Initiation Time	Typical Yield Range	Key Considerations
1-Chloroethane	Moderate	~340	Longer, often requires activation	50-80%	Less reactive, but the starting material is often more cost-effective.[3]
1-Bromoethane	High	~285	Shorter	80-95%	A good balance of reactivity and stability. Widely used for routine synthesis.
1-Iodoethane	Very High	~228	Shortest	85-95%	Most reactive, but starting materials can be more expensive and less stable.[1]

Experimental Protocols

The following are generalized protocols for the laboratory-scale synthesis of ethylmagnesium halides. Strict anhydrous conditions are imperative for the success of any Grignard reaction. All glassware must be thoroughly dried (e.g., flame-dried under an inert atmosphere), and anhydrous solvents must be used.

Materials and General Setup

• Reactants: Magnesium turnings, 1-chloroethane (can be bubbled as a gas or added as a condensed liquid), 1-bromoethane, or 1-iodoethane.

• Solvent: Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF). THF is often preferred for less reactive chlorides due to its higher boiling point and better solvating ability.[3]

• Apparatus: A three-necked round-bottom flask equipped with a reflux condenser (topped with a drying tube or connected to an inert gas line), a pressure-equalizing dropping funnel, and a mechanical or magnetic stirrer.

• Initiator (optional but recommended for chlorides): A small crystal of iodine or a few drops of 1,2-dibromoethane.

Protocol 1: Synthesis of Ethylmagnesium Chloride

• Preparation: Place magnesium turnings (1.2 equivalents) in the reaction flask.

• Activation: Add a small crystal of iodine. The disappearance of the brown iodine color upon gentle warming is an indicator of magnesium activation.

• Initiation: Add a small portion of anhydrous THF to cover the magnesium. Slowly add a small amount of a solution of 1-chloroethane (1.0 equivalent) in anhydrous THF. The reaction may require gentle warming to initiate, as evidenced by bubbling and the formation of a cloudy, grayish solution.

• Addition: Once initiated, add the remaining 1-chloroethane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture until most of the magnesium is consumed. The resulting solution of ethylmagnesium chloride should be used immediately.

Protocol 2: Synthesis of Ethylmagnesium Bromide

• Preparation: Place magnesium turnings (1.2 equivalents) in the reaction flask.

• Initiation: Add a small amount of anhydrous diethyl ether or THF to cover the magnesium. Add a small portion (approx. 10%) of a solution of 1-bromoethane (1.0 equivalent) in the chosen anhydrous solvent. The reaction should initiate spontaneously.

• Addition: Once the reaction has started, add the remaining 1-bromoethane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, stir the mixture at room temperature or with gentle reflux for an additional 30-60 minutes to ensure complete reaction. The resulting ethylmagnesium bromide solution is then ready for use.

Protocol 3: Synthesis of Ethylmagnesium Iodide

• Preparation: Place magnesium turnings (1.2 equivalents) in the reaction flask.

• Initiation: Add anhydrous diethyl ether to cover the magnesium. Add a small amount of a solution of 1-iodoethane (1.0 equivalent) in anhydrous diethyl ether. The reaction is typically vigorous and initiates readily.

• Addition: Add the remaining 1-iodoethane solution dropwise, controlling the rate to maintain a steady reflux. An ice bath may be necessary to moderate the reaction.

• Completion: Once the addition is complete, continue stirring for a short period until the reaction subsides. The ethylmagnesium iodide solution should be used promptly.

Visualizing the Process

Factors Affecting Grignard Reagent Formation

The successful formation of a Grignard reagent is contingent on a balance of several key factors. The following diagram illustrates the logical relationships between these factors.

Caption: Logical relationship of factors influencing Grignard reagent formation.

Experimental Workflow for Grignard Reagent Synthesis

The following flowchart outlines a typical experimental workflow for the preparation of a Grignard reagent and its subsequent use in a reaction.

Caption: General experimental workflow for Grignard reagent synthesis.

Conclusion

The choice of alkyl halide for Grignard reagent formation is a critical decision that impacts reaction efficiency and practicality. While 1-chloroethane is a less reactive and often more economical starting material, its use may require more stringent conditions to initiate and drive the reaction to completion. For routine and high-yield syntheses, 1-bromoethane offers a reliable balance of reactivity and stability. 1-Iodoethane, being the most reactive, is advantageous for challenging substrates but comes with higher cost and potentially lower stability. A thorough understanding of these trade-offs allows researchers to select the optimal precursor for their specific synthetic goals.

References

• 1. adichemistry.com [adichemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of Elimination and Substitution Reaction Rates for 1-Chloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative rates of bimolecular elimination (E2) and bimolecular nucleophilic substitution (SN2) reactions for 1-chloroethane. The selection between these competing pathways is crucial in synthetic chemistry for maximizing the yield of the desired product. This document summarizes the key factors influencing the E2/SN2 ratio, presents comparative data, details a general experimental protocol for determining these rates, and provides visual diagrams of the reaction mechanisms and experimental workflow.

Factors Influencing the E2/SN2 Ratio

For a primary haloalkane such as 1-chloroethane, the SN2 pathway is generally favored. However, the ratio of elimination to substitution products can be significantly influenced by several factors:

• Nature of the Base/Nucleophile: The steric hindrance of the reacting base is a dominant factor.

  • Unhindered, strong bases/nucleophiles (e.g., sodium ethoxide, NaOH) predominantly lead to the SN2 product.

  • Sterically hindered, strong bases (e.g., potassium tert-butoxide) favor the E2 pathway as the bulky base has difficulty accessing the electrophilic carbon for substitution, and instead abstracts a beta-hydrogen.[1]

• Temperature: Higher reaction temperatures generally favor elimination over substitution.[2][3] Elimination reactions result in an increase in the number of molecules, leading to a positive entropy change, which is more favorable at higher temperatures.[2]

• Solvent: The solvent can influence the rates of both reactions. Protic solvents like ethanol (B145695) can participate in and stabilize the transition states of both pathways, while aprotic solvents can significantly affect the nucleophilicity of the base.[3] For instance, using pure ethanol as a solvent tends to encourage elimination, whereas the presence of water favors substitution.[3]

Data Presentation: E2 vs. SN2 Product Ratios

Substrate	Base/Nucleophile	Solvent	Temperature (°C)	% E2 Product (Ethene)	% SN2 Product (Ethoxyethane/tert-Butoxyethane)	Predominant Mechanism
1-Haloalkane (Primary)	Sodium Ethoxide (CH₃CH₂ONa)	Ethanol	55	~10%	~90%	SN2
1-Haloalkane (Primary)	Potassium tert-Butoxide ((CH₃)₃CONa)	tert-Butanol	55	~90%	~10%	E2

Note: These are generalized values for primary haloalkanes to illustrate the effect of the base. The exact ratios for 1-chloroethane may vary.

Reaction Pathway Diagrams

The following diagrams illustrate the concerted, bimolecular mechanisms for the SN2 and E2 reactions of 1-chloroethane.

SN2 Reaction Pathway for 1-Chloroethane.

E2 Reaction Pathway for 1-Chloroethane.

Experimental Protocols

The determination of the relative rates of elimination and substitution for 1-chloroethane involves reacting it with a chosen base under controlled conditions and analyzing the product mixture.

Objective:

To quantify the ratio of ethene (E2 product) and the corresponding ether (SN2 product) formed from the reaction of 1-chloroethane with a selected base.

Materials:

• 1-Chloroethane

• Selected base (e.g., sodium ethoxide or potassium tert-butoxide)

• Anhydrous solvent (e.g., ethanol or tert-butanol)

• Internal standard (e.g., a non-reactive hydrocarbon with a distinct retention time)

• Reaction vessel with a reflux condenser and inert atmosphere setup (e.g., nitrogen or argon)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Syringes for sample injection

• Standard laboratory glassware

Experimental Workflow Diagram

References

• 1. eis.hu.edu.jo [eis.hu.edu.jo]
• 2. Khan Academy [khanacademy.org]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of 1-Chloroethane and Other Ethylating Agents for Researchers and Drug Development Professionals

In the landscape of synthetic organic chemistry and drug development, the selection of an appropriate ethylating agent is a critical decision that influences reaction efficiency, scalability, safety, and overall cost-effectiveness. This guide provides a comprehensive benchmark of 1-Chloroethane against other commonly employed ethylating agents: ethyl bromide, ethyl iodide, diethyl sulfate (B86663), and triethyloxonium (B8711484) tetrafluoroborate (B81430). The comparison is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their specific applications.

Executive Summary

Ethylating agents are indispensable reagents for introducing an ethyl group onto a nucleophile. The choice of agent depends on a balance of reactivity, cost, safety, and reaction conditions. 1-Chloroethane emerges as a cost-effective option for large-scale ethylation, particularly when milder reactivity is acceptable. In contrast, reagents like ethyl iodide and triethyloxonium tetrafluoroborate offer higher reactivity for more challenging transformations but at a significantly higher cost and with more stringent handling requirements. This guide will delve into a detailed comparison to elucidate the optimal applications for each agent.

Cost-Effectiveness Analysis

The economic viability of an ethylating agent is a primary consideration in both academic research and industrial drug development. The following table summarizes the approximate bulk pricing for the compared ethylating agents. It is important to note that prices can fluctuate based on supplier, purity, and market conditions.

Ethylating Agent	Chemical Formula	Molecular Weight ( g/mol )	Approximate Bulk Price (USD/kg)
1-Chloroethane	C₂H₅Cl	64.51	$1 - $5
Ethyl Bromide	C₂H₅Br	108.97	$2 - $10[1]
Ethyl Iodide	C₂H₅I	155.97	$30 - $60[2][3]
Diethyl Sulfate	(C₂H₅)₂SO₄	154.18	$1 - $5[4][5]
Triethyloxonium Tetrafluoroborate	(C₂H₅)₃O⁺BF₄⁻	189.99	$100 - $300+[6][7][8]

Note: Prices are estimates for bulk quantities and are subject to change. Prices for triethyloxonium tetrafluoroborate are highly variable based on supplier and purity.

From a purely cost-per-mole perspective, 1-chloroethane and diethyl sulfate are the most economical choices. However, a comprehensive cost-effectiveness analysis must also consider reaction yields, reaction times, and the cost of necessary reagents and purification procedures, which are influenced by the agent's reactivity.

Performance and Reactivity Comparison

The reactivity of an ethylating agent is largely governed by the nature of the leaving group and the reaction mechanism, typically a bimolecular nucleophilic substitution (SN2) reaction. The general order of reactivity for the ethyl halides is determined by the strength of the carbon-halogen bond and the stability of the leaving halide ion:

C-I < C-Br < C-Cl

This trend indicates that ethyl iodide is the most reactive, and 1-chloroethane is the least reactive among the ethyl halides.

Ethylating Agent	Relative Reactivity	Typical Reaction Conditions	Key Considerations
1-Chloroethane	Low	Higher temperatures, stronger nucleophiles, often requires pressure.	Gaseous at room temperature, requiring specialized equipment for handling.
Ethyl Bromide	Moderate	Moderate temperatures, wide range of nucleophiles.	Good balance of reactivity and cost.
Ethyl Iodide	High	Room temperature or below, suitable for sensitive substrates.	Light-sensitive and more expensive. Often used for difficult ethylations.
Diethyl Sulfate	High	Versatile, effective for a wide range of nucleophiles.	Highly toxic and carcinogenic; requires stringent safety precautions.[9][10][11]
Triethyloxonium Tetrafluoroborate	Very High	Very mild conditions, suitable for weakly nucleophilic substrates.	A powerful ethylating agent, but expensive and moisture-sensitive.

Safety and Environmental Impact

The handling and disposal of ethylating agents are critical considerations due to their inherent toxicity and potential environmental impact. All alkylating agents are, by their nature, reactive and can pose health risks.

Ethylating Agent	Key Safety Hazards	Environmental Fate
1-Chloroethane	Flammable gas, potential carcinogen, central nervous system depressant.	Volatile organic compound (VOC), contributes to air pollution.[12]
Ethyl Bromide	Flammable liquid, suspected carcinogen, toxic by inhalation.[13]	Ozone-depleting substance (ODS), though less potent than some CFCs.[14]
Ethyl Iodide	Flammable liquid, harmful if swallowed, causes skin and eye irritation.[15][16][17]	Can release iodine into the environment; less persistent than other haloalkanes.
Diethyl Sulfate	Probable human carcinogen, corrosive, causes severe burns.[9][10][11]	Hydrolyzes in water, but is harmful to aquatic life.
Triethyloxonium Tetrafluoroborate	Corrosive, reacts violently with water, causes severe burns.[18][19]	Decomposes in contact with water; environmental impact data is limited.[18][20]

Experimental Protocols

To provide a standardized method for comparing the efficacy of these ethylating agents, the following general protocols for the O-ethylation of a phenol (B47542) and the N-ethylation of an amine are provided.

General Protocol for O-Ethylation of Phenol

Objective: To compare the yield and reaction time for the ethylation of 4-nitrophenol (B140041) using different ethylating agents.

Materials:

• 4-Nitrophenol

• Selected ethylating agent (1-Chloroethane, Ethyl Bromide, Ethyl Iodide, Diethyl Sulfate)

• Potassium Carbonate (K₂CO₃)

• Acetone (B3395972) or Acetonitrile (B52724) (anhydrous)

• Standard laboratory glassware

• Stirring and heating apparatus

• TLC plates and developing chamber

• Purification apparatus (e.g., column chromatography)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-nitrophenol (1.0 eq) and potassium carbonate (1.5 eq).

• Add anhydrous acetone or acetonitrile as the solvent.

• Add the ethylating agent (1.2 eq). For 1-chloroethane, this will require bubbling the gas through the solution or using a pressure vessel.

• Heat the reaction mixture to reflux (or an appropriate temperature for the specific agent) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 4-ethoxynitrobenzene.

• Calculate the isolated yield and compare the reaction times for each ethylating agent.

General Protocol for N-Ethylation of an Aniline (B41778)

Objective: To compare the yield and reaction time for the ethylation of aniline using different ethylating agents.

Materials:

• Aniline

• Selected ethylating agent (1-Chloroethane, Ethyl Bromide, Ethyl Iodide, Diethyl Sulfate)

• Sodium Bicarbonate (NaHCO₃) or a non-nucleophilic base like Diisopropylethylamine (DIPEA)

• Ethanol or Acetonitrile (anhydrous)

• Standard laboratory glassware

• Stirring and heating apparatus

• TLC plates and developing chamber

• Purification apparatus (e.g., column chromatography)

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 eq) in the chosen solvent.

• Add the base (2.0 eq).

• Add the ethylating agent (2.2 eq to favor di-ethylation, or 1.1 eq for mono-ethylation with careful monitoring).

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography to separate mono- and di-ethylated products from unreacted starting material.

• Determine the yields of the respective products and compare the reaction outcomes for each ethylating agent.

Visualizing Workflows and Decision-Making

To further aid in the selection and application of ethylating agents, the following diagrams, generated using Graphviz, illustrate a typical experimental workflow and a decision-making process.

A typical experimental workflow for an ethylation reaction.

A decision-making flowchart for selecting an ethylating agent.

Conclusion

The selection of an ethylating agent is a multifaceted decision that requires careful consideration of cost, reactivity, safety, and environmental impact. 1-Chloroethane stands out as a highly cost-effective option for large-scale industrial applications where its lower reactivity can be compensated by adjusting reaction conditions. For laboratory-scale synthesis, ethyl bromide offers a good balance of reactivity and cost. When high reactivity is paramount for challenging transformations, ethyl iodide and triethyloxonium tetrafluoroborate are powerful but more expensive alternatives. Diethyl sulfate, while cost-effective and highly reactive, poses significant health risks that necessitate stringent safety protocols. By understanding the trade-offs outlined in this guide, researchers and drug development professionals can select the most appropriate ethylating agent to optimize their synthetic endeavors.

References

• 1. echemi.com [echemi.com]
• 2. Ethyl Iodide at Best Price from Manufacturers, Suppliers & Dealers [tradeindia.com]
• 3. indiamart.com [indiamart.com]
• 4. echemi.com [echemi.com]
• 5. China Diethyl sulfate spot price, China Diethyl sulfate Daily prices provided by SunSirs, China Commodity Data Group [sunsirs.com]
• 6. Triethyloxonium tetrafluoroborate | 368-39-8 [chemicalbook.com]
• 7. indiamart.com [indiamart.com]
• 8. Triethyloxonium tetrafluoroborate price,buy Triethyloxonium tetrafluoroborate - chemicalbook [m.chemicalbook.com]
• 9. canada.ca [canada.ca]
• 10. epa.gov [epa.gov]
• 11. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 12. useforesight.io [useforesight.io]
• 13. Ethyl Bromide | CH3CH2Br | CID 6332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]
• 15. samratpharmachem.com [samratpharmachem.com]
• 16. technopharmchem.com [technopharmchem.com]
• 17. lobachemie.com [lobachemie.com]
• 18. fishersci.co.uk [fishersci.co.uk]
• 19. Triethyloxonium tetrafluoroborate | C6H15BF4O | CID 2723982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. chemicalbook.com [chemicalbook.com]

A Comparative Analysis of Reaction Byproducts: 1-Chloroethane vs. Other Alkylating Agents by GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical and chemical synthesis, the choice of an alkylating agent is a critical parameter that significantly influences reaction efficiency, yield, and the impurity profile of the final product. Alkylating agents, such as 1-chloroethane, dimethyl sulfate, methyl iodide, and diethyl sulfate, are widely employed to introduce alkyl groups onto various nucleophiles. However, these reactions are often accompanied by the formation of byproducts, which can complicate purification processes and, in the case of drug development, may represent potential genotoxic impurities (PGIs). This guide provides a comparative analysis of the reaction byproducts of 1-chloroethane versus other common alkylating agents, with a focus on their identification and characterization by Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Reaction Byproducts

The byproduct profile of an alkylation reaction is highly dependent on the structure of the alkylating agent, the nucleophile, the solvent, and the reaction conditions. Below is a qualitative comparison of the expected byproducts for 1-chloroethane and other common alkylating agents when reacted with various nucleophiles.

Alkylating Agent	Nucleophile	Expected Major Product	Potential Byproducts
1-Chloroethane	R-OH (Alcohol)	R-O-CH₂CH₃ (Ether)	Ethene (from E2 elimination), Diethyl ether
Ar-OH (Phenol)	Ar-O-CH₂CH₃ (Aryl Ether)	Ethene (from E2 elimination)
R-NH₂ (Amine)	R-NH-CH₂CH₃ (Secondary Amine)	R-N(CH₂CH₃)₂ (Tertiary Amine), Ethene
R-SH (Thiol)	R-S-CH₂CH₃ (Thioether)	Ethene (from E2 elimination)
Dimethyl Sulfate	R-OH (Alcohol)	R-O-CH₃ (Ether)	Monomethyl sulfate, Dimethyl ether
Ar-OH (Phenol)	Ar-O-CH₃ (Aryl Ether)	Monomethyl sulfate
R-NH₂ (Amine)	R-NH-CH₃ (Secondary Amine)	R-N(CH₃)₂, Monomethyl sulfate
R-SH (Thiol)	R-S-CH₃ (Thioether)	Monomethyl sulfate
Methyl Iodide	R-OH (Alcohol)	R-O-CH₃ (Ether)	Methanol (from hydrolysis of excess reagent)
Ar-OH (Phenol)	Ar-O-CH₃ (Aryl Ether)	C-alkylated phenols
R-NH₂ (Amine)	R-NH-CH₃ (Secondary Amine)	R-N(CH₃)₂, Quaternary ammonium (B1175870) iodide
R-SH (Thiol)	R-S-CH₃ (Thioether)	Dimethyl disulfide (from oxidation)
Diethyl Sulfate	R-OH (Alcohol)	R-O-CH₂CH₃ (Ether)	Monoethyl sulfate, Diethyl ether
Ar-OH (Phenol)	Ar-O-CH₂CH₃ (Aryl Ether)	Monoethyl sulfate
R-NH₂ (Amine)	R-NH-CH₂CH₃ (Secondary Amine)	R-N(CH₂CH₃)₂, Monoethyl sulfate
R-SH (Thiol)	R-S-CH₂CH₃ (Thioether)	Monoethyl sulfate

Key Observations:

• 1-Chloroethane: As a primary alkyl halide, 1-chloroethane primarily undergoes S_N2 reactions. The main byproduct concern is the competing E2 elimination reaction, which produces ethene, particularly with sterically hindered or strongly basic nucleophiles.

• Dimethyl Sulfate & Diethyl Sulfate: These are potent alkylating agents. A significant byproduct is the corresponding monoalkyl sulfate, which is less volatile and can sometimes interfere with the analysis or downstream processing. Hydrolysis of the reagent can also occur.

• Methyl Iodide: This is a highly reactive S_N2 substrate. Side reactions can include over-alkylation (e.g., forming quaternary ammonium salts with amines) and C-alkylation in ambident nucleophiles like phenoxides.

Experimental Protocols

A generalized GC-MS protocol for the analysis of alkylation reaction byproducts is provided below. This protocol should be optimized for the specific reaction mixture being analyzed.

1. Sample Preparation:

• Quenching: At the desired reaction time point, an aliquot of the reaction mixture is taken and immediately quenched to stop the reaction. This can be achieved by rapid cooling, dilution with a cold solvent, or by adding a reagent that neutralizes the excess alkylating agent.

• Extraction: If the reaction is in a non-volatile solvent, a liquid-liquid extraction is typically performed to transfer the analytes into a volatile organic solvent suitable for GC injection (e.g., dichloromethane, ethyl acetate, or hexane).

• Derivatization (Optional): For polar byproducts that are not amenable to GC analysis, a derivatization step (e.g., silylation) may be necessary to increase their volatility.

• Internal Standard: An internal standard is added to the sample for accurate quantification. The choice of internal standard depends on the analytes of interest and should be a compound that is not present in the sample and is well-resolved chromatographically.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

• Mass Spectrometer: A mass selective detector (MSD) or a triple quadrupole mass spectrometer (MS/MS) for higher sensitivity and selectivity.

• Column: A capillary column with a stationary phase appropriate for the polarity of the expected byproducts. A common choice is a mid-polar column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent).

• Injector Temperature: Typically set to 250-280 °C.

• Oven Temperature Program: A temperature gradient is used to separate the components of the mixture. A typical program might be:

  • Initial temperature: 40-60 °C, hold for 2-5 minutes.

  • Ramp: 5-15 °C/min to 250-300 °C.

  • Final hold: 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode for initial identification of byproducts.

  • Selected Ion Monitoring (SIM) Mode: For quantification of known byproducts to improve sensitivity.

  • Mass Range: Typically 40-500 amu.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Peak Identification: Byproducts are identified by comparing their mass spectra with a reference library (e.g., NIST) and by matching their retention times with those of authentic standards, if available.

• Quantification: The concentration of each byproduct is determined by constructing a calibration curve using standard solutions of known concentrations and the internal standard.

Visualizations

Caption: Experimental workflow for GC-MS analysis of alkylation byproducts.

Unveiling the Kinetics of 1-Chloroethane: A Comparative Guide to Experimental and Theoretical Models

For researchers, scientists, and professionals in drug development, a profound understanding of the reaction kinetics and mechanisms of small halogenated hydrocarbons like 1-chloroethane is paramount. This guide provides a comprehensive comparison of experimental data and theoretical models for the key reactions of 1-chloroethane, offering insights into the validation of computational predictions and the intricacies of its chemical behavior.

This document summarizes key quantitative data from experimental studies and contrasts them with theoretical findings. Detailed experimental protocols for pivotal research are provided, alongside visual representations of the core reaction pathways to facilitate a deeper understanding of the underlying chemistry.

At a Glance: Experimental vs. Theoretical Rate Constants

The following tables summarize the experimentally determined and theoretically calculated rate constants for two principal reactions of 1-chloroethane: its pyrolysis and its reaction with chlorine atoms. These reactions are fundamental to understanding its decomposition and atmospheric chemistry.

Table 1: Rate Constants for the Pyrolysis of 1-Chloroethane

Temperature (K)	Pressure (Torr)	Experimental Rate Constant (s⁻¹)	Theoretical Rate Constant (s⁻¹)	Experimental Method	Reference
703	20 - 500	Varies with pressure	Modeled (detailed radical reaction model)	Static Reactor, Gas Chromatography	[1]
849 - 1064	10 - 300	Pressure dependent	Calculated (ab initio)	Flow System, Gas Chromatography	[2]
520 - 620	Not specified	Not directly reported, but mechanism studied	-	Static System, Gas Chromatography	[3]

Table 2: Rate Constants for the Reaction of 1-Chloroethane with Chlorine Atoms

Temperature (K)	Pressure (Torr)	Experimental Rate Constant (cm³ molecule⁻¹ s⁻¹)	Theoretical Rate Constant (cm³ molecule⁻¹ s⁻¹)	Experimental Method	Reference
298 - 528.5	Not specified	(3.52 ± 0.21) × 10⁻¹¹ exp(-184 ± 19/T)	-	Not specified	[4]
203 - 1400	2.3 - 9.2	(7.23 × 10⁻¹³)T⁰·⁷⁰ exp(+117 K/T)	VTST/MT results showed 25% difference at high T	Discharge Flow/Resonance Fluorescence	[5]
296	Not specified	(1.3 ± 0.2) × 10⁻¹² (for Cl + CH₂ClCH₂Cl)	-	Relative Rate Technique	[4]

Delving into the Experimental Design

The validation of theoretical models hinges on robust experimental data. The following protocols outline the methodologies employed in the cited studies to investigate the reactions of 1-chloroethane.

Experimental Protocol 1: Discharge Flow/Resonance Fluorescence Technique

This method was utilized to study the kinetics of the reaction between chlorine atoms and 1-chloroethane over a broad temperature range.[5]

• Reactant Generation: Chlorine atoms are typically generated by passing a mixture of Cl₂ in a carrier gas (e.g., Helium) through a microwave discharge.

• Reaction Chamber: The Cl atoms are then introduced into a temperature-controlled flow tube. 1-Chloroethane is added through a movable injector, allowing for the variation of the reaction time.

• Detection: The concentration of Cl atoms is monitored at a fixed point downstream of the injector using resonance fluorescence. A chlorine atom lamp emits resonance radiation, which is absorbed and re-emitted by the Cl atoms in the flow tube. The fluorescence intensity is proportional to the Cl atom concentration.

• Kinetic Measurements: By measuring the decay of the Cl atom concentration as a function of the 1-chloroethane concentration or the injector position, the bimolecular rate constant for the reaction can be determined.

Experimental Protocol 2: Pyrolysis in Static and Flow Systems

The thermal decomposition of 1-chloroethane has been investigated using both static and flow reactors.[1][2]

• Reactor Setup:

  • Static System: A known amount of 1-chloroethane is introduced into a sealed, temperature-controlled reactor of a fixed volume. The reaction proceeds for a specific duration.[1]

  • Flow System: A continuous stream of 1-chloroethane, often diluted in an inert gas, is passed through a heated tubular reactor.[2]

• Temperature and Pressure Control: The temperature of the reactor is precisely controlled, and the pressure is monitored throughout the experiment.

• Product Analysis: At the end of the reaction (in a static system) or at the outlet of the reactor (in a flow system), the product mixture is rapidly cooled to quench the reaction. The composition of the mixture is then analyzed, typically using gas chromatography (GC) coupled with a suitable detector, such as a flame ionization detector (FID) or a mass spectrometer (MS), to identify and quantify the reactants and products.[2]

• Data Analysis: By analyzing the product distribution and the extent of reactant conversion at different temperatures, pressures, and reaction times, the rate constants and the reaction mechanism can be elucidated.

Visualizing the Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the key reaction pathways for the pyrolysis and chlorination of 1-chloroethane.

Caption: Primary pathways in the pyrolysis of 1-chloroethane.

Caption: Radical chain mechanism for the chlorination of 1-chloroethane.

Discussion and Comparison

Experimental studies on the gas-phase reactions of 1-chloroethane have provided crucial data for validating theoretical models. For instance, the pyrolysis of 1,2-dichloroethane, a related compound, has been shown to proceed via a radical-chain mechanism, with the primary products being vinyl chloride and hydrogen chloride.[6] Experimental results have highlighted that the reaction is sensitive to the surface-to-volume ratio of the reactor, suggesting heterogeneous effects play a role.[1][6]

Theoretical models, often employing ab initio calculations and transition state theory, aim to predict the potential energy surfaces and rate constants of these reactions.[2][4] For the reaction of chlorine atoms with 1-chloroethane, theoretical calculations have been used to confirm experimental findings regarding the abstraction of hydrogen atoms.[4] However, discrepancies can arise, as seen in the high-temperature reaction with chlorine atoms, where variational transition state theory (VTST) calculations showed a 25% difference from experimental results.[5] These differences underscore the importance of experimental validation to refine and improve the accuracy of theoretical models.

The chlorination of ethane, which proceeds through 1-chloroethane as an intermediate, has also been a subject of both experimental and theoretical investigation.[7][8] Experimental findings indicate that 1,1-dichloroethane is the major dichlorination product.[8] Kinetic modeling, using rate constants from databases, generally agrees with these experimental observations.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chlorine-catalysed pyrolysis of 1,2-dichloroethane. Part 1.—Experimental results and proposed mechanism - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The pyrolysis of 1,2-dichloroethane - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Solvent Effects on the Reaction Rate of 1-Chloroethane

This guide provides a detailed comparison of how different solvents influence the rate of nucleophilic substitution reactions for 1-chloroethane. As a primary haloalkane, 1-chloroethane predominantly undergoes a bimolecular nucleophilic substitution (S(_N)2) reaction. The choice of solvent is a critical factor that can dramatically alter the reaction kinetics by stabilizing or destabilizing the reactants and the transition state. This document presents quantitative data, detailed experimental protocols, and visualizations to aid researchers, scientists, and drug development professionals in understanding and controlling these reactions.

The S(_N)2 Reaction Mechanism

The S(_N)2 reaction is a single-step, concerted process where a nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (backside attack).[1] This simultaneous bond-forming and bond-breaking process proceeds through a high-energy transition state, leading to an inversion of stereochemistry at the carbon center.[2]

Caption: The concerted S(_N)2 reaction mechanism of 1-chloroethane.

Influence of Solvent Type on S(_N)2 Reaction Rates

The solvent plays a crucial role in stabilizing the species involved in the reaction. For S(_N)2 reactions, the key interaction is the solvent's effect on the nucleophile. Solvents are broadly classified as polar protic and polar aprotic.[3]

• Polar Protic Solvents: These solvents (e.g., water, ethanol, methanol) possess O-H or N-H bonds and can form hydrogen bonds.[4] They solvate the negatively charged nucleophile, creating a "solvent shell" that hinders its ability to attack the electrophilic carbon. This stabilization of the nucleophile increases the activation energy of the reaction, leading to a significantly slower reaction rate.[4][5]

• Polar Aprotic Solvents: These solvents (e.g., acetone, DMSO, DMF, acetonitrile) have dipoles but lack O-H or N-H bonds, preventing them from forming hydrogen bonds.[3][4] They can dissolve ionic nucleophiles but do not strongly solvate the anion (the nucleophile). This leaves the nucleophile "naked" and highly reactive, which lowers the activation energy and dramatically increases the reaction rate.[5][6]

Comparative Data on Reaction Rates

While extensive data for 1-chloroethane is distributed across various studies, the reaction of 1-bromobutane (B133212) (another primary haloalkane) with the azide (B81097) ion (N(_3)

$^{-}$ ) serves as an excellent representative model for the S(_N)2 mechanism, clearly illustrating the impact of solvent choice.

Solvent	Solvent Type	Dielectric Constant (ε)	Relative Rate
Methanol (B129727) (CH(_3)OH)	Polar Protic	33	1
Water (H(_2)O)	Polar Protic	78	7
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	49	1,300
Dimethylformamide (DMF)	Polar Aprotic	37	2,800
Acetonitrile (B52724) (CH(_3)CN)	Polar Aprotic	38	5,000
Data based on the S(_N)2 reaction of n-butyl bromide with azide, which is analogous to reactions with 1-chloroethane.[4]

As the table demonstrates, changing from a polar protic solvent like methanol to a polar aprotic solvent like acetonitrile can increase the reaction rate by a factor of 5,000.[4]

Experimental Protocol: Measuring Reaction Rate via the Method of Initial Rates

The following protocol outlines a method for determining the reaction rate of 1-chloroethane with a nucleophile, such as sodium hydroxide (B78521), in various solvents. The method of initial rates simplifies analysis by measuring the rate at the beginning of the reaction where reactant concentrations are known and have not significantly changed.[7][8]

Caption: Experimental workflow for determining the reaction rate of 1-chloroethane.

Detailed Steps:

• Reagent Preparation:

  • Prepare a 0.1 M solution of 1-chloroethane in the solvent to be tested (e.g., DMF).

  • Prepare a 0.1 M solution of sodium hydroxide (NaOH) in the same solvent.

  • Prepare standardized solutions of hydrochloric acid (HCl, ~0.05 M) and NaOH (~0.02 M) for titration.

• Reaction Procedure:

  • Place 50 mL of the 1-chloroethane solution and 50 mL of the NaOH solution in separate flasks and allow them to equilibrate in a constant temperature water bath.[9]

  • To start the reaction, rapidly add the NaOH solution to the 1-chloroethane solution, swirl to mix, and start a timer.[9]

• Monitoring the Reaction:

  • At regular, recorded intervals (e.g., every 5 minutes for the first 30 minutes), use a pipette to withdraw a 10 mL aliquot from the reaction mixture.

  • Immediately quench the aliquot by adding it to a flask containing 20 mL of the standardized 0.05 M HCl solution. This neutralizes the unreacted NaOH.

  • Add a few drops of an indicator (e.g., phenolphthalein) to the quenched solution.

  • Perform a back-titration with the standardized ~0.02 M NaOH solution to determine the amount of excess HCl.[8]

• Calculating the Rate:

  • For each time point, calculate the concentration of unreacted NaOH in the original reaction mixture.

  • Plot the concentration of NaOH versus time.

  • Determine the initial rate of the reaction by calculating the slope of the line tangent to the curve at t=0. The rate of reaction is equal to the negative of this slope.[10]

• Comparison:

  • Repeat the entire procedure using different solvents (e.g., methanol, water, DMSO).

  • Compare the initial rates obtained in each solvent to provide a quantitative measure of the solvent's effect.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects [eureka.patsnap.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ch 8 : Solvent Effects [chem.ucalgary.ca]
• 5. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. genchem.chem.umass.edu [genchem.chem.umass.edu]
• 10. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling 1-Chloroethane

For researchers, scientists, and drug development professionals, the safe handling of 1-Chloroethane is paramount. This document provides immediate, essential safety protocols, operational guidelines, and disposal plans to ensure laboratory safety and build confidence in chemical handling procedures.

Personal Protective Equipment (PPE)

When handling 1-Chloroethane, a comprehensive PPE strategy is crucial to minimize exposure. This includes protection for the hands, eyes, face, and respiratory system.

Eye and Face Protection:

• Chemical Safety Goggles: Cup-type or rubber-framed goggles with impact-resistant lenses should be worn whenever there is a risk of 1-Chloroethane splashing into the eyes.

• Face Shields: In situations with a higher risk of splashing, a full-length plastic face shield should be worn in addition to chemical safety goggles to protect the entire face.

Skin Protection:

• Protective Clothing: Wear a lab coat, long-sleeved garments, and full-length pants to prevent skin contact. For tasks with a higher potential for exposure, chemical-resistant clothing or an apron is advised.

Respiratory Protection:

• Ventilation: Always handle 1-Chloroethane in a well-ventilated area, preferably within a chemical fume hood.[2]

• Respirators: If engineering controls are insufficient to maintain exposure below occupational limits, respiratory protection is necessary.

  • Chemical Cartridge Respirators: These may be used for low concentrations of 1-Chloroethane vapor.

  • Self-Contained Breathing Apparatus (SCBA): For situations with high concentrations, potential for oxygen deficiency, or in emergencies, a SCBA is required.[1]

Quantitative Safety Data

Understanding the exposure limits and the protective capabilities of different materials is critical for a comprehensive safety assessment.

Occupational Exposure Limits

Agency	Limit Type	Value
OSHA	PEL (8-hour TWA)	1000 ppm
NIOSH	REL (10-hour TWA)	100 ppm
ACGIH	TLV (8-hour TWA)	100 ppm

Data sourced from safety data sheets and regulatory agency databases.[2][3]

Glove Material Chemical Resistance

Glove Material	Resistance Rating
Neoprene	Good
Nitrile	Fair
Natural Rubber	Not Recommended
PVC	Not Recommended
Butyl	Not Recommended
Viton	Not Recommended

This table provides a general guide. It is crucial to consult the glove manufacturer's specific chemical resistance data for 1-Chloroethane.[4][5]

Operational Plan for Handling 1-Chloroethane

A systematic approach to handling 1-Chloroethane will minimize risks. The following step-by-step guidance covers the entire workflow from preparation to cleanup.

Preparation

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment, identifying potential hazards and mitigation strategies.

• Gather PPE: Ensure all necessary PPE is available, inspected for integrity, and correctly sized.

• Verify Engineering Controls: Confirm that the chemical fume hood is operational and the sash is at the appropriate height. Ensure safety showers and eyewash stations are accessible and unobstructed.[6]

• Prepare Materials: Assemble all necessary equipment and reagents. Ensure containers for 1-Chloroethane are clearly labeled.

Handling

• Location: Conduct all manipulations of 1-Chloroethane within a certified chemical fume hood.[6]

• Preventing Ignition: 1-Chloroethane is flammable. Keep it away from open flames, sparks, and hot surfaces. Use explosion-proof electrical equipment and non-sparking tools.[1]

• Grounding: Prevent the buildup of electrostatic charges by grounding equipment when transferring the liquid.[1]

• Avoid Inhalation and Contact: Handle the chemical carefully to avoid splashes and the generation of aerosols.[2] Do not eat, drink, or smoke in the handling area.[4]

Cleanup

• Decontamination: Wipe down surfaces in the fume hood with an appropriate solvent.

• Personal Hygiene: After handling, wash hands thoroughly with soap and water.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Do not wear lab coats or gloves outside of the laboratory.

Disposal Plan for 1-Chloroethane Waste

Proper disposal of 1-Chloroethane is critical to protect personnel and the environment.

Waste Segregation

• Dedicated Waste Container: Collect all 1-Chloroethane waste in a dedicated, clearly labeled, and chemically resistant container.[7]

• Avoid Mixing: Do not mix 1-Chloroethane waste with other chemical waste streams, especially incompatible materials like strong oxidizing agents and bases.[7]

Container Management

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "1-Chloroethane," and the associated hazards.[8]

• Closure: Keep the waste container tightly sealed when not in use to prevent the release of vapors.[7][8]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from ignition sources.[7]

Arranging for Disposal

• Follow Institutional Procedures: Adhere to your institution's specific hazardous waste management guidelines.

• Waste Pickup: Contact your institution's environmental health and safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

• Incineration: The preferred disposal method for chlorinated solvents is high-temperature incineration in a licensed hazardous waste facility.[7]

Emergency Procedures

In the event of an emergency, a swift and informed response is crucial.

• Spills:

  • Evacuate non-essential personnel from the immediate area.

  • If trained and safe to do so, contain the spill using an inert absorbent material like sand or earth.[7]

  • Collect the absorbed material into a designated hazardous waste container.

  • Ventilate the area.

• Fire:

  • Use a dry chemical, CO2, or alcohol-resistant foam extinguisher for small fires.[9]

  • For larger fires, evacuate the area and activate the fire alarm.

• Personal Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4]

  • Skin: Remove contaminated clothing and flush the affected area with plenty of water.[4]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

  • Seek immediate medical attention for any exposure.

Workflow for Safe Handling of 1-Chloroethane

Caption: Logical workflow for the safe handling of 1-Chloroethane from preparation to disposal.

References

• 1. nj.gov [nj.gov]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. nj.gov [nj.gov]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 6. SKS Science Products - Chemical Resistance of Glove Materials [sks-science.com]
• 7. static.csbsju.edu [static.csbsju.edu]
• 8. thgeyer.com [thgeyer.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]